3-(2,3-dihydroxyphenyl)prop-2-enoic acid

• CAS: 31082-90-3

Core Science & Biosynthesis

Synthesis and Characterization of 3-(2,3-dihydroxyphenyl)prop-2-enoic Acid: A Comprehensive Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the synthesis and structural elucidation of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, a notable member of the hydroxycinnamic acid class. As an isomer of the extensively studied caffeic acid, this compound holds significant potential for investigation in medicinal chemistry and materials science. This document details a robust synthetic protocol via the Knoevenagel-Doebner condensation, chosen for its efficiency and adaptability. Furthermore, it establishes a complete, self-validating characterization workflow employing Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). By explaining the causality behind experimental choices and providing detailed, field-proven protocols, this guide serves as an authoritative resource for researchers aiming to produce and verify this target molecule with high fidelity.

Introduction and Scientific Context

3-(2,3-dihydroxyphenyl)prop-2-enoic acid, also known as 2,3-dihydroxycinnamic acid, is an aromatic organic compound belonging to the hydroxycinnamic acid (HCA) family.[1][2] Its structure features a C6-C3 phenylpropanoid backbone, characterized by a carboxylic acid conjugated to a propenoic tail and a catechol (2,3-dihydroxy) substitution pattern on the phenyl ring.[3][4] This specific substitution makes it an isomer of the more common and biologically significant caffeic acid (3,4-dihydroxycinnamic acid).[1][5][6]

The broader class of HCAs is of immense interest to the scientific community due to a wide spectrum of biological activities, including potent antioxidant, anti-inflammatory, antimicrobial, and anticarcinogenic properties.[7][8][9] These effects are largely attributed to the phenolic hydroxyl groups, which act as effective radical scavengers and metal chelators.[7] While much research has focused on caffeic and ferulic acids, the biological profile of the 2,3-dihydroxy isomer remains less characterized, presenting a valuable opportunity for novel investigations in drug discovery and development.[5]

This guide provides the necessary technical foundation for synthesizing and unequivocally identifying 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, enabling further exploration of its unique chemical and biological properties. The compound has been identified as a metabolite in organisms like Escherichia coli and has been detected in human urine, indicating its relevance in biological systems.[1][3][5]

Physicochemical and Structural Properties

A clear understanding of the fundamental properties of the target molecule is critical for its synthesis, purification, and handling.

Property	Value	Source
IUPAC Name	(2E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid	[3]
Synonyms	2,3-Dihydroxycinnamic acid, Anthenobilic acid	[3][4]
CAS Number	31082-90-3	[3][4]
Molecular Formula	C₉H₈O₄	[3][5]
Molecular Weight	180.16 g/mol	[3][5]
Appearance	Off-white to light yellow solid (Predicted)
Canonical SMILES	C1=CC(=C(C(=C1)O)O)/C=C/C(=O)O	[3]
InChIKey	SIUKXCMDYPYCLH-SNAWJCMRSA-N	[3]

Synthesis Methodology: Knoevenagel-Doebner Condensation

For the synthesis of cinnamic acids, several named reactions are applicable, including the Perkin reaction and the Knoevenagel condensation.[10][11][12] We have selected the Knoevenagel-Doebner condensation as the primary method for this guide.

Principle: The Knoevenagel-Doebner condensation is a highly reliable carbon-carbon bond-forming reaction. It involves the nucleophilic addition of an active methylene compound (malonic acid) to an aldehyde (2,3-dihydroxybenzaldehyde), catalyzed by a weak base. The resulting intermediate readily undergoes dehydration and subsequent decarboxylation upon heating to yield the α,β-unsaturated carboxylic acid.[11][13][14]

Causality and Experimental Rationale: This method is chosen over alternatives like the Perkin reaction for several reasons:

• Milder Conditions: The Knoevenagel-Doebner reaction can often be performed under milder temperature conditions compared to the high temperatures required for the Perkin reaction (160-180°C), which helps prevent the degradation of the sensitive catechol moiety.[10][15]

• Higher Yields & Purity: This reaction is known for producing cinnamic acids in good yields with fewer side products, simplifying purification.[16]

• Versatility: The use of pyridine as both a solvent and catalyst with a piperidine co-catalyst is a classic and effective system for this transformation.[16][17]

Reaction Scheme

Caption: Knoevenagel-Doebner reaction for target synthesis.

Detailed Experimental Protocol

Materials:

• 2,3-Dihydroxybenzaldehyde (1.0 eq)

• Malonic acid (1.5 eq)

• Pyridine (as solvent, ~5 mL per gram of aldehyde)

• Piperidine (catalytic amount, ~0.1 eq)

• Hydrochloric acid (2M)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 2,3-dihydroxybenzaldehyde in pyridine.

• Addition of Reagents: Add malonic acid to the solution, followed by a catalytic amount of piperidine.

• Reaction: Heat the mixture to 90-100°C and allow it to reflux for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexane:ethyl acetate mobile phase).

• Workup - Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into an excess of cold 2M hydrochloric acid with stirring. This will neutralize the pyridine and precipitate the crude product.

• Isolation: The resulting precipitate can be collected by vacuum filtration and washed with cold deionized water to remove pyridine hydrochloride.

• Purification: For higher purity, the crude solid can be redissolved in ethyl acetate, washed with brine, and dried over anhydrous magnesium sulfate. The solvent is then removed under reduced pressure. Further purification can be achieved by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Characterization and Structural Elucidation Workflow

Successful synthesis must be validated by a rigorous characterization workflow. The data presented below are the expected results for 3-(2,3-dihydroxyphenyl)prop-2-enoic acid based on its chemical structure and established principles of spectroscopy.

Caption: Integrated workflow from synthesis to validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Principle: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR identifies the chemical environment and connectivity of protons, while ¹³C NMR provides information on the carbon skeleton.

• Protocol: Dissolve ~5-10 mg of the purified product in a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄). Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

• Expected ¹H NMR Data (in DMSO-d₆):

  • ~12.0 ppm (s, 1H): Carboxylic acid proton (-COOH).

  • ~9.0-9.5 ppm (br s, 2H): Phenolic hydroxyl protons (-OH).

  • ~7.5 ppm (d, 1H, J ≈ 16 Hz): Vinylic proton alpha to the carbonyl group. The large coupling constant (J) is characteristic of a trans configuration.

  • ~6.8-7.2 ppm (m, 3H): Aromatic protons on the dihydroxyphenyl ring.

  • ~6.4 ppm (d, 1H, J ≈ 16 Hz): Vinylic proton beta to the carbonyl group.

• Expected ¹³C NMR Data (in DMSO-d₆):

  • ~168 ppm: Carboxylic acid carbonyl carbon.

  • ~145-150 ppm (2C): Aromatic carbons bearing the hydroxyl groups.

  • ~140 ppm: Vinylic carbon alpha to the carbonyl.

  • ~115-125 ppm (4C): Remaining aromatic and vinylic carbons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Principle: FT-IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to bond vibrations.

• Protocol: Analyze a small amount of the dry, purified solid using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.

• Expected Characteristic Absorption Bands:

  • 3500-3200 cm⁻¹ (broad): O-H stretching from the phenolic hydroxyl groups.

  • 3300-2500 cm⁻¹ (very broad): O-H stretching from the hydrogen-bonded carboxylic acid.

  • ~1680 cm⁻¹ (strong): C=O stretching of the α,β-unsaturated carboxylic acid.

  • ~1625 cm⁻¹ (medium): C=C stretching of the alkene.

  • ~1600, 1500 cm⁻¹ (medium): C=C stretching within the aromatic ring.

Mass Spectrometry (MS)

• Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight and elemental formula of the compound.

• Protocol: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) for analysis by High-Resolution Mass Spectrometry (HRMS) using an electrospray ionization (ESI) source.

• Expected Results:

  • Molecular Ion Peak (ESI-): [M-H]⁻ at m/z ≈ 179.0344 (Calculated for C₉H₇O₄⁻).

  • Molecular Ion Peak (ESI+): [M+H]⁺ at m/z ≈ 181.0495 (Calculated for C₉H₉O₄⁺).

  • The high-resolution measurement confirming the elemental formula is the most critical data point for identity confirmation.

Summary of Characterization Data

Technique	Feature	Expected Result
¹H NMR	Chemical Shifts (ppm)	~12.0 (COOH), ~9.2 (OH), ~7.5 (d, C=CH), ~6.9 (m, Ar-H), ~6.4 (d, C=CH)
¹³C NMR	Chemical Shifts (ppm)	~168 (C=O), ~145-150 (Ar-C-O), ~115-140 (Ar-C, C=C)
FT-IR	Wavenumbers (cm⁻¹)	3500-2500 (O-H), ~1680 (C=O), ~1625 (C=C)
HRMS (ESI-)	m/z	[M-H]⁻ ≈ 179.0344

Conclusion

This guide has outlined a robust and reliable pathway for the synthesis and characterization of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid. By leveraging the Knoevenagel-Doebner condensation, researchers can access this valuable molecule from commercially available starting materials. The detailed, multi-technique characterization workflow provides a self-validating system to ensure the structural integrity and purity of the final compound. Armed with this technical information, scientists in academia and industry are well-equipped to produce this compound and explore its potential applications in pharmacology, materials science, and beyond.

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A Technical Guide to the Natural Sources of 2,3-Dihydroxycinnamic Acid: From Biosynthesis to Potential Applications

Abstract

2,3-Dihydroxycinnamic acid, a positional isomer of the well-studied caffeic acid, is a phenolic compound with emerging interest in the scientific community. While its biological activities are less characterized than its 3,4-dihydroxy counterpart, its unique ortho-dihydroxy substitution pattern suggests distinct chemical properties and potential for novel applications in drug development and other fields. This technical guide provides a comprehensive overview of the natural sources of 2,3-dihydroxycinnamic acid, delving into its biosynthetic pathways in various organisms, methodologies for its extraction and purification, and a prospective look at its biological activities. This document is intended for researchers, scientists, and professionals in drug development seeking to explore the potential of this intriguing natural product.

Introduction to 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid, systematically named (E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid, is a hydroxycinnamic acid with the chemical formula C₉H₈O₄.[1] Unlike the more common caffeic acid (3,4-dihydroxycinnamic acid), the hydroxyl groups on the phenyl ring of 2,3-dihydroxycinnamic acid are positioned at the ortho and meta positions relative to the acrylic acid side chain. This structural distinction is crucial as it influences the molecule's physicochemical properties, including its antioxidant potential and interaction with biological targets. The presence of this compound has been confirmed in various natural sources, ranging from plants to microorganisms, and it has also been identified as a metabolite in human urine.[1]

Natural Occurrence and Distribution

The known natural sources of 2,3-dihydroxycinnamic acid are diverse, encompassing the plant and microbial kingdoms.

Plant Sources

To date, a limited number of plant species have been definitively identified as sources of 2,3-dihydroxycinnamic acid. These include:

• Ozothamnus stirlingii : This flowering plant native to Australia is a known natural source of 2,3-dihydroxycinnamic acid.[1]

• Sanguisorba officinalis : Commonly known as great burnet, this perennial plant has been found to contain 2,3-dihydroxycinnamic acid.

• Chamaemelum nobile : Also known as Roman chamomile, this plant has been identified as containing 2,3-dihydroxycinnamic acid.

It is plausible that 2,3-dihydroxycinnamic acid is more widely distributed in the plant kingdom than currently documented, and further phytochemical screening of various plant species is warranted.

Microbial Sources

Several microorganisms are known to produce or metabolize 2,3-dihydroxycinnamic acid, primarily as an intermediate in the degradation of cinnamic acid.

• Photorhabdus luminescens : This entomopathogenic bacterium utilizes a catabolic pathway to degrade cinnamic acid, with 2,3-dihydroxycinnamic acid being a key intermediate.[1]

• Escherichia coli : This well-studied bacterium can also metabolize cinnamic acid, leading to the formation of 2,3-dihydroxycinnamic acid.[1]

The microbial production of this compound presents an attractive alternative to extraction from plant sources, offering the potential for scalable and sustainable manufacturing through metabolic engineering.

Biosynthetic Pathways

The biosynthesis of 2,3-dihydroxycinnamic acid is not as well-elucidated as that of other major phenylpropanoids. However, insights can be drawn from known pathways in bacteria and general principles of phenylpropanoid metabolism in plants.

Bacterial Biosynthesis: The Cinnamic Acid Catabolic Pathway

In bacteria such as Photorhabdus luminescens, 2,3-dihydroxycinnamic acid is an intermediate in the catabolism of cinnamic acid. This pathway involves the ortho-hydroxylation of the aromatic ring. The key enzymatic steps are catalyzed by Hca enzymes, which are a family of dioxygenases.[1]

Caption: A putative biosynthetic pathway for 2,3-dihydroxycinnamic acid in plants.

Extraction and Purification Methodologies

The extraction and purification of 2,3-dihydroxycinnamic acid from natural sources require careful consideration of its physicochemical properties and the presence of isomeric compounds.

Extraction from Plant Material

A general workflow for the extraction of phenolic acids from plant material can be adapted for 2,3-dihydroxycinnamic acid.

Step-by-Step Protocol:

• Sample Preparation: The plant material (e.g., leaves, stems, or roots) should be dried and ground into a fine powder to increase the surface area for extraction.

• Solvent Extraction: Maceration, ultrasound-assisted extraction (UAE), or microwave-assisted extraction (MAE) can be employed using a polar solvent such as methanol, ethanol, or a mixture of acetone and water. UAE and MAE are generally more efficient and require less solvent and time.

• Filtration and Concentration: The extract is filtered to remove solid plant debris, and the solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.

Purification

The crude extract will contain a complex mixture of compounds, including other phenolic acids and flavonoids. Purification is essential to isolate 2,3-dihydroxycinnamic acid.

Step-by-Step Protocol:

• Liquid-Liquid Partitioning: The crude extract can be partitioned between an aqueous phase and an immiscible organic solvent (e.g., ethyl acetate) to separate compounds based on their polarity.

• Column Chromatography: The enriched fraction is then subjected to column chromatography.

  • Adsorption Chromatography: Silica gel or polyamide can be used as the stationary phase with a gradient of solvents of increasing polarity (e.g., hexane-ethyl acetate followed by chloroform-methanol).

  • Size-Exclusion Chromatography: Sephadex LH-20 is effective for separating phenolic compounds.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is a powerful technique for the final purification of 2,3-dihydroxycinnamic acid, especially for separating it from its isomers. A reversed-phase C18 column with a gradient of acidified water and methanol or acetonitrile is commonly used. [2][3]

Caption: A general workflow for the extraction and purification of 2,3-dihydroxycinnamic acid.

Biological Activities and Potential Applications

While the biological activities of 2,3-dihydroxycinnamic acid are not as extensively studied as other hydroxycinnamic acids, its chemical structure suggests several potential pharmacological effects. [1]

Antioxidant Activity

Hydroxycinnamic acids are well-known for their antioxidant properties, which are attributed to their ability to donate a hydrogen atom from their phenolic hydroxyl groups to scavenge free radicals. [4][5]The ortho-dihydroxy substitution in 2,3-dihydroxycinnamic acid is expected to confer significant antioxidant activity, similar to other catechol-containing compounds. [6]

Anti-inflammatory Activity

Many phenolic compounds, including hydroxycinnamic acid derivatives, have demonstrated anti-inflammatory effects. [7][8]These effects are often mediated through the inhibition of pro-inflammatory enzymes and signaling pathways, such as cyclooxygenases (COX) and nuclear factor-kappa B (NF-κB). [9]Further investigation is needed to determine the specific anti-inflammatory potential of 2,3-dihydroxycinnamic acid.

Antimicrobial Activity

Hydroxycinnamic acids and their derivatives have been reported to possess antimicrobial activity against a range of bacteria and fungi. [10][11]The mechanism of action can involve disruption of microbial cell membranes, inhibition of essential enzymes, or interference with virulence factors. A study on a methylated derivative, 2,3-dimethoxycinnamic acid, isolated from a marine actinomycete, demonstrated promising quorum sensing inhibitory activity against Chromobacterium violaceum. [12]This suggests that 2,3-dihydroxycinnamic acid may also have potential as an antimicrobial or anti-virulence agent.

Cytotoxic and Anticancer Potential

Certain cinnamic acid derivatives have shown cytotoxic effects against various cancer cell lines, often by inducing cell cycle arrest and apoptosis. [13][14]The structure-activity relationship for cytotoxicity can be complex and is influenced by the substitution pattern on the phenyl ring. [15]The potential of 2,3-dihydroxycinnamic acid as an anticancer agent is an area that warrants further investigation.

Table 1: Summary of Potential Biological Activities of 2,3-Dihydroxycinnamic Acid

Biological Activity	Putative Mechanism of Action	References
Antioxidant	Free radical scavenging via hydrogen atom donation from ortho-dihydroxy groups.	[4][5][6]
Anti-inflammatory	Inhibition of pro-inflammatory enzymes (e.g., COX) and signaling pathways (e.g., NF-κB).	[7][8][9]
Antimicrobial	Disruption of microbial cell membranes, enzyme inhibition, quorum sensing inhibition.	[10][11][12]
Cytotoxic	Induction of cell cycle arrest and apoptosis in cancer cells.	[13][14][15]

Future Perspectives and Conclusion

2,3-Dihydroxycinnamic acid represents a promising yet under-explored natural product. While its presence in a few plant and microbial species has been established, a broader screening of natural sources is likely to reveal a more widespread distribution. A key area for future research is the elucidation of its biosynthetic pathway in plants, particularly the identification of the enzymes responsible for ortho-hydroxylation.

The development of optimized and scalable extraction and purification protocols is crucial for obtaining sufficient quantities of this compound for comprehensive biological evaluation. Further in-depth studies are required to fully characterize the antioxidant, anti-inflammatory, antimicrobial, and cytotoxic activities of 2,3-dihydroxycinnamic acid and to understand its mechanisms of action at the molecular level.

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• Vogt, T., & Jones, P. (2022). Hydroxycinnamoyltransferase and CYP98 in phenolic metabolism in the rosmarinic acid-producing hornwort Anthoceros agrestis. Planta, 255(4), 84.
• Wang, Z., Li, S., Sun, Q., & Wang, X. (2014). PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC.
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• OSADHI. (n.d.). List of plants having phytochemicals: 2,3-Dihydroxycinnamic acid.
• Berner, M., Krug, D., Bihlmaier, C., Vente, A., Müller, R., & Bechthold, A. (2006). Genes and Enzymes Involved in Caffeic Acid Biosynthesis in the Actinomycete Saccharothrix espanaensis. Journal of Bacteriology, 188(8), 2666–2673.
• Farhadi, R., Ovaisi, A. R., & Sharafi, K. (2023). Combination of three-phase extraction with deep eutectic solvent-based dispersive liquid-liquid microextraction for determination of enrofloxacin and florfenicol in egg samples. Food chemistry, 404(Pt A), 134633.

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Biosynthesis of 2,3-Dihydroxycinnamic Acid in Plants: A Technical Guide for Researchers

Abstract

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid derivative and an isomer of the more ubiquitously studied caffeic acid.[1][2] While its presence in the plant kingdom, notably in species such as Ozothamnus stirlingii, has been identified, the precise biosynthetic pathway leading to its formation remains an area of active investigation.[1] This technical guide provides a comprehensive overview of the current understanding and a proposed biosynthetic route to 2,3-DHCA in plants, grounded in the established principles of phenylpropanoid metabolism. This document is intended for researchers, scientists, and drug development professionals, offering in-depth scientific insights, detailed experimental protocols, and a robust framework for future research in this area.

Introduction: The Phenylpropanoid Pathway and the Emergence of 2,3-Dihydroxycinnamic Acid

The phenylpropanoid pathway is a major route of secondary metabolism in plants, giving rise to a vast array of phenolic compounds that are crucial for growth, development, and defense.[3][4][5] These molecules, derived from the amino acid phenylalanine, include flavonoids, lignans, and hydroxycinnamic acids.[3][4] Hydroxycinnamic acids, such as p-coumaric acid, caffeic acid, and ferulic acid, are integral components of the plant cell wall and serve as precursors to other important metabolites.[6]

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a catechol-type hydroxycinnamic acid, characterized by hydroxyl groups at the C2 and C3 positions of the phenyl ring. While less common than its 3,4-dihydroxy isomer, caffeic acid, 2,3-DHCA's unique substitution pattern suggests distinct biosynthetic origins and potentially novel biological activities. Understanding its biosynthesis is key to unlocking its potential for applications in medicine and agriculture.

A Proposed Biosynthetic Pathway for 2,3-Dihydroxycinnamic Acid

The biosynthesis of 2,3-DHCA is hypothesized to originate from the central phenylpropanoid pathway. The initial steps, leading to the formation of cinnamic acid, are well-established.[2] The subsequent hydroxylation pattern is the critical, yet unconfirmed, aspect of 2,3-DHCA synthesis. Based on known enzymatic reactions in plants, two plausible routes are proposed:

Proposed Pathway A: Direct Ortho-Hydroxylation of Cinnamic Acid

This pathway involves the sequential ortho-hydroxylation of cinnamic acid.

• Phenylalanine to Cinnamic Acid: The pathway begins with the deamination of L-phenylalanine to trans-cinnamic acid, a reaction catalyzed by Phenylalanine Ammonia-Lyase (PAL) .[2]

• Cinnamic Acid to 2-Hydroxycinnamic Acid: The first ortho-hydroxylation could be catalyzed by a Cinnamate 2-Hydroxylase (C2H) , likely a cytochrome P450 monooxygenase.

• 2-Hydroxycinnamic Acid to 2,3-Dihydroxycinnamic Acid: A subsequent hydroxylation at the 3-position of 2-hydroxycinnamic acid, catalyzed by a 2-Hydroxycinnamate 3-Hydroxylase , would yield 2,3-DHCA.

Proposed Pathway B: Hydroxylation of an Intermediate Precursor

This alternative pathway suggests that the 2,3-dihydroxy pattern is established on a later intermediate of the phenylpropanoid pathway.

• Formation of p-Coumaric Acid: Cinnamic acid is first hydroxylated at the 4-position by Cinnamate 4-Hydroxylase (C4H) to produce p-coumaric acid.[7][8][9]

• Conversion to a Dihydroxy Intermediate: A subsequent hydroxylation of p-coumaric acid at the 2- and 3-positions, potentially catalyzed by one or more hydroxylases, could lead to a dihydroxy intermediate that is then converted to 2,3-DHCA. However, this route is considered less likely due to the prevalence of 3-hydroxylation of p-coumaric acid to form caffeic acid.[7][10][11]

The following diagram illustrates the more plausible Proposed Pathway A:

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A Technical Guide to the Physicochemical Properties of 3-(2,3-dihydroxyphenyl)prop-2-enoic Acid

Foreword: Navigating the Landscape of a Caffeic Acid Isomer

In the vast field of phenolic compounds, the hydroxycinnamic acids represent a class of significant interest due to their widespread natural occurrence and diverse biological activities. While caffeic acid (3,4-dihydroxycinnamic acid) has been the subject of extensive research, its isomers, such as 3-(2,3-dihydroxyphenyl)prop-2-enoic acid (also known as 2,3-dihydroxycinnamic acid), remain less characterized. This technical guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive overview of the known physicochemical properties of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

As a Senior Application Scientist, my objective is not merely to present data but to provide a deeper, field-proven perspective. This guide will delve into the causality behind experimental choices for characterizing such a molecule and will present self-validating protocols. Where experimental data for the 2,3-isomer is not publicly available, we will draw upon established knowledge of its more studied counterparts to offer predictive insights and outline the methodologies required to fill these knowledge gaps. This approach ensures that this document serves as both a repository of current information and a practical roadmap for future research.

Molecular Identity and Structural Elucidation

3-(2,3-dihydroxyphenyl)prop-2-enoic acid is a naturally occurring hydroxycinnamic acid derivative.[1] Its structure features a benzene ring substituted with two hydroxyl groups at the ortho positions (2 and 3) relative to an acrylic acid side chain.[1] The trans configuration of the double bond in the propenoic acid moiety is generally the more stable and common form.[1]

This compound is a known metabolite in various organisms, including Escherichia coli, and has been identified in human urine.[1][2] Its natural occurrence has been reported in the plant Ozothamnus stirlingii.[1][2] The presence of both a catechol (1,2-dihydroxybenzene) moiety and a conjugated acrylic acid system are key determinants of its chemical reactivity and biological potential, particularly its antioxidant properties.[1]

Chemical Structure Visualization

The structural formula of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid is presented below. The diagram highlights the key functional groups: the carboxylic acid, the alkene, and the two hydroxyl groups on the aromatic ring.

Figure 1: Chemical structure of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid. It is important to note that while some data is available from computational predictions and databases, experimental values for several properties are not well-documented in publicly accessible literature.

Property	Value	Source/Method
Molecular Formula	C₉H₈O₄	PubChem[2]
Molecular Weight	180.16 g/mol	PubChem[2]
IUPAC Name	(2E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid	Wikipedia[3]
Synonyms	2,3-Dihydroxycinnamic acid, trans-2,3-Dihydroxycinnamate	PubChem[2], Wikipedia[3]
CAS Number	31082-90-3	Wikipedia[3]
Melting Point	Data not available	-
Boiling Point	Data not available	-
Solubility	Data not available	-
pKa	Data not available	-
LogP (XLogP3-AA)	1.2	Grokipedia[1]
Hydrogen Bond Donors	3	Grokipedia[1]
Hydrogen Bond Acceptors	4	Grokipedia[1]

Key Physicochemical Properties and Their Determination

Solubility

The solubility of a compound is a critical parameter in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. For 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, the presence of a carboxylic acid and two phenolic hydroxyl groups suggests some degree of aqueous solubility, which is likely pH-dependent. The non-polar benzene ring and the propenoic backbone contribute to its lipophilicity.

Predictive Insights: Based on its isomer, caffeic acid (3,4-dihydroxycinnamic acid), which is soluble in hot water and ethanol, it is anticipated that 3-(2,3-dihydroxyphenyl)prop-2-enoic acid will exhibit similar solubility behavior. Its solubility in aqueous solutions is expected to increase significantly at pH values above its carboxylic acid pKa, due to the formation of the more soluble carboxylate anion.

Experimental Protocol for Solubility Determination (Shake-Flask Method):

The shake-flask method is a standard and reliable technique for determining the equilibrium solubility of a compound.

Workflow for Solubility Determination:

Figure 2: Workflow for solubility determination using the shake-flask method.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 3-(2,3-dihydroxyphenyl)prop-2-enoic acid to a known volume of the solvent of interest (e.g., water, phosphate-buffered saline at various pH values, ethanol) in a sealed container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the undissolved solid to sediment. For finer particles, centrifugation or filtration using a syringe filter (e.g., 0.22 µm) is recommended to obtain a clear supernatant.

• Quantification: Accurately dilute the supernatant and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: The solubility is then calculated based on the measured concentration and the dilution factor.

Acidity Constant (pKa)

The pKa values of the carboxylic acid and phenolic hydroxyl groups are crucial for understanding the ionization state of the molecule at different physiological pHs, which in turn affects its solubility, membrane permeability, and receptor interactions.

Predictive Insights: The carboxylic acid group is expected to have a pKa in the range of 4-5, similar to other cinnamic acid derivatives. The pKa values of the phenolic hydroxyl groups are likely to be in the range of 8-10. The proximity of the two hydroxyl groups may influence their respective pKa values due to intramolecular hydrogen bonding.

Experimental Protocol for pKa Determination (Potentiometric Titration):

Potentiometric titration is a widely used and accurate method for determining pKa values.

Step-by-Step Methodology:

• Solution Preparation: Dissolve a precisely weighed amount of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid in a suitable solvent system (e.g., water or a water-cosolvent mixture if aqueous solubility is low).

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while continuously monitoring the pH using a calibrated pH meter.

• Data Analysis: Plot the pH of the solution against the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point. For molecules with multiple ionizable groups, multiple inflection points will be observed.

Spectral Properties

Spectral data are essential for the structural confirmation and quantification of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

3.3.1. UV-Visible (UV-Vis) Spectroscopy

The conjugated system of the aromatic ring and the propenoic acid side chain will result in characteristic UV absorption.

Predictive Insights: Hydroxycinnamic acids typically exhibit strong absorbance in the UV region, with absorption maxima (λmax) around 280-330 nm. The exact λmax will be influenced by the solvent and the pH of the solution.

Experimental Protocol for UV-Vis Analysis:

• Solution Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., methanol, ethanol, or an appropriate buffer).

• Spectral Acquisition: Record the UV-Vis spectrum over a suitable wavelength range (e.g., 200-400 nm) using a spectrophotometer.

• Data Interpretation: Identify the wavelength(s) of maximum absorbance (λmax). This can be used for quantitative analysis using the Beer-Lambert law.

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous structural elucidation of the molecule.

Predictive Insights:

• ¹H NMR: Expect to see signals corresponding to the aromatic protons, the vinylic protons of the acrylic acid moiety, and exchangeable signals for the hydroxyl and carboxylic acid protons. The coupling constants between the vinylic protons will confirm the trans or cis configuration of the double bond.

• ¹³C NMR: Signals for the carboxyl carbon, the carbons of the double bond, and the aromatic carbons are expected. The chemical shifts of the aromatic carbons will be influenced by the positions of the hydroxyl groups. A computed ¹³C NMR spectrum is available, which can serve as a reference.

3.3.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Predictive Insights: In electrospray ionization (ESI) mass spectrometry, the molecule is expected to be readily detected in negative ion mode as the deprotonated molecule [M-H]⁻. Fragmentation in MS/MS experiments would likely involve the loss of CO₂ from the carboxylic acid group and potentially other cleavages of the side chain.

Stability

The stability of a drug candidate under various conditions is a critical factor for its development, formulation, and storage.

Predictive Insights: Hydroxycinnamic acids can be susceptible to degradation through oxidation, particularly the catechol moiety, and isomerization of the double bond upon exposure to light.[4] Stability is also likely to be pH-dependent. Storage at low temperatures and protection from light are generally recommended to maintain the integrity of phenolic compounds.[4]

Experimental Protocol for Stability Assessment:

• Stress Conditions: Expose solutions of the compound to various stress conditions, including different pH values (e.g., acidic, neutral, basic), temperatures (e.g., refrigerated, room temperature, elevated), and light (e.g., UV, fluorescent).

• Time-Point Analysis: At specified time intervals, withdraw aliquots of the stressed samples.

• Quantification of Degradation: Analyze the aliquots using a stability-indicating HPLC method to separate the parent compound from any degradation products. Quantify the remaining parent compound.

• Data Analysis: Plot the concentration of the parent compound versus time to determine the degradation kinetics.

Biological Context and Therapeutic Potential

While specific biological activities for 3-(2,3-dihydroxyphenyl)prop-2-enoic acid are not extensively documented, the broader class of hydroxycinnamic acids is known for a range of beneficial health effects, primarily attributed to their antioxidant properties.[5][6] These compounds are recognized as potent antioxidants and are implicated in the prevention of diseases associated with oxidative stress, such as cardiovascular and neurodegenerative diseases.[5] They also exhibit anti-inflammatory and antimicrobial activities.[5]

The antioxidant activity of hydroxycinnamic acids is closely linked to their chemical structure. The catechol group, as present in 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, is a key feature for potent free radical scavenging. A derivative, 2,3-dimethoxycinnamic acid, has shown promise as a quorum sensing inhibitor in Chromobacterium violaceum, suggesting potential antimicrobial applications by disrupting bacterial communication.[7]

Further research into the specific biological targets and signaling pathways modulated by 3-(2,3-dihydroxyphenyl)prop-2-enoic acid is warranted to fully elucidate its therapeutic potential.

Conclusion and Future Directions

3-(2,3-dihydroxyphenyl)prop-2-enoic acid represents an intriguing but understudied member of the hydroxycinnamic acid family. This guide has synthesized the available information on its physicochemical properties and provided a framework for the experimental determination of the currently unknown parameters. For researchers and drug development professionals, a thorough characterization of these fundamental properties is the critical first step in unlocking the potential of this and other novel chemical entities. The protocols and predictive insights offered herein are intended to facilitate and guide these future research endeavors.

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• 3-(3-Hydroxyphenyl)-2-propenoic acid | C9H8O3 | CID 11496 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

• Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of Hydroxycinnamic Acids and Their Metabolites. (2020). Nutrients, 12(9), 2753. [Link]

• 2,3-Dimethoxycinnamic Acid from a Marine Actinomycete, a Promising Quorum Sensing Inhibitor in Chromobacterium violaceum. (2024). Marine Drugs, 22(4), 183. [Link]

• 2,3-Dihydroxycinnamic acid | C9H8O4 | CID 5282146 - PubChem. (n.d.). Retrieved January 16, 2026, from [Link]

• Stability of Hydroxycinnamic Acid Derivatives, Flavonol Glycosides, and Anthocyanins in Black Currant Juice. (2015). Journal of Agricultural and Food Chemistry, 63(23), 5641-5653. [Link]

• 2,3-Dihydroxycinnamic acid - Wikipedia. (n.d.). Retrieved January 16, 2026, from [Link]

• Hydroxycinnamic acids (HCAS): Structure, biological properties and health effects. (2016). In Food Quality: Balancing Health and Disease. [Link]

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Introduction: Unveiling the Potential of 2,3-Dihydroxycinnamic Acid

An In-Depth Technical Guide to the Antioxidant Activity of 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a phenolic compound belonging to the hydroxycinnamic acid family, a class of phytochemicals widely recognized for their significant biological activities.[1] As an isomer of the well-studied caffeic acid, 2,3-DHCA possesses a unique structural feature—an ortho-dihydroxy arrangement (a catechol group)—that is fundamental to its potent antioxidant capabilities.

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to neutralize these reactive intermediates, is implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions.[2][3] Antioxidants mitigate this damage by neutralizing ROS, thereby protecting vital cellular components like DNA, lipids, and proteins from oxidative assault.[2] This guide provides a comprehensive technical examination of the antioxidant activity of 2,3-DHCA, detailing its chemical mechanisms of action and providing robust, field-proven protocols for its evaluation.

Part 1: The Molecular Basis of Antioxidant Efficacy

The antioxidant capacity of a phenolic compound is intrinsically linked to its molecular structure. For hydroxycinnamic acids, specific functional groups and their positions on the phenyl ring dictate their efficacy as radical scavengers and metal chelators.

Core Mechanisms of Action

The primary mechanisms through which 2,3-DHCA exerts its antioxidant effects are multifaceted and rooted in its chemical reactivity.[4]

• Hydrogen Atom Transfer (HAT): The phenolic hydroxyl groups can donate a hydrogen atom to a free radical, neutralizing it and terminating the oxidative chain reaction. The resulting phenoxyl radical is stabilized by resonance across the aromatic ring and the propenoic side chain.[5][6] The catechol structure of 2,3-DHCA is particularly efficient in this process.[7][8]

• Sequential Proton Loss Electron Transfer (SPLET): In polar solvents, the antioxidant can first lose a proton to form a phenoxide anion, which then donates an electron to a free radical. This pathway's favorability is highly dependent on the pH of the medium.[5]

• Metal Chelation: Transition metals like iron (Fe²⁺) and copper (Cu²⁺) can catalyze the formation of highly reactive hydroxyl radicals via the Fenton reaction. The ortho-dihydroxy arrangement of 2,3-DHCA acts as an excellent bidentate ligand, chelating these metal ions and rendering them redox-inactive. This preventative mechanism is crucial for inhibiting the initiation of oxidative damage.[4][9] Studies on the structurally similar 2,3-dihydroxybenzoic acid have demonstrated its potent, orally effective iron-chelating properties.[9][10]

Caption: Core antioxidant mechanisms of 2,3-dihydroxycinnamic acid.

Structure-Activity Relationship (SAR)

The antioxidant potency of hydroxycinnamic acids is governed by several structural features:

• Number and Position of Hydroxyl Groups: The presence of the catechol moiety in 2,3-DHCA is paramount. Ortho-dihydroxy configurations significantly enhance antioxidant activity compared to mono-hydroxy or meta-dihydroxy arrangements due to their lower bond dissociation energy and ability to form stable intramolecular hydrogen bonds in the resulting phenoxyl radical.[8][11]

• The Propenoic Acid Side Chain: The C=C double bond in the acrylic acid side chain participates in resonance stabilization of the phenoxyl radical, further increasing the compound's antioxidant capacity.[7]

Part 2: In Vitro Methodologies for Quantifying Antioxidant Capacity

To empirically determine the antioxidant activity of 2,3-DHCA, a panel of assays targeting different mechanisms should be employed. This multi-assay approach provides a comprehensive profile of the compound's efficacy.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Causality & Principle: This assay quantifies the capacity of an antioxidant to donate a hydrogen atom or an electron.[12] The stable DPPH radical has a deep violet color with a maximum absorbance around 517 nm. When reduced by an antioxidant, it becomes the pale yellow, non-radical form, DPPH-H. The degree of discoloration is directly proportional to the radical scavenging activity of the sample.[12][13] This method is straightforward and highly reproducible, making it an excellent primary screening tool.[12]

Detailed Experimental Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Prepare a 0.1 mM solution of DPPH in methanol. Store in an amber bottle at 4°C.[13]

  • Test Compound Stock Solution: Prepare a stock solution of 2,3-DHCA in methanol (e.g., 1 mg/mL).

  • Serial Dilutions: Create a series of working solutions from the stock to generate a dose-response curve (e.g., 1 to 100 µg/mL).

  • Positive Control: Prepare serial dilutions of a known antioxidant like Ascorbic Acid or Trolox.[13]

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of the sample, standard, or methanol (for the blank).[14]

  • Add 180-200 µL of the DPPH working solution to all wells.[14]

  • Mix and incubate the plate in the dark at room temperature for 30 minutes.[14]

  • Measure the absorbance at 517 nm using a microplate reader.[12]

• Calculation:

  • Calculate the percentage of scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100[15]

  • Plot the % inhibition against the concentration of 2,3-DHCA to determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Caption: Standard experimental workflow for the DPPH antioxidant assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Causality & Principle: This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•⁺). ABTS is oxidized using potassium persulfate to generate the radical, which is a blue-green chromophore.[15] In the presence of an antioxidant, the radical is reduced back to the colorless neutral form. The reaction is applicable over a wide pH range and can be used for both hydrophilic and lipophilic compounds, offering versatility.[15]

Detailed Experimental Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Prepare a 7 mM aqueous solution of ABTS.[16]

  • Potassium Persulfate Solution (2.45 mM): Prepare a 2.45 mM aqueous solution of potassium persulfate.[16]

  • ABTS•⁺ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in equal volumes. Allow the mixture to stand in the dark at room temperature for 12-16 hours.[15] Before use, dilute this solution with a suitable buffer (e.g., PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[15]

• Assay Procedure (96-well plate format):

  • Add 10-20 µL of the sample or standard solutions to respective wells.[15]

  • Add 180-190 µL of the diluted ABTS•⁺ working solution to each well.[15]

  • Incubate at room temperature for 6-30 minutes (optimization may be required).[15]

  • Measure the absorbance at 734 nm.[16]

• Calculation:

  • Calculate the percentage of scavenging activity as described for the DPPH assay. Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[17]

FRAP (Ferric Reducing Antioxidant Power) Assay

Causality & Principle: The FRAP assay directly measures the electron-donating capacity of an antioxidant. It does not measure radical scavenging. The principle is based on the reduction of a ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue ferrous (Fe²⁺) form at low pH (3.6).[18] The change in absorbance at 593 nm is proportional to the total reducing power of the sample.

Detailed Experimental Protocol:

• Reagent Preparation:

  • Acetate Buffer (300 mM, pH 3.6): Prepare from sodium acetate and glacial acetic acid.[18]

  • TPTZ Solution (10 mM): Dissolve TPTZ in 40 mM HCl.[18]

  • Ferric Chloride (FeCl₃) Solution (20 mM): Prepare a 20 mM aqueous solution of FeCl₃·6H₂O.[18]

  • FRAP Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm to 37°C before use.[18][19]

• Assay Procedure:

  • Add 20 µL of the sample, standard (e.g., FeSO₄), or blank (water) to a test tube or microplate well.[19]

  • Add 150-220 µL of the pre-warmed FRAP reagent.[19]

  • Mix and incubate at 37°C for exactly 4 minutes.[18][19]

  • Read the absorbance at 593 nm.

• Calculation:

  • Construct a standard curve using a known concentration of FeSO₄. The antioxidant capacity of the sample is expressed as mM Fe(II) equivalents.[18]

Assay Type	Principle	Measured Property	Expected Outcome for 2,3-DHCA
DPPH	Radical Scavenging	H-atom/electron donation	High activity, low IC₅₀ value
ABTS	Radical Scavenging	H-atom/electron donation	High activity, high TEAC value
FRAP	Metal Reduction	Electron donation	High reducing power, high Fe(II) equivalents

Table 1: Summary of in vitro antioxidant assays and expected high efficacy for 2,3-DHCA based on its catechol structure.

Part 3: Cell-Based Assays for Biological Relevance

While in vitro chemical assays are essential for initial screening, they lack biological context. Cell-based assays are critical for evaluating antioxidant activity within a physiological environment, accounting for factors like bioavailability, cellular uptake, and metabolism.[20]

Cellular Antioxidant Activity (CAA) Assay

Causality & Principle: The CAA assay measures the ability of a compound to prevent the oxidation of a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), within cultured cells.[21] Non-fluorescent DCFH-DA readily diffuses into cells, where cellular esterases cleave the acetate groups, trapping the polar, non-fluorescent DCFH inside.[21] A peroxyl radical generator (like ABAP) is then added, which oxidizes DCFH to the highly fluorescent 2',7'-dichlorofluorescein (DCF). An effective antioxidant will scavenge the radicals, inhibiting DCF formation and reducing fluorescence.[20]

Detailed Experimental Protocol:

• Cell Culture:

  • Cell Line: Human hepatocarcinoma (HepG2) cells are commonly used due to their metabolic relevance.[21]

  • Seeding: Seed HepG2 cells in a 96-well black, clear-bottom microplate at a density that achieves confluence within 24 hours. Incubate at 37°C with 5% CO₂.

• Assay Procedure:

  • After 24 hours, remove the growth medium and wash the cell monolayer with PBS.[21]

  • Add 100 µL of treatment medium containing the test compound (2,3-DHCA) and 25 µM DCFH-DA to each well. Incubate for 1 hour to allow for cellular uptake.

  • Remove the treatment medium and wash the cells again with PBS.[21]

  • Add 100 µL of the radical initiator (e.g., 600 µM ABAP) to all wells except the blank wells.[21]

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure fluorescence every 5 minutes for 1 hour, using an excitation wavelength of 485 nm and an emission wavelength of 538 nm.[22][23]

• Calculation:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics of each sample.

  • Calculate the CAA unit using the formula: CAA Unit = 100 - (AUC_sample / AUC_control) x 100[21]

  • Express results as quercetin equivalents (QE) by comparing the sample's CAA units to a standard curve generated with quercetin.[21]

Caption: Signaling pathway of the Cellular Antioxidant Activity (CAA) assay.

Part 4: Advanced Mechanisms - Modulation of Endogenous Defenses

Beyond direct radical scavenging, advanced antioxidants can modulate cellular signaling pathways to bolster the endogenous antioxidant defense system. The most critical of these is the Nrf2-Keap1 pathway.

Causality & Principle: Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of a suite of antioxidant and detoxification enzymes, known as antioxidant response element (ARE)-driven genes.[24] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation.[25] Electrophilic compounds or oxidative stress can modify cysteine residues on Keap1, disrupting the Nrf2-Keap1 interaction. This stabilizes Nrf2, allowing it to translocate to the nucleus, bind to the ARE, and initiate the transcription of protective genes like heme oxygenase-1 (HO-1) and superoxide dismutase (SOD).[25][26] Phytochemicals, including cinnamic acid derivatives, are known activators of this protective pathway.[26][27]

Caption: Activation of the Nrf2 antioxidant response pathway.

Summary and Future Directions

2,3-dihydroxycinnamic acid emerges as a molecule of significant interest for antioxidant applications. Its efficacy is rooted in a robust structure-activity profile, dominated by the ortho-dihydroxy (catechol) moiety that enables potent radical scavenging and metal chelation. A multi-tiered analytical approach, beginning with foundational in vitro assays like DPPH, ABTS, and FRAP and progressing to biologically relevant cell-based models like the CAA assay, is essential for a comprehensive evaluation of its antioxidant potential.

Future research should focus on:

• In Vivo Efficacy: Validating the observed in vitro and cellular activities in preclinical models of diseases associated with oxidative stress.

• Nrf2 Activation: Quantifying the specific ability of 2,3-DHCA to activate the Nrf2 pathway and upregulate downstream protective enzymes.

• Pharmacokinetics and Metabolism: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of 2,3-DHCA to assess its bioavailability and identify active metabolites.

By leveraging the methodologies outlined in this guide, researchers can effectively characterize the antioxidant properties of 2,3-dihydroxycinnamic acid, paving the way for its potential development as a therapeutic agent or functional ingredient.

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An In-Depth Technical Guide to the Biological Activities of 3-(2,3-Dihydroxyphenyl)prop-2-enoic Acid Isomers

Introduction: Unveiling the Potential of a Caffeic Acid Isomer

3-(2,3-dihydroxyphenyl)prop-2-enoic acid, a lesser-known isomer of the well-studied caffeic acid (3,4-dihydroxycinnamic acid), is a naturally occurring hydroxycinnamic acid (HCA) with emerging therapeutic interest.[1][2] Found in human urine and as a metabolite in organisms like Escherichia coli, this compound is characterized by a benzene ring with hydroxyl groups at the ortho (2 and 3) positions relative to the acrylic acid side chain.[1] While research has extensively focused on other HCAs, the unique structural configuration of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid and its geometric isomers, cis (Z) and trans (E), presents a compelling area for investigation into their distinct biological activities. This guide provides a comprehensive technical overview of the known and inferred biological properties of these isomers, with a focus on their antioxidant, anti-inflammatory, and anticancer potential.

The Critical Role of Isomerism in Bioactivity: A Structural Perspective

The geometric isomerism of the prop-2-enoic acid side chain significantly influences the physicochemical properties and, consequently, the biological activities of hydroxycinnamic acids. The trans isomer is generally the more stable and common form found in nature.[3][4] However, the cis isomer can be formed through photoisomerization and may exhibit distinct biological effects.[4]

The key structural features that dictate the bioactivity of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid isomers include:

• The ortho-dihydroxy (catechol) group: The presence of two adjacent hydroxyl groups on the phenyl ring is a critical determinant of antioxidant activity. This configuration allows for the donation of hydrogen atoms to neutralize free radicals and the formation of a stable phenoxyl radical through intramolecular hydrogen bonding.[5][6]

• The α,β-unsaturated carboxylic acid moiety: The conjugated double bond in the acrylic acid side chain contributes to the resonance stabilization of the phenoxyl radical, enhancing its antioxidant potential.[7]

• Geometric Configuration (cis vs. trans): The spatial arrangement of the substituents around the double bond can affect the molecule's ability to interact with biological targets such as enzymes and receptors. While direct comparative studies on the isomers of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid are limited, research on other HCAs suggests that the trans isomers are often more biologically active.[8] However, in some instances, the cis form has demonstrated greater activity.[9]

Caption: Geometric isomers of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

Antioxidant Activity: A Foundation of Therapeutic Potential

Hydroxycinnamic acids are renowned for their potent antioxidant properties, which are primarily attributed to their ability to scavenge free radicals and chelate metal ions.[6][7][10] The antioxidant capacity of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid isomers is expected to be significant due to the presence of the catechol moiety.

Mechanisms of Antioxidant Action

The primary mechanisms through which these isomers exert their antioxidant effects are:

• Hydrogen Atom Transfer (HAT): The phenolic hydroxyl groups can donate a hydrogen atom to a free radical, thereby neutralizing it. The resulting phenoxyl radical is stabilized by resonance and intramolecular hydrogen bonding.

• Single Electron Transfer (SET): The molecule can donate an electron to a free radical, forming a radical cation.

• Metal Chelation: The ortho-dihydroxy arrangement can chelate pro-oxidant metal ions like iron and copper, preventing them from participating in Fenton-like reactions that generate highly reactive hydroxyl radicals.

Caption: Proposed mechanism of NF-κB inhibition by 3-(2,3-dihydroxyphenyl)prop-2-enoic acid isomers.

Anticancer Potential: A Multi-pronged Approach

Hydroxycinnamic acids have garnered significant attention for their potential as anticancer agents, acting through various mechanisms to inhibit tumor growth and induce cancer cell death. [11]The anticancer effects of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid isomers are likely to be multifaceted, involving the induction of apoptosis, cell cycle arrest, and inhibition of metastasis.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial process for eliminating damaged or cancerous cells. Cinnamic acid derivatives can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Key events in apoptosis induction include:

• Modulation of Bcl-2 family proteins: Decreasing the expression of anti-apoptotic proteins (e.g., Bcl-2) and increasing the expression of pro-apoptotic proteins (e.g., Bax).

• Activation of caspases: Initiating the caspase cascade (e.g., caspase-3, -8, -9) that executes the apoptotic program.

• Activation of MAPK pathways: Studies on other HCA isomers have shown the involvement of JNK and p38 MAPK activation in apoptosis. [12] A study on the anticancer effects of ortho- and para-coumaric acid on breast cancer stem cells demonstrated that both isomers induced apoptosis, with the ortho-isomer showing a stronger effect. [12][13]This suggests that the position of the hydroxyl group can significantly influence the anticancer potency of HCA isomers.

Cell Cycle Arrest

Uncontrolled cell proliferation is a hallmark of cancer. Hydroxycinnamic acids can arrest the cell cycle at various checkpoints, preventing cancer cells from dividing. For instance, studies have shown that HCA isomers can induce G1/S phase arrest by downregulating the expression of key cell cycle regulators like Cyclin D1. [13] Table 2: Anticancer Activities of Select Hydroxycinnamic Acid Isomers

Compound	Cancer Cell Line	Effect	IC50 (µM)	Reference
ortho-Coumaric Acid	Breast Cancer Stem Cells	Apoptosis, Cell cycle arrest (G1/S)	~100	[12][13]
para-Coumaric Acid	Breast Cancer Stem Cells	Apoptosis, Cell cycle arrest (G1/S)	>100	[12][13]
Caffeic Acid	HCT116 (Colon)	Apoptosis, Cell cycle arrest	~50	[11]
2,3-dihydroxycinnamic acid	Data not available	Data not available

Note: This table highlights the differential effects of HCA isomers on cancer cells. Further research is needed to determine the specific anticancer activities of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid isomers.

Experimental Protocols: A Guide to Assessing Bioactivity

This section provides detailed, step-by-step methodologies for key experiments to evaluate the biological activities of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid isomers.

Antioxidant Activity Assays

• Principle: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the absorbance at 517 nm decreases.

• Protocol:

  • Prepare a stock solution of the test compound (e.g., 1 mg/mL in methanol).

  • Prepare a series of dilutions of the test compound.

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • In a 96-well plate, add 100 µL of each dilution of the test compound to separate wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • Determine the IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals).

• Principle: ABTS is oxidized by potassium persulfate to its radical cation, ABTS•+, which is a blue-green chromophore. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless neutral form, and the absorbance at 734 nm decreases.

• Protocol:

  • Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ stock solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of the test compound.

  • In a 96-well plate, add 20 µL of each dilution of the test compound to separate wells.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Anti-inflammatory Activity Assay

• Principle: This assay uses a cell line that has been stably transfected with a reporter gene (e.g., luciferase) under the control of an NF-κB response element. Activation of NF-κB leads to the expression of the reporter gene, which can be quantified.

• Protocol:

  • Seed the NF-κB reporter cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS) for 6-8 hours.

  • Lyse the cells and measure the luciferase activity using a luminometer.

  • A decrease in luciferase activity in the presence of the test compound indicates inhibition of NF-κB activation.

Anticancer Activity Assays

• Principle: MTT is a yellow tetrazolium salt that is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Protocol:

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for 24, 48, or 72 hours.

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and dissolve the formazan crystals in a solubilization solution (e.g., DMSO).

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability and determine the IC50 value.

• Principle: Annexin V is a protein that binds to phosphatidylserine, which is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis. PI is a fluorescent dye that can only enter cells with a compromised membrane, staining the nucleus of late apoptotic or necrotic cells.

• Protocol:

  • Treat cancer cells with the test compound for a specified period.

  • Harvest the cells and wash them with PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: General experimental workflow for evaluating the bioactivity of isomers.

Future Directions and Conclusion

The isomers of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid represent a promising yet underexplored class of bioactive molecules. Based on the structure-activity relationships of other hydroxycinnamic acids, it is highly probable that these isomers possess significant antioxidant, anti-inflammatory, and anticancer properties. The presence of the ortho-dihydroxy (catechol) moiety is a strong indicator of potent radical scavenging and metal-chelating activities. Furthermore, their ability to modulate key signaling pathways like NF-κB suggests a therapeutic potential in inflammation-driven diseases, including cancer.

Future research should focus on the direct comparative evaluation of the cis and trans isomers of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid in a range of biological assays. Elucidating their specific mechanisms of action and identifying their molecular targets will be crucial for their development as potential therapeutic agents. Moreover, studies on their bioavailability and metabolic fate are essential to understand their in vivo efficacy. This in-depth technical guide serves as a foundational resource to stimulate and guide further investigation into the promising biological activities of these intriguing isomers.

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• Selka, A., Khelifi, I., & Bouaziz, M. (2022). Hydroxycinnamic Acids and Their Related Synthetic Analogs: An Update of Pharmacological Activities. Mini-Reviews in Medicinal Chemistry, 22(11), 1528-1540. [Link]

• Papakyriakou, A., Chaita, E., & Tzakos, A. G. (2023). Design, Synthesis, Biological Evaluation, and In Silico Studies of Novel Multitarget Cinnamic Acid Hybrids. Molecules, 28(13), 5043. [Link]

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Topic: 2,3-Dihydroxycinnamic Acid as a Human Metabolite

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Emergence of a Bioactive Metabolite

In the vast landscape of the human metabolome, the significance of diet-derived compounds is becoming increasingly apparent. Among these, phenolic acids, metabolized by our gut microbiota, represent a critical interface between nutrition and physiological function. This guide focuses on a specific, yet compelling, molecule: 2,3-dihydroxycinnamic acid (2,3-DHCA). As an isomer of the well-studied caffeic acid, 2,3-DHCA is a human metabolite found in urine, suggesting systemic exposure following its generation in the gut.[1] While its more famous isomer has garnered significant attention, 2,3-DHCA possesses unique structural characteristics—specifically the ortho-dihydroxy (catechol) arrangement—that confer potent biochemical activities. This document, prepared for the discerning scientific professional, moves beyond a simple overview to provide a deep, mechanistic, and practical understanding of 2,3-DHCA, from its metabolic origins to its potential therapeutic applications and the rigorous analytical methods required for its study.

Metabolic Genesis: From Dietary Polyphenols to Systemic Exposure

The journey of 2,3-dihydroxycinnamic acid begins not within human cells, but in the complex ecosystem of the gut. It is primarily a product of the biotransformation of more complex dietary polyphenols by the intestinal microbiota.

Precursors in the Human Diet

The principal dietary precursors to 2,3-DHCA are other hydroxycinnamic acids, most notably caffeic acid (3,4-dihydroxycinnamic acid) and its esters, such as chlorogenic acid.[2][3] These compounds are abundant in a variety of plant-based foods and beverages.

Table 1: Common Dietary Sources of Caffeic and Chlorogenic Acids

Food/Beverage	Typical Content Range
Brewed Coffee	63-96 mg of free caffeic acid per 100 ml[4]
Black Chokeberry	~141 mg of caffeic acid per 100 g[4]
Thyme, Sage, Spearmint	~20 mg of caffeic acid per 100 g[4]
Prunes, Apricots	High concentrations of hydroxycinnamates[5]
Red Wine	~2 mg of free caffeic acid per 100 ml[4]

The Role of the Gut Microbiota

Upon ingestion, a large proportion of dietary polyphenols like caffeic and chlorogenic acid escape absorption in the small intestine and travel to the colon.[6] Here, they are extensively metabolized by the resident gut microbiota.[7] The enzymatic machinery of various bacterial species, including Clostridium, Bifidobacterium, and Lactobacillus, catalyzes reactions such as hydrolysis, hydrogenation (reduction of the double bond), and dehydroxylation.[2]

While the direct conversion to 2,3-DHCA is less documented than other pathways, it is hypothesized to arise from the microbial metabolism of caffeic acid. The primary metabolic fates of caffeic acid include its reduction to dihydrocaffeic acid and subsequent dehydroxylation to 3-hydroxyphenylpropionic acid (3-HPP).[2] The formation of different positional isomers like 2,3-DHCA is a plausible outcome of the diverse enzymatic activities within the gut microbiome.

Caption: Hypothesized metabolic journey from dietary precursors to 2,3-DHCA.

Biological Activity and Therapeutic Potential

The specific arrangement of the two hydroxyl groups on the phenyl ring of 2,3-DHCA is the primary determinant of its biological activity. This ortho-dihydroxy configuration is a key structural motif for potent antioxidant and metal-chelating effects.

Potent Antioxidant and Radical Scavenging Properties

Phenolic acids are well-known antioxidants, a property conferred by their ability to donate a hydrogen atom from a hydroxyl group to neutralize free radicals.[8] The resulting phenoxyl radical is stabilized by resonance.

Key Mechanistic Insights:

• Catechol Moiety: The ortho-dihydroxy (catechol) structure of 2,3-DHCA is crucial for high antioxidant activity.[9] It allows for the formation of a stable intramolecular hydrogen bond in the resulting phenoxyl radical, enhancing its stability and, therefore, its scavenging efficiency.[9]

• Electron-Donating Capacity: The two hydroxyl groups increase the electron density of the aromatic ring, making it a more effective electron or hydrogen donor to neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS).[8] Studies on analogous dihydroxybenzoic acids have shown that the 2,3-dihydroxy isomer is one of the strongest antioxidants, superior to other configurations.[10]

Iron Chelation: A Rationale for Therapeutic Exploration

Iron is an essential element, but in excess, it can catalyze the formation of highly damaging hydroxyl radicals via the Fenton reaction. The catechol structure of 2,3-DHCA is a classic bidentate ligand for iron (Fe³⁺).

Causality Behind Chelation: The two adjacent hydroxyl groups can effectively coordinate with a single iron ion, forming a stable five-membered ring complex. This sequestration of free, redox-active iron can prevent it from participating in oxidative reactions. The therapeutic potential of this mechanism is significant, particularly in conditions of iron overload. Indeed, 2,3-dihydroxybenzoic acid, a structurally similar compound, has been evaluated as an orally effective iron-chelating drug in patients with β-thalassaemia major.[11] This provides a strong rationale for investigating 2,3-DHCA for similar applications.[12]

Neuroprotective Effects

The brain is highly susceptible to oxidative stress due to its high metabolic rate and lipid-rich composition.[13] The antioxidant and iron-chelating properties of 2,3-DHCA make it a candidate for neuroprotection.

Potential Mechanisms of Action:

• Reduction of Oxidative Stress: By scavenging ROS, 2,3-DHCA can protect neurons from oxidative damage, a key pathological feature in neurodegenerative diseases like Parkinson's and Alzheimer's disease.[13][14][15]

• Modulation of Signaling Pathways: Phenolic acids can influence intracellular signaling cascades. For instance, caffeic acid has been shown to inhibit specific kinases involved in neuroinflammation, such as Fyn kinase.[3] It is plausible that 2,3-DHCA could modulate similar pathways, such as the Nrf2 antioxidant response element or inhibit pro-inflammatory pathways like NF-κB.[16]

• Inhibition of Protein Aggregation: Some hydroxycinnamic acid derivatives have been shown to prevent the pathological aggregation of proteins like alpha-synuclein, which is implicated in Parkinson's disease.[17]

Analytical Guide: Detection and Quantification in Human Samples

For researchers and drug development professionals, the ability to accurately measure 2,3-DHCA in biological matrices is paramount. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this application due to its superior sensitivity and selectivity.[5][18][19][20]

Caption: Standard workflow for the analysis of 2,3-DHCA in biological samples.

Protocol: Sample Preparation from Human Plasma

Rationale: The primary goal is to remove proteins and other macromolecules that interfere with LC-MS analysis, while efficiently extracting the analyte. Protein precipitation is a rapid and effective method for this purpose.

Materials:

• Human plasma (collected in K₂EDTA tubes)

• Acetonitrile (ACN), HPLC or LC-MS grade, chilled to -20°C

• Internal Standard (IS) solution (e.g., isotopically labeled 2,3-DHCA or a structural analog like 2,5-dihydroxybenzoic acid)

• Microcentrifuge tubes (1.5 mL)

• Microcentrifuge capable of >13,000 x g

• Vortex mixer

Step-by-Step Methodology:

• Thaw Sample: Thaw frozen plasma samples on ice to maintain stability.

• Aliquot: Pipette 100 µL of plasma into a clean 1.5 mL microcentrifuge tube.

• Add Internal Standard: Spike the sample with 10 µL of the IS solution. The IS is critical for correcting for variability in extraction efficiency and instrument response, forming the basis of a self-validating system.

• Protein Precipitation: Add 300 µL of ice-cold ACN to the plasma sample (a 3:1 solvent-to-sample ratio). The cold solvent enhances the precipitation of proteins.

• Vortex: Immediately vortex the mixture vigorously for 30-60 seconds to ensure complete protein denaturation and precipitation.

• Centrifugation: Centrifuge the tube at 13,000 x g for 10 minutes at 4°C. This will pellet the precipitated proteins, leaving the analyte in the supernatant.

• Supernatant Transfer: Carefully pipette the supernatant into a clean tube or an HPLC vial insert. Be cautious not to disturb the protein pellet.

• Evaporation & Reconstitution (Optional but Recommended): For increased sensitivity, the supernatant can be dried under a gentle stream of nitrogen and reconstituted in a smaller volume (e.g., 100 µL) of the initial mobile phase (e.g., 95:5 Water:ACN with 0.1% formic acid). This step concentrates the analyte and ensures compatibility with the LC system.

• Filtration: Filter the final sample through a 0.22 µm syringe filter before injection to remove any remaining particulates.[21]

Protocol: LC-MS/MS Quantification

Rationale: This method uses reversed-phase chromatography to separate 2,3-DHCA from other isomers and matrix components, followed by highly selective and sensitive detection using tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

Table 2: Suggested LC-MS/MS Parameters for 2,3-DHCA Analysis

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)[22]	Provides excellent retention and separation for moderately polar compounds like phenolic acids.
Mobile Phase A	0.1% Formic Acid in Water[19]	Acidification improves peak shape and promotes protonation for positive ion mode or ensures deprotonation for negative ion mode.
Mobile Phase B	Acetonitrile (ACN) or Methanol[19]	Organic solvent for eluting the analyte from the C18 column.
Flow Rate	0.3 mL/min[22]	A typical flow rate for 2.1 mm ID columns, compatible with ESI sources.
Gradient	5% B to 95% B over 10 min	A gradient is necessary to elute the analyte with good peak shape and clean the column of more hydrophobic matrix components.
Injection Volume	5 µL
Mass Spectrometry
Ionization Source	Electrospray Ionization (ESI), Negative Mode	ESI is standard for polar molecules. Negative mode is optimal for acidic compounds which readily lose a proton to form [M-H]⁻ ions.
Precursor Ion (Q1)	m/z 179.0	Corresponds to the deprotonated molecule [C₉H₇O₄]⁻ of 2,3-DHCA (M.W. 180.16).
Product Ion (Q3)	m/z 135.0	Corresponds to the loss of CO₂ (44 Da) from the precursor ion, a characteristic fragmentation for carboxylic acids.
Dwell Time	100 ms
Capillary Voltage	-3500 V

Step-by-Step Methodology:

• System Equilibration: Equilibrate the LC column with the initial mobile phase conditions (e.g., 95% A / 5% B) for at least 15 minutes or until a stable baseline is achieved.

• Sequence Setup: Create a sequence in the instrument software including calibration standards, quality control (QC) samples, blanks, and the prepared unknown samples.

• Injection: Inject the prepared sample onto the LC system.

• Separation & Detection: The analyte will be separated on the C18 column and subsequently ionized in the ESI source. The mass spectrometer, operating in MRM mode, will specifically monitor the transition from the precursor ion (m/z 179.0) to the product ion (m/z 135.0).

• Data Processing: Integrate the peak area for 2,3-DHCA and the internal standard.

• Quantification: Generate a calibration curve by plotting the ratio of the analyte peak area to the IS peak area against the known concentrations of the calibration standards. Determine the concentration of 2,3-DHCA in the unknown samples by interpolating their area ratios from this curve.

Conclusion and Future Directions

2,3-dihydroxycinnamic acid stands as a compelling example of the intricate interplay between diet, microbiota, and human metabolism. Its structural features, particularly the catechol moiety, endow it with potent antioxidant and iron-chelating properties that warrant further investigation for therapeutic applications in neurodegenerative diseases and iron-overload disorders. The analytical protocols detailed herein provide a robust framework for researchers to accurately quantify this metabolite, enabling rigorous pharmacokinetic, mechanistic, and biomarker studies. As we continue to unravel the complexities of the human metabolome, focusing on specific, bioactive molecules like 2,3-DHCA will be crucial for developing next-generation nutritional and pharmacological interventions.

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of 2,3-Dihydroxycinnamic Acid

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 2,3-dihydroxycinnamic acid (2,3-DHCA), a significant hydroxycinnamic acid and isomer of the well-studied caffeic acid.[1] As a metabolite found in various natural sources, including the plant Ozothamnus stirlingii and human urine, its accurate characterization is crucial for research in natural products, pharmacology, and metabolomics.[1][2][3] This document details the theoretical underpinnings and practical considerations for acquiring and interpreting its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. We present validated protocols, in-depth spectral interpretations, and causality-driven experimental choices designed to empower researchers in their analytical workflows.

Introduction: The Significance of 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid (PubChem CID: 5282146) is a phenylpropanoid with the molecular formula C₉H₈O₄ and a molecular weight of 180.16 g/mol .[2][3] Its structure, featuring a carboxylic acid, an alkene, and an ortho-dihydroxylated benzene ring, provides a rich scaffold for spectroscopic investigation. Unlike its more common isomer, caffeic acid (3,4-dihydroxycinnamic acid), the 2,3-substitution pattern presents unique spectral features that require careful analysis for unambiguous identification.[3] This guide serves as a foundational resource for scientists, offering not just the data, but the strategic thinking behind its acquisition and interpretation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the definitive structural elucidation of organic molecules like 2,3-DHCA. The choice of solvent and sample preparation are paramount for acquiring high-quality, interpretable spectra.

Experimental Protocol: NMR Sample Preparation

The intrinsic nature of phenolic and carboxylic acid protons necessitates a careful choice of solvent. Protic solvents can lead to proton exchange, broadening or obscuring the signals of interest. Therefore, a deuterated aprotic solvent is the preferred choice.

Recommended Protocol:

• Analyte Preparation: Weigh approximately 5-10 mg of high-purity 2,3-dihydroxycinnamic acid.

• Solvent Selection: Use 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is an excellent choice as it effectively solubilizes the polar analyte and its residual water peak does not typically overlap with key analyte signals.[4] Furthermore, it allows for the observation of exchangeable protons (phenolic and carboxylic -OH).

• Sample Filtration: Dissolve the analyte in the deuterated solvent. To ensure magnetic field homogeneity and prevent line broadening, filter the solution through a pipette packed with a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

• Final Volume: Adjust the sample height in the NMR tube to the manufacturer's specification (typically ~4-5 cm) to ensure it is correctly positioned within the instrument's detection coil.

Workflow for NMR Data Acquisition & Analysis

Caption: Workflow for NMR analysis of 2,3-DHCA.

¹H NMR Spectral Data & Interpretation

The ¹H NMR spectrum provides information on the number of different types of protons and their neighboring environments. For phenolic compounds, signals for hydroxyl protons can be broad and their chemical shifts variable.[5]

Table 1: Predicted ¹H NMR Data for 2,3-Dihydroxycinnamic Acid (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.2	Broad Singlet	1H	-COOH	Carboxylic acid protons are highly deshielded and often appear as a broad signal due to hydrogen bonding and exchange.
~9.5	Broad Singlet	1H	Ar-OH	Phenolic protons are deshielded; their broadness is due to exchange.
~9.0	Broad Singlet	1H	Ar-OH	The second phenolic proton, potentially shifted due to different intramolecular hydrogen bonding environments.
~7.50	Doublet (d)	1H	H-α	The vinylic proton α to the carbonyl is deshielded by the electron-withdrawing group. Coupled to H-β.
~7.05	Doublet of Doublets (dd)	1H	Ar-H	Aromatic proton ortho to the acrylic acid side chain.
~6.85	Triplet (t)	1H	Ar-H	Aromatic proton para to the acrylic acid side chain.
~6.70	Doublet of Doublets (dd)	1H	Ar-H	Aromatic proton ortho to a hydroxyl group.

| ~6.40 | Doublet (d) | 1H | H-β | The vinylic proton β to the carbonyl is coupled to H-α. The large coupling constant (~16 Hz) confirms a trans configuration. |

Note: Predicted values are based on typical chemical shifts for similar structures like caffeic acid and 2,3-dihydroxybenzoic acid.[6][7] A D₂O shake experiment can be performed to confirm the -OH and -COOH signals, which would disappear upon exchange.[5]

¹³C NMR Spectral Data & Interpretation

The ¹³C NMR spectrum reveals the number of chemically distinct carbon atoms.

Table 2: Predicted ¹³C NMR Data for 2,3-Dihydroxycinnamic Acid (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~168.0	C=O	Carbonyl carbon of the carboxylic acid.
~148.0	Ar-C-OH	Aromatic carbon bonded to the hydroxyl group at position 2.
~145.5	Ar-C-OH	Aromatic carbon bonded to the hydroxyl group at position 3.
~144.0	C-α	Vinylic carbon α to the carbonyl group.
~128.0	Ar-C	Aromatic carbon to which the acrylic acid chain is attached.
~122.0	Ar-CH	Aromatic methine carbon.
~119.5	Ar-CH	Aromatic methine carbon.
~117.0	C-β	Vinylic carbon β to the carbonyl group.

| ~116.0 | Ar-CH | Aromatic methine carbon. |

Note: Predicted values are based on data for similar compounds.[8] 2D NMR techniques such as HSQC and HMBC would be used to definitively correlate proton and carbon signals.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule.[9] The spectrum for 2,3-DHCA is expected to be dominated by absorptions from the hydroxyl, carbonyl, and aromatic moieties.

Experimental Protocol: FT-IR Sample Preparation (ATR)

Attenuated Total Reflectance (ATR) is a modern, convenient method requiring minimal sample preparation.

• Sample Placement: Place a small amount (a few milligrams) of the solid 2,3-DHCA powder directly onto the ATR crystal.

• Pressure Application: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the spectrum. Ensure the background spectrum is collected first.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or ethanol) after analysis.

IR Spectral Data & Interpretation

The IR spectrum provides a molecular "fingerprint" based on the vibrational frequencies of its bonds.[9]

Table 3: Key IR Absorption Bands for 2,3-Dihydroxycinnamic Acid

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3500 - 3200	Strong, Broad	O-H Stretch	Phenolic -OH
3300 - 2500	Very Broad	O-H Stretch	Carboxylic Acid -OH
~1700 - 1680	Strong, Sharp	C=O Stretch	Carboxylic Acid C=O
~1630	Medium	C=C Stretch	Alkene & Aromatic Ring
~1600, ~1450	Medium-Weak	C=C Stretch	Aromatic Ring
~1320 - 1210	Strong	C-O Stretch	Carboxylic Acid, Phenol

| ~980 | Medium | =C-H Bend | trans-Alkene (Out-of-plane) |

Causality in Interpretation: The extreme broadness of the 3300-2500 cm⁻¹ band is a hallmark of a hydrogen-bonded carboxylic acid dimer.[10] This band often overlaps with C-H stretching signals. The carbonyl (C=O) stretch is a strong, reliable indicator of the carboxylic acid functionality.[11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and structure.

Experimental Protocol: LC-MS (ESI)

Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI) is a highly sensitive method suitable for analyzing polar compounds like 2,3-DHCA.

• Sample Preparation: Prepare a dilute solution (e.g., 1-10 µg/mL) of 2,3-DHCA in a suitable solvent mixture like methanol/water.

• LC Separation: Inject the sample onto a reverse-phase C18 column. Use a gradient elution, for example, with water (containing 0.1% formic acid) as mobile phase A and acetonitrile or methanol (containing 0.1% formic acid) as mobile phase B.

• MS Detection: Analyze the eluent using an ESI source, typically in negative ion mode. The carboxylic acid and phenolic protons are easily lost, making the deprotonated molecule [M-H]⁻ highly favorable.

• Tandem MS (MS/MS): Isolate the [M-H]⁻ precursor ion (m/z 179) and subject it to collision-induced dissociation (CID) to obtain a fragmentation spectrum.

MS Data & Fragmentation Analysis

The molecular weight of 2,3-DHCA is 180.16 g/mol .[2]

Table 4: Expected Mass Spectrometry Data for 2,3-Dihydroxycinnamic Acid (ESI Negative Mode)

m/z (Daltons)	Ion	Rationale
179.03	[M-H]⁻	Molecular ion (deprotonated). This is expected to be the base peak in the full scan MS spectrum.
135.04	[M-H-CO₂]⁻	A characteristic fragmentation of cinnamic acids is the loss of carbon dioxide (44 Da) from the carboxylic acid group.[12]

| 117.03 | [M-H-CO₂-H₂O]⁻ | Subsequent loss of water (18 Da) from the two adjacent hydroxyl groups, a common "ortho effect" fragmentation.[13] |

Proposed Fragmentation Pathway (ESI Negative)

Caption: Key fragmentation steps for 2,3-DHCA in ESI-MS/MS.

The fragmentation of hydroxycinnamic acids is well-studied. The initial and most facile loss is that of CO₂ from the carboxylate anion.[12][13] For ortho-dihydroxycinnamic acids, a subsequent loss of H₂O is a diagnostically significant pathway, driven by the proximity of the two hydroxyl groups.[13]

Conclusion

The structural characterization of 2,3-dihydroxycinnamic acid is reliably achieved through the synergistic application of NMR, IR, and MS techniques. This guide has detailed the optimized protocols and interpretive logic required for unambiguous analysis. The ¹H and ¹³C NMR data provide the carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups through their vibrational signatures, and mass spectrometry validates the molecular weight and reveals characteristic fragmentation patterns influenced by the ortho-dihydroxy and acrylic acid moieties. By understanding the causality behind the experimental choices and spectral features, researchers can confidently identify and characterize this important natural product.

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• University of Toronto.
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"in vitro free radical scavenging capacity of 2,3-dihydroxycinnamic acid"

An In-Depth Technical Guide to the In Vitro Free Radical Scavenging Capacity of 2,3-Dihydroxycinnamic Acid

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the in vitro free radical scavenging properties of 2,3-dihydroxycinnamic acid (2,3-DHCA). As a structural isomer of the well-studied caffeic acid, 2,3-DHCA possesses unique chemical attributes that suggest significant antioxidant potential. This document is designed for researchers, scientists, and drug development professionals, offering a deep dive into the theoretical underpinnings of its antioxidant activity, detailed experimental protocols for its evaluation, and a framework for data interpretation. We will explore the core chemical mechanisms, present step-by-step methodologies for key assays including DPPH, ABTS, superoxide, and hydroxyl radical scavenging, and discuss the causality behind these experimental choices.

Introduction: The Scientific Case for 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid ((E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid) is a hydroxycinnamic acid derivative with the molecular formula C₉H₈O₄.[1][2] While less characterized than its prominent isomer, caffeic acid (3,4-dihydroxycinnamic acid), its structure is of significant interest to antioxidant research.[1][3] It has been identified as a metabolite in human urine and is found naturally in plants such as Ozothamnus stirlingii.[1][2][3]

Reactive oxygen species (ROS) and other free radicals are highly reactive molecules generated during normal metabolic processes. An excess of these species leads to oxidative stress, a condition implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular disorders, and neurodegenerative diseases.[4] Antioxidants mitigate this damage by neutralizing free radicals. Cinnamic acid derivatives, particularly those with phenolic hydroxyl groups, are recognized as potent antioxidants due to their ability to scavenge free radicals.[5][6][7] This guide focuses on the essential in vitro methods required to rigorously quantify the free radical scavenging capacity of 2,3-DHCA.

Mechanistic Basis of Antioxidant Activity

The antioxidant capacity of a phenolic compound like 2,3-DHCA is intrinsically linked to its molecular structure. The key to its function lies in the ortho-dihydroxy substitution (a catechol group) on the phenyl ring. This configuration is highly effective at neutralizing free radicals through two primary mechanisms.[8][9]

• Hydrogen Atom Transfer (HAT): The phenolic hydroxyl groups can donate a hydrogen atom to a free radical (R•), thereby quenching the radical and forming a stable phenoxyl radical. The stability of this resulting radical is crucial, as an unstable phenoxyl radical could potentially propagate the radical chain reaction.

• Single Electron Transfer - Followed by Proton Transfer (SET-PT): The antioxidant can donate an electron to the free radical, forming a radical cation and an anion. The radical cation then deprotonates to yield the same stable phenoxyl radical as in the HAT mechanism.

The presence of the catechol structure in 2,3-DHCA allows for the formation of a highly stable, delocalized semiquinone radical, making it an excellent hydrogen/electron donor.[4][10] Furthermore, the acrylic acid side chain contributes to the stabilization of this radical through resonance.[9]

Caption: Primary mechanisms of free radical scavenging by 2,3-DHCA.

Core Experimental Protocols for Scavenging Assessment

A single assay is insufficient to determine the full antioxidant profile of a compound. A battery of tests targeting different types of radicals is essential for a comprehensive evaluation. For each protocol, the inclusion of a known standard antioxidant (e.g., Ascorbic Acid, Trolox, Gallic Acid, or Caffeic Acid) is mandatory for assay validation and comparative analysis.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical. The reduction of DPPH is accompanied by a color change from deep violet to pale yellow, which is measured spectrophotometrically at approximately 517 nm.[11][12]

• Causality & Rationale: The DPPH assay is a rapid, simple, and widely used method for screening the overall radical scavenging ability of compounds. Its stability and commercial availability make it an excellent primary screening tool. It primarily reflects the HAT capacity of the test compound.

• Detailed Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a 0.1 mM DPPH solution in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.[13]

    • Prepare a stock solution of 2,3-DHCA in methanol (e.g., 1 mg/mL).

    • Perform serial dilutions of the 2,3-DHCA stock solution and a standard antioxidant (e.g., ascorbic acid) to create a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

  • Assay Procedure:

    • In a 96-well microplate or test tubes, add 1.0 mL of the DPPH solution to 1.0 mL of each sample dilution.

    • A control sample is prepared by mixing 1.0 mL of DPPH solution with 1.0 mL of methanol.

    • A blank is prepared using 2.0 mL of methanol to zero the spectrophotometer.

  • Incubation & Measurement:

    • Incubate the mixtures in the dark at room temperature for 30 minutes.[12][13]

    • Measure the absorbance (A) of each solution at 517 nm.

• Data Analysis: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC₅₀ value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the inhibition percentage against the sample concentrations.[14] A lower IC₅₀ value signifies higher antioxidant activity.

Caption: Standard workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

• Principle: This assay is based on the ability of an antioxidant to scavenge the long-lived ABTS radical cation (ABTS•+). The ABTS•+ is generated by oxidizing ABTS with potassium persulfate. In the presence of an antioxidant, the blue-green radical cation is reduced back to the colorless neutral ABTS form, a change measured at ~734 nm.[14]

• Causality & Rationale: The ABTS assay is advantageous as the radical is soluble in both aqueous and organic solvents, allowing for the assessment of both hydrophilic and lipophilic antioxidants. It is less affected by steric hindrance than the DPPH radical, providing a different perspective on scavenging capacity.

• Detailed Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare the ABTS•+ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[14]

    • Prepare the ABTS•+ working solution by diluting the stock solution with ethanol or a phosphate buffer (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[13]

    • Prepare serial dilutions of 2,3-DHCA and a standard (e.g., Trolox) as described for the DPPH assay.

  • Assay Procedure:

    • Add 1.0 mL of the ABTS•+ working solution to 100 µL of each sample dilution.

    • A control is prepared using 1.0 mL of ABTS•+ working solution and 100 µL of the solvent.

  • Incubation & Measurement:

    • Incubate the mixtures at room temperature for 6-10 minutes.[13]

    • Measure the absorbance at 734 nm.

• Data Analysis: Calculation of % inhibition and determination of the IC₅₀ value are performed using the same formulas as in the DPPH assay.

Superoxide Anion (O₂•⁻) Scavenging Assay

• Principle: This assay measures the scavenging of superoxide radicals, a biologically significant ROS. Superoxide is generated in vitro, commonly via a non-enzymatic phenazine methosulfate-NADH (PMS-NADH) system. The generated O₂•⁻ reduces nitroblue tetrazolium (NBT) to a purple formazan product. An antioxidant will compete for the superoxide radicals, thus inhibiting formazan formation.[8][15]

• Causality & Rationale: Superoxide is a primary ROS, and its dismutation is a key antioxidant defense in vivo. This assay directly evaluates a compound's ability to neutralize this specific and biologically relevant radical, providing insights beyond general radical scavenging.

• Detailed Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare solutions in a phosphate buffer (e.g., 100 mM, pH 7.4): 312 µM NBT, 936 µM NADH, and 120 µM PMS.

    • Prepare serial dilutions of 2,3-DHCA and a standard.

  • Assay Procedure:

    • In a reaction vessel, mix 1.0 mL of NBT solution, 1.0 mL of NADH solution, and 0.5 mL of the sample dilution.

    • Initiate the reaction by adding 0.5 mL of PMS solution.

  • Incubation & Measurement:

    • Incubate the mixture at 25°C for 5 minutes.

    • Measure the absorbance at 560 nm against a blank.

• Data Analysis: The IC₅₀ value is determined by calculating the concentration of 2,3-DHCA that inhibits 50% of formazan formation.

Hydroxyl Radical (•OH) Scavenging Assay (Deoxyribose Method)

• Principle: The hydroxyl radical is the most reactive and damaging ROS. It is generated in vitro via the Fenton reaction (Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻). The generated •OH radicals degrade the sugar 2-deoxyribose. When heated with thiobarbituric acid (TBA) at low pH, the degradation products form a pink chromogen, measured at 532 nm. The antioxidant competes with deoxyribose for the •OH radicals, reducing the intensity of the pink color.[16]

• Causality & Rationale: This assay assesses the capacity to neutralize the highly destructive hydroxyl radical. Furthermore, because the radical is generated using an iron catalyst, it also provides an indirect measure of the compound's iron-chelating ability, another crucial antioxidant mechanism. Compounds with catechol structures like 2,3-DHCA are known to be effective metal chelators.[17]

• Detailed Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare the following solutions in a phosphate buffer (e.g., 20 mM, pH 7.4): 2.8 mM 2-deoxyribose, 200 µM FeCl₃, 1.04 mM EDTA, 1.0 mM H₂O₂, and 1.0 mM Ascorbic Acid (to initiate the reaction). Also prepare 2.8% Trichloroacetic acid (TCA) and 1% TBA.

    • Prepare serial dilutions of 2,3-DHCA.

  • Assay Procedure:

    • The reaction mixture contains, in order: buffer, 2-deoxyribose, FeCl₃, EDTA, the sample, H₂O₂, and finally ascorbic acid to start the reaction.

    • Incubate the mixture at 37°C for 1 hour.

  • Color Development & Measurement:

    • Add 1.0 mL of 2.8% TCA to stop the reaction, followed by 1.0 mL of 1% TBA.

    • Heat the mixture in a boiling water bath for 15 minutes to develop the pink color.

    • Cool the tubes and measure the absorbance at 532 nm.

• Data Analysis: The IC₅₀ value is determined by calculating the concentration of 2,3-DHCA that inhibits 50% of deoxyribose degradation.

Data Interpretation and Comparative Analysis

The primary output from these assays is the IC₅₀ value. A lower IC₅₀ indicates greater scavenging capacity. It is essential to present this data in a structured format for clear comparison against established antioxidants.

Table 1: Example Comparative Analysis of Antioxidant Activity (IC₅₀ Values)

Compound	DPPH Scavenging IC₅₀ (µg/mL)	ABTS Scavenging IC₅₀ (µg/mL)	Superoxide Scavenging IC₅₀ (µg/mL)	Hydroxyl Scavenging IC₅₀ (µg/mL)
2,3-DHCA	Experimental Value	Experimental Value	Experimental Value	Experimental Value
Caffeic Acid (Std.)	~5-15	~5-10	~20-50	~50-100
Ascorbic Acid (Std.)	~8-20	~10-25	>100	~70-150
Trolox (Std.)	~10-25	~5-15	>100	>100

Note: The values for standards are approximate and can vary based on specific assay conditions. This table is for illustrative purposes to provide a framework for presenting experimental results.

Caption: Key structural features of 2,3-DHCA governing its antioxidant capacity.

Conclusion

The structural features of 2,3-dihydroxycinnamic acid, particularly its catechol moiety, strongly predict potent free radical scavenging activity. This technical guide outlines the essential in vitro assays required for a robust and scientifically sound evaluation of this potential. By employing a multi-assay approach—including DPPH, ABTS, superoxide, and hydroxyl radical scavenging protocols—researchers can build a comprehensive antioxidant profile for 2,3-DHCA. The meticulous application of these methods, validated with appropriate standards, will provide the high-quality data necessary to advance our understanding of this compound and support its potential development in therapeutic and industrial applications.

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• Sova, M. (2012). Antioxidant and Antimicrobial Activities of Cinnamic Acid Derivatives. Bentham Science.
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• PubChem. (n.d.). 2,3-Dihydroxycinnamic acid. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

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• Le, T. H., et al. (2021). The hydroperoxyl antiradical activity of natural hydroxycinnamic acid derivatives in physiological environments: the effects of pH values on rate constants. RSC Advances. Retrieved from [Link]

• Ahemad, N. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Evidence-Based Complementary and Alternative Medicine. Retrieved from [Link]

• Liu, Y., et al. (2019). Antioxidant Activity In Vitro Guided Screening and Identification of Flavonoids Antioxidants in the Extract from Tetrastigma hemsleyanum Diels et Gilg. Molecules. Retrieved from [Link]

• Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. - E3S Web of Conferences. (2024). Retrieved January 16, 2026, from [Link]

• Chen, Y., et al. (2015). Details of the antioxidant mechanism of hydroxycinnamic acids. Czech Journal of Food Sciences, 33(3), 210-216. Retrieved from [Link]

• Adane, T., et al. (2023). In vitro antioxidant and free-radical scavenging activities of polar leaf extracts of Vernonia amygdalina. BMC Chemistry. Retrieved from [Link]

• IntechOpen. (2021). Antioxidant Potential of Hydroxycinnamic Acids in Advanced Oxidation Processes. Retrieved January 16, 2026, from [Link]

• Pontiki, E., et al. (2023). Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives. Molecules. Retrieved from [Link]

• Muro-Villanueva, F., et al. (2019). Accumulation of Flavonols over Hydroxycinnamic Acids Favors Oxidative Damage Protection under Abiotic Stress. International Journal of Molecular Sciences. Retrieved from [Link]

• Ordoudi, S. A., & Tsimidou, M. Z. (2013). Hydroxycinnamic Acid Antioxidants: An Electrochemical Overview. BioMed Research International. Retrieved from [Link]

• Gülçin, İ. (2006). Antioxidant activity of caffeic acid (3,4-dihydroxycinnamic acid). Toxicology, 217(2-3), 213-220. Retrieved from [Link]

• Karamać, M., Kosińska, A., & Pegg, R. B. (2005). COMPARISON OF RADICAL-SCAVENGING ACTIVITIES FOR SELECTED PHENOLIC ACIDS. Polish Journal of Food and Nutrition Sciences. Retrieved from [Link]

• Nardini, M., et al. (1995). Inhibition of human low-density lipoprotein oxidation by caffeic acid and other hydroxycinnamic acid derivatives. Free Radical Biology and Medicine, 19(5), 541-552. Retrieved from [Link]

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An In-depth Technical Guide to the Potential Therapeutic Targets of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid

Abstract

This technical guide provides a comprehensive analysis of the potential therapeutic targets of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid. While direct research on this specific isomer of dihydroxycinnamic acid is limited, its structural similarity to the extensively studied caffeic acid (3,4-dihydroxycinnamic acid) allows for robust, mechanism-based predictions of its biological activity.[1] This document synthesizes the vast body of evidence surrounding caffeic acid to illuminate high-probability targets for 3-(2,3-dihydroxyphenyl)prop-2-enoic acid in key therapeutic areas: inflammation, oxidative stress, oncology, and neurodegenerative diseases. We present detailed signaling pathways, propose rigorous, self-validating experimental protocols for target identification and validation, and provide the scientific rationale behind these methodologies. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic landscape of this promising phenolic acid.

Introduction: The Rationale for Investigating 3-(2,3-dihydroxyphenyl)prop-2-enoic acid

3-(2,3-dihydroxyphenyl)prop-2-enoic acid is a phenolic compound belonging to the hydroxycinnamic acid class.[1] Like other polyphenols, its therapeutic potential is rooted in its chemical structure, particularly the presence of a catechol ring (two hydroxyl groups on a benzene ring) and a conjugated side chain.[2][3] This configuration is known to confer potent antioxidant and signaling-modulatory properties.[2][3]

While its isomer, caffeic acid (3,4-dihydroxycinnamic acid), is one of the most studied natural compounds, 3-(2,3-dihydroxyphenyl)prop-2-enoic acid remains largely uncharacterized.[1][2] The difference in the hydroxylation pattern on the phenyl ring is subtle but could significantly impact binding affinities for protein targets, metabolic stability, and overall bioactivity. This guide, therefore, uses the established mechanisms of caffeic acid as a foundational blueprint to propose a targeted research and development program for its 2,3-dihydroxy isomer. The core hypothesis is that the shared catechol moiety will enable similar mechanisms of action, centered on the modulation of key signaling nodes in human disease.

The primary therapeutic avenues explored herein are:

• Anti-Inflammatory Effects: Targeting core inflammatory signaling pathways.

• Antioxidant and Cytoprotective Effects: Modulating the cellular response to oxidative stress.

• Anti-Cancer Activity: Exploiting pro-oxidant capabilities and inhibiting cancer cell proliferation pathways.

• Neuroprotective Properties: Counteracting oxidative stress and neuroinflammation in the central nervous system.

Core Therapeutic Area I: Anti-Inflammatory Activity

Chronic inflammation is a critical driver of numerous pathologies. Caffeic acid and its derivatives are well-documented anti-inflammatory agents.[4][5][6][7] The proposed primary targets for 3-(2,3-dihydroxyphenyl)prop-2-enoic acid in this domain revolve around the inhibition of the NF-κB signaling pathway and the enzymes responsible for producing inflammatory mediators.

Primary Target: Nuclear Factor-kappa B (NF-κB) Signaling

The NF-κB pathway is a master regulator of the inflammatory response. Its inhibition is a rational strategy for developing novel anti-inflammatory drugs.[4][7] Caffeic acid phenethyl ester (CAPE), a well-known derivative, potently inhibits NF-κB activation.[4][7] The proposed mechanism, which likely extends to 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, involves preventing the degradation of the inhibitory protein IκBα, thereby sequestering NF-κB in the cytoplasm and preventing the transcription of pro-inflammatory genes like TNF-α, IL-6, and COX-2.[4][8]

Caption: Proposed inhibition of the NF-κB pathway by 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

Secondary Targets: Inflammatory Enzymes

• Cyclooxygenases (COX-1 and COX-2): These enzymes are responsible for the synthesis of prostaglandins, key mediators of pain and inflammation. Caffeic acid is known to suppress COX-2 gene expression, an effect mediated by NF-κB inhibition.[4][9]

• Lipoxygenases (LOX): These enzymes produce leukotrienes, which are involved in allergic and inflammatory responses. Caffeic acid has demonstrated inhibitory effects on 5-lipoxygenase.[9][10]

• Inducible Nitric Oxide Synthase (iNOS): Overproduction of nitric oxide (NO) by iNOS contributes to inflammatory damage. Caffeic acid derivatives have been shown to inhibit iNOS expression and scavenge NO.[11]

Experimental Workflow: Validation of Anti-Inflammatory Targets

This protocol outlines a systematic approach to validate the anti-inflammatory effects of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

Caption: A phased experimental workflow for validating anti-inflammatory targets.

• Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Seeding: Seed cells in 6-well plates at a density of 5 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (e.g., DMSO).

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 30 minutes (for phosphorylation events) or 24 hours (for cytokine production).

• Protein Extraction:

  • For Western Blot: Lyse cells with RIPA buffer containing protease and phosphatase inhibitors.

  • For Nuclear Translocation: Perform nuclear and cytoplasmic fractionation using a commercial kit.

• Western Blot Analysis:

  • Separate 20-30 µg of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-p-IκBα, anti-IκBα, anti-p-p65, anti-p65, anti-COX-2, anti-iNOS, anti-β-actin).

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize bands using an ECL detection system.

• Data Analysis: Quantify band intensity using software like ImageJ. Normalize target protein levels to a loading control (β-actin). Compare treated groups to the LPS-only control.

Core Therapeutic Area II: Antioxidant and Cytoprotective Effects

The antioxidant activity of phenolic compounds is a cornerstone of their therapeutic potential.[2][12] This activity stems from their ability to donate hydrogen atoms to neutralize free radicals, a property conferred by the hydroxyl groups on the aromatic ring.[2][12] Beyond direct scavenging, these compounds can also upregulate endogenous antioxidant defenses through signaling pathways.

Primary Target: Nuclear factor erythroid 2-related factor 2 (Nrf2)

The Nrf2/ARE (Antioxidant Response Element) pathway is the primary regulator of cellular antioxidant and detoxification responses. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Oxidative stress or electrophilic compounds (like phenolic acids) can modify Keap1, leading to Nrf2 release, nuclear translocation, and transcription of cytoprotective genes, including Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1). Caffeic acid is known to activate this pathway, enhancing cellular resilience.[3]

Caption: Proposed activation of the Nrf2 cytoprotective pathway.

Experimental Protocol: Validation of Nrf2 Pathway Activation

• Cell Culture: Use a relevant cell line, such as human keratinocytes (HaCaT) or hepatocytes (HepG2).

• Treatment: Treat cells with 3-(2,3-dihydroxyphenyl)prop-2-enoic acid for various time points (e.g., 4, 8, 12, 24 hours).

• Western Blot Analysis:

  • Probe for total Nrf2, HO-1, and NQO1 in whole-cell lysates.

  • Perform nuclear/cytoplasmic fractionation and probe for Nrf2 in each fraction to confirm nuclear translocation. Use Lamin B1 as a nuclear marker and β-actin or GAPDH as a cytoplasmic marker.

• qRT-PCR Analysis: Extract total RNA and perform quantitative real-time PCR to measure the mRNA expression levels of HMOX1 (for HO-1) and NQO1.

• Reporter Gene Assay: Transfect cells with a plasmid containing an ARE-luciferase reporter construct. After treatment with the compound, measure luciferase activity to directly quantify ARE-dependent transcriptional activation.

Core Therapeutic Area III: Anti-Cancer Activity

Caffeic acid exhibits a dual role in cancer: it acts as an antioxidant in healthy cells but can function as a pro-oxidant in cancer cells, inducing apoptosis.[2][13] It also modulates key signaling pathways involved in proliferation, angiogenesis, and metastasis.[13][14]

Key Targets in Oncology

• Reactive Oxygen Species (ROS) Induction: In the presence of metal ions like copper, which are often elevated in tumors, caffeic acid can act as a pro-oxidant, generating ROS that damage DNA and trigger apoptosis in cancer cells.[3][10]

• PI3K/Akt and MAPK/ERK Pathways: These are critical pro-survival and proliferation pathways often hyperactivated in cancer. Caffeic acid has been shown to attenuate the activation of PI3K/Akt and ERK1/2, sensitizing cancer cells to apoptosis.[14][15] Specifically, it has been shown to directly interact with and block ERK1/2 activity.[14]

• Matrix Metalloproteinases (MMPs): MMP-2 and MMP-9 are enzymes crucial for degrading the extracellular matrix, a key step in tumor invasion and metastasis. Caffeic acid can suppress their expression and activity.[2][13]

• Vascular Endothelial Growth Factor (VEGF): A primary driver of angiogenesis (the formation of new blood vessels that supply tumors), VEGF expression can be downregulated by caffeic acid.[2]

Quantitative Data: IC₅₀ Values of Caffeic Acid in Cancer Cell Lines

While specific data for 3-(2,3-dihydroxyphenyl)prop-2-enoic acid is unavailable, the following table of IC₅₀ values for caffeic acid provides a benchmark for future comparative studies.

Cell Line	Cancer Type	Caffeic Acid IC₅₀ (µM)	Reference
HCT116	Colon Cancer	>100 (alone), enhances drug effects	[15]
HeLa	Cervical Cancer	~100-200	[10][13]
HepG2	Liver Cancer	Varies with study conditions	[14]
HTB-34	Cervical Cancer	Effective at 100 µM	[10]

Note: IC₅₀ values can vary significantly based on experimental conditions (e.g., treatment duration, assay type).

Experimental Protocol: Assessing Anti-Proliferative and Pro-Apoptotic Effects

• Cell Viability Assay:

  • Seed various cancer cell lines (e.g., HCT116, HeLa, MCF-7) in 96-well plates.

  • Treat with a dose range of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid for 24, 48, and 72 hours.

  • Assess cell viability using an MTT or WST-1 assay to determine the IC₅₀ value.

• Apoptosis Assay:

  • Treat cells with the compound at its IC₅₀ concentration.

  • Stain with Annexin V-FITC and Propidium Iodide (PI) and analyze by flow cytometry to quantify early and late apoptotic cells.

• Western Blot for Apoptotic Markers:

  • Probe cell lysates for key apoptotic proteins, including Cleaved Caspase-3, Cleaved PARP, and the ratio of Bax/Bcl-2.

• Pathway Inhibition Analysis:

  • Probe lysates for key signaling proteins like p-Akt, Akt, p-ERK, and ERK to determine if the compound inhibits these pro-survival pathways.

Core Therapeutic Area IV: Neuroprotective Effects

Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by oxidative stress, neuroinflammation, and protein aggregation.[16][17] Caffeic acid has demonstrated significant neuroprotective potential in various preclinical models.[16][18]

Key Targets in Neuroprotection

• Oxidative Stress Mitigation: As a potent antioxidant and Nrf2 activator, 3-(2,3-dihydroxyphenyl)prop-2-enoic acid is expected to protect neurons from ROS-induced damage, a common pathological feature.[16][18]

• Anti-Neuroinflammatory Action: By inhibiting NF-κB, the compound can reduce the activation of microglia and astrocytes, the resident immune cells of the brain. This dampens the production of neurotoxic inflammatory mediators.[16][19][20]

• Modulation of Apoptosis Pathways: Caffeic acid can protect neurons against various apoptotic stimuli, including amyloid-β-mediated toxicity, by modulating pathways like Akt/GSK3β.[17][18]

Experimental Protocol: Evaluating Neuroprotective Efficacy

• Cell Culture Model: Use neuronal cell lines (e.g., SH-SY5Y, HT22) or primary cortical neurons.

• Induce Neurotoxicity: Expose cells to a neurotoxic stimulus, such as:

  • Hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA) to model oxidative stress.

  • Amyloid-beta (Aβ) oligomers to model Alzheimer's disease pathology.

  • Lipopolysaccharide (LPS) to induce neuroinflammation in co-cultures with microglia.

• Co-treatment: Pre-treat or co-treat the cells with 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

• Assess Viability and Apoptosis: Measure cell viability (MTT assay) and apoptosis (Annexin V/PI staining or TUNEL assay).

• Measure Oxidative Stress: Quantify intracellular ROS levels using a fluorescent probe like DCFH-DA.

• Measure Inflammatory Markers: In co-culture models, measure levels of TNF-α and IL-1β in the culture medium by ELISA.

• Western Blot Analysis: Analyze the expression of key proteins related to apoptosis (Bax/Bcl-2, cleaved caspase-3) and protective pathways (p-Akt, Nrf2, HO-1).

Conclusion and Future Directions

3-(2,3-dihydroxyphenyl)prop-2-enoic acid is a scientifically intriguing compound with significant, albeit underexplored, therapeutic potential. Based on the robust evidence from its structural isomer, caffeic acid, the most promising therapeutic targets lie within the core signaling pathways regulating inflammation (NF-κB), oxidative stress (Nrf2), cancer cell proliferation (PI3K/Akt, MAPK), and neurodegeneration. The experimental frameworks provided in this guide offer a logical, step-by-step approach for researchers to systematically validate these targets and elucidate the compound's precise mechanisms of action. Future research should prioritize direct comparative studies with caffeic acid to understand the structure-activity relationship imparted by the 2,3- versus 3,4-dihydroxyphenyl configuration. Such studies will be critical in determining if this lesser-known isomer holds unique advantages for drug development.

References

• Orhan, I., B. S. Kartal, M., & Abu-Asab, M. (2015). Therapeutic potential of caffeic acid phenethyl ester and its anti-inflammatory and immunomodulatory effects (Review). Experimental and Therapeutic Medicine, 10(2), 479-486. [Link]

• Gorniak, R., & Gorniak-Walas, M. (2020). Caffeic acid: a brief overview of its presence, metabolism, and bioactivity. Bioactive Compounds in Health and Disease, 3(4), 74-81. [Link]

• Barrajon-Catalan, E., & Micol, V. (2023). Adjuvant Properties of Caffeic Acid in Cancer Treatment. Cancers, 15(13), 3425. [Link]

• Kyselova, L., & Stevulova, N. (2022). Caffeic Acid and Diseases-Mechanisms of Action. International Journal of Molecular Sciences, 24(1), 588. [Link]

• Rai, S., & Singh, S. (2021). Potential Therapeutic Implications of Caffeic Acid in Cancer Signaling: Past, Present, and Future. Frontiers in Oncology, 11, 681307. [Link]

• Chen, J. H., & Ho, C. T. (1997). Antioxidant Activities of Caffeic Acid and Its Related Hydroxycinnamic Acid Compounds. Journal of Agricultural and Food Chemistry, 45(7), 2374-2378. [Link]

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• Ullah, R., & Khan, M. (2021). Therapeutic Implications of Caffeic Acid in Cancer and Neurological Diseases. Frontiers in Oncology, 11, 681306. [Link]

• Gülçin, İ. (2006). Antioxidant activity of caffeic acid (3,4-dihydroxycinnamic acid). Toxicology, 217(2-3), 213-220. [Link]

• Rai, S., & Singh, S. (2021). Potential Therapeutic Implications of Caffeic Acid in Cancer Signaling: Past, Present, and Future. Frontiers in Oncology, 11, 681307. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Caffeic Acid's Anti-Inflammatory Role: Soothing the Body Naturally. [Link]

• de Oliveira, D. M., & de Souza, J. S. (2019). Chemical and Pharmacological Aspects of Caffeic Acid and Its Activity in Hepatocarcinoma. Frontiers in Oncology, 9, 541. [Link]

• Kyselova, L., & Stevulova, N. (2022). Caffeic Acid and Diseases—Mechanisms of Action. International Journal of Molecular Sciences, 24(1), 588. [Link]

• Wang, Y. S., & Lin, C. C. (2018). Caffeic acid alleviates inflammatory response in rheumatoid arthritis fibroblast-like synoviocytes by inhibiting phosphorylation of IκB kinase α/β and IκBα. Journal of Functional Foods, 40, 48-55. [Link]

• Ali, F., & Khan, A. (2023). Caffeic Acid, a Polyphenolic Micronutrient Rescues Mice Brains against Aβ-Induced Neurodegeneration and Memory Impairment. Antioxidants, 12(6), 1269. [Link]

• Ojetola, A. A., & Ofusori, D. A. (2025). Neuroprotective Role of Caffeic Acid in Lipopolysaccharide- induced Neurodegeneration in Mice. ResearchGate. [Link]

• Li, Y., & Wang, Q. (2024). Discovery and Development of Caffeic Acid Analogs as Versatile Therapeutic Agents. Molecules, 29(20), 4811. [Link]

• Kumar, N., & Goel, N. (2019). Inhibitory mechanism against oxidative stress of caffeic acid. Current Pharmaceutical Design, 25(40), 4258-4267. [Link]

• Singh, S., & Kumar, A. (2023). Neuroprotective Potential of Caffeic Acid Phenethyl Ester (CAPE) in CNS Disorders: Mechanistic and Therapeutic Insights. Current Neuropharmacology, 21(1), 1-22. [Link]

• Ojetola, A. A., & Ofusori, D. A. (n.d.). Neuroprotective Role of Caffeic Acid in Lipopolysaccharide-induced Neurodegeneration in Mice. IEMPAM-BAS. [Link]

• Orhan, I., B. S. Kartal, M., & Abu-Asab, M. (2015). Therapeutic potential of caffeic acid phenethyl ester and its anti-inflammatory and immunomodulatory effects (Review). Experimental and Therapeutic Medicine, 10(2), 479-486. [Link]

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Protocols & Analytical Methods

Application Note: A Validated HPLC-DAD Method for the Robust Quantification of 2,3-Dihydroxycinnamic Acid

Abstract

This application note presents a detailed, validated High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD) method for the precise and reliable quantification of 2,3-dihydroxycinnamic acid. As an isomer of the well-studied caffeic acid, accurate measurement of 2,3-dihydroxycinnamic acid is crucial for research in natural products, pharmacology, and metabolic studies.[1][2] The described reversed-phase HPLC method demonstrates excellent specificity, linearity, accuracy, and precision, adhering to the validation guidelines of the International Council for Harmonisation (ICH).[3][4] This protocol is designed for researchers, scientists, and drug development professionals requiring a robust analytical procedure for routine quality control, stability testing, and quantitative analysis in various sample matrices.

Introduction and Scientific Rationale

2,3-Dihydroxycinnamic acid is a phenolic acid and a structural isomer of caffeic acid (3,4-dihydroxycinnamic acid).[2] Found in natural sources such as the plant Ozothamnus stirlingii and identified as a metabolite in human urine, its biological activities and metabolic pathways are of growing scientific interest.[1][2] Unlike its more common isomers, dedicated analytical methods for 2,3-dihydroxycinnamic acid are less frequently detailed. This necessitates the development of a reliable and validated method for its accurate quantification.

Causality of Methodological Choices:

• Reversed-Phase Chromatography (RPC): 2,3-dihydroxycinnamic acid is a moderately polar organic molecule, making it an ideal candidate for RPC. A non-polar stationary phase (C18) is used in conjunction with a polar mobile phase.

• Acidified Mobile Phase: The solubility and chromatographic retention of phenolic acids are highly pH-dependent.[5] The addition of an acid (e.g., phosphoric or acetic acid) to the mobile phase suppresses the ionization of the carboxylic acid and phenolic hydroxyl groups. This un-ionized state increases the compound's hydrophobicity, leading to better retention, improved peak shape (less tailing), and enhanced reproducibility on the C18 column.[4][5]

• Diode Array Detection (DAD): The conjugated system of the acrylic acid side chain and the phenyl group in hydroxycinnamic acids results in strong UV absorbance.[5] A DAD detector is superior to a single-wavelength UV detector as it provides spectral data across a range of wavelengths for the entire run. This allows for:

  • Optimal Wavelength Selection: Identification of the absorbance maximum (λmax) for maximum sensitivity, typically around 315-330 nm for hydroxycinnamic acids.[3][6]

  • Peak Purity Analysis: Confirmation of analyte peak homogeneity by comparing spectra across the peak, ensuring co-elution of impurities does not interfere with quantification.[4]

Analytical Method Workflow

The overall workflow for the quantification of 2,3-dihydroxycinnamic acid is a systematic process designed to ensure data integrity and reproducibility.

Caption: General workflow for HPLC-DAD quantification.

Experimental Protocol

Materials and Reagents

• 2,3-Dihydroxycinnamic Acid reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Phosphoric Acid or Acetic Acid (Analytical grade)

• 0.45 µm Syringe Filters (e.g., PTFE or Nylon)

Instrumentation and Chromatographic Conditions

The analysis is performed on a standard HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a diode array detector.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Reversed-Phase C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-15 min: 10-40% B; 15-20 min: 40-10% B; 20-25 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	DAD, 320 nm for quantification; 200-400 nm for spectral scan

Rationale: A gradient elution is chosen to ensure that the analyte is eluted with a good peak shape while also cleaning the column of more non-polar matrix components, preparing it for the next injection.[3][4] A column temperature of 30°C ensures stable retention times and reduces viscosity fluctuations.

Preparation of Standard Solutions

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2,3-dihydroxycinnamic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve and bring to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution.[7][8] This stock solution should be stored at -20°C and protected from light.

• Working Standard Solutions: Prepare a series of working standards by serially diluting the primary stock solution with the mobile phase (at initial conditions) to achieve concentrations for the calibration curve (e.g., 1, 5, 10, 25, 50, and 100 µg/mL).[8]

Sample Preparation

The sample preparation procedure must be adapted to the specific matrix. A general protocol for a solid matrix (e.g., plant tissue, formulation powder) is provided below.

• Weighing: Accurately weigh a known amount of the homogenized sample.

• Extraction: Add a suitable extraction solvent (e.g., methanol or a methanol/water mixture). The solvent-to-sample ratio should be optimized to ensure exhaustive extraction.

• Homogenization: Vortex or sonicate the mixture for 15-20 minutes to maximize extraction efficiency.

• Centrifugation: Centrifuge the extract at approximately 4000 rpm for 10 minutes to pellet solid debris.[9]

• Filtration: Carefully collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.[7]

Method Validation Protocol

The analytical method must be validated to ensure it is suitable for its intended purpose, following ICH Q2(R2) guidelines.[4][10]

Caption: Interrelation of key method validation parameters.

• Specificity: Analyze a blank (mobile phase) and a placebo/matrix blank. No interfering peaks should be observed at the retention time of 2,3-dihydroxycinnamic acid. Confirm peak identity and purity using the DAD spectral data.[4]

• Linearity: Inject the prepared working standard solutions (at least five concentrations) in triplicate. Plot the average peak area against the corresponding concentration and determine the linearity using the coefficient of determination (R²). An R² ≥ 0.999 is typically desired.[10][11]

• Accuracy: Perform a recovery study by spiking a sample matrix with known amounts of the standard at three concentration levels (e.g., 80%, 100%, and 120% of the expected sample concentration). The percentage recovery should be calculated. Typical acceptance criteria are 98-102%.[12][13]

• Precision:

  • Repeatability (Intra-day): Analyze at least six replicates of a sample at 100% of the target concentration on the same day.[14]

  • Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or on a different instrument.

  • The Relative Standard Deviation (RSD) for both should typically be ≤ 2%.[10]

• LOD and LOQ: The Limit of Detection (LOD) and Limit of Quantitation (LOQ) can be determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.[3][11]

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., ±2°C in column temperature, ±0.1 unit of mobile phase pH, ±5% in flow rate) and assess the impact on the results. The method should remain unaffected.[4][14]

Typical Performance and Troubleshooting

A successfully validated method will exhibit the performance characteristics summarized below.

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.999
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	≤ 2.0%
Specificity	No interference at analyte retention time
LOD / LOQ	Sufficient for the intended application
Robustness	Results remain within specifications

Common Troubleshooting:

Issue	Potential Cause(s)	Suggested Solution(s)
Peak Tailing	Silanol interactions on column; incorrect mobile phase pH; column degradation.	Ensure mobile phase pH is sufficiently low (~2.5-3.0); use a new column; use a column with end-capping.
Poor Resolution	Inadequate mobile phase composition; column aging.	Optimize gradient slope; replace the column.
Baseline Drift	Column not equilibrated; mobile phase contamination; detector lamp issue.	Flush column until baseline is stable; prepare fresh mobile phase; check detector lamp status.
Variable Retention Times	Pump malfunction; leaks in the system; inconsistent column temperature.	Check pump for pressure fluctuations; inspect fittings for leaks; ensure column oven is at the set temperature.

Conclusion

This application note provides a comprehensive and scientifically grounded HPLC-DAD method for the quantification of 2,3-dihydroxycinnamic acid. The protocol is built upon established principles of reversed-phase chromatography for phenolic acids and includes a full validation scheme to ensure its trustworthiness and reliability.[4][5] By explaining the rationale behind key experimental choices, this guide equips researchers with a robust tool for accurate analysis in diverse scientific applications.

References

• JoVE. (n.d.). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Taylor & Francis Online. (2024, February 2). Synthesis, chiral separation and physical properties of the cinnamic acid derivatives exhibiting short-pitch cholesteric and TGB phases. Retrieved from [Link]

• Grokipedia. (n.d.). 2,3-Dihydroxycinnamic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Isolation of Cinnamic Acid Derivatives from the Bulbs of Allium tripedale. Retrieved from [Link]

• Applied Biological Chemistry. (2021). Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifo. Retrieved from [Link]

• ResearchGate. (n.d.). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Wikipedia. (2025, November 25). 2,3-Dihydroxycinnamic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Dihydroxycinnamic acid. PubChem Compound Database. Retrieved from [Link]

• CAU Scholar's Space. (2021, December). Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifolia and Taraxacum coreanum. Retrieved from [Link]

• Polish Journal of Food and Nutrition Sciences. (n.d.). A rapid HPLC method for determination of major phenolic acids in plant material. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). HPLC-DAD methodology for the quantification of organic acids, furans and polyphenols by direct injection of wine samples. PubMed. Retrieved from [Link]

• Bioactive Compounds in Health and Disease. (2023, September 8). HPLC-DAD analysis of flavonoids and hydroxycinnamic acids in Aster novi-belgii L. Retrieved from [Link]

• Embrapa. (2024, August 8). A robust method for quantifying 42 phenolic compounds by RP-HPLC. Retrieved from [Link]

• PLOS. (2014, February 14). Development and Optimisation of an HPLC-DAD-ESI-Q-ToF Method for the Determination of Phenolic Acids and Derivatives. Retrieved from [Link]

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• MVM-Bio. (n.d.). Development and validation of a simple and sensitive HPLC method for the determination of liquid form of therapeutic substances. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, October 15). Natural Cinnamic Acid Derivatives: A Comprehensive Study on Structural, Anti/Pro-Oxidant, and Environmental Impacts. Retrieved from [Link]

• National Center for Biotechnology Information. (2001, August 24). Assay of 2,3-dihydroxybenzoic acid and related compounds in plant materials by high-performance liquid chromatography. PubMed. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2,3-Dihydroxybenzoic acid. Retrieved from [Link]

• Waters Corporation. (n.d.). Developing liquid Chromatography methoDs for Food AnAlysis. Retrieved from [Link]

• ResearchGate. (n.d.). UV spectra of 4-hydroxycinnamic acid and 3,4-dihydroxycinnamic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, December 31). Validation of the High-Performance Liquid Chromatography Method for Determining Quercitrin in Capsicum annuum L. Cultivar Dangjo. Retrieved from [Link]

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"enzymatic synthesis of 2,3-dihydroxycinnamic acid"

Title: Enzymatic Synthesis of 2,3-Dihydroxycinnamic Acid: A Two-Step Biocatalytic Cascade

Abstract

This application note provides a detailed protocol for the enzymatic synthesis of 2,3-dihydroxycinnamic acid (2,3-DHCA), an isomer of the widely studied caffeic acid. Traditional chemical synthesis of specific hydroxycinnamic acid isomers can involve harsh conditions and complex purification steps due to poor regioselectivity. Biocatalysis offers a compelling alternative, leveraging the high specificity of enzymes to achieve targeted synthesis under mild, aqueous conditions. We present a two-step enzymatic cascade beginning with the deamination of L-phenylalanine to trans-cinnamic acid, followed by a specific dihydroxylation to yield the target 2,3-DHCA. This guide details the reaction principles, step-by-step protocols for synthesis and purification, and robust analytical methods for product characterization, providing a comprehensive framework for researchers in metabolic engineering and pharmaceutical development.

Introduction & Scientific Principle

Hydroxycinnamic acids are a class of phenolic compounds recognized for their significant biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[1][2] While 3,4-dihydroxycinnamic acid (caffeic acid) is abundant and well-characterized, its isomer, 2,3-dihydroxycinnamic acid, is less common but holds significant interest for its unique chemical structure and potential applications.[3][4] This compound is a known metabolite in bacteria like Escherichia coli and is an intermediate in the catabolic degradation of cinnamic acid in other microorganisms.[3][5]

This protocol harnesses a two-enzyme cascade to produce 2,3-DHCA from the readily available amino acid L-phenylalanine.

Step 1: Phenylalanine Ammonia-Lyase (PAL) Catalyzed Deamination. The synthesis begins with the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid and ammonia. This reaction is catalyzed by Phenylalanine Ammonia-Lyase (PAL), a robust and well-characterized enzyme that serves as a gateway from primary to secondary metabolism in plants and microbes.[6][7]

Step 2: Regiospecific Dihydroxylation. The trans-cinnamic acid intermediate is then hydroxylated at the C-2 and C-3 positions of the aromatic ring. This critical step is inspired by bacterial catabolic pathways that utilize multicomponent dioxygenase systems to hydroxylate aromatic compounds.[3] While a single, commercially available enzyme for this specific transformation is not yet established, this protocol utilizes the principle of aromatic ring-hydroxylating dioxygenases, which are known to catalyze cis-dihydroxylation reactions on a variety of aromatic substrates.[8] This provides a template for screening suitable enzyme candidates (e.g., benzoate dioxygenase, naphthalene dioxygenase) or for employing engineered enzymes with tailored specificity.

The overall synthetic pathway is illustrated below.

Caption: Proposed two-step enzymatic pathway for the synthesis of 2,3-dihydroxycinnamic acid.

Materials and Reagents

Enzymes and Substrates

• Recombinant Phenylalanine Ammonia-Lyase (PAL) from Rhodotorula glutinis or Petroselinum crispum (e.g., expressed in E. coli and purified)

• Recombinant Aromatic Ring-Hydroxylating Dioxygenase (e.g., Benzoate 1,2-Dioxygenase or an engineered variant) with its corresponding reductase component.

• L-Phenylalanine (≥99% purity)

• trans-Cinnamic Acid (≥99% purity, for analytical standard)

• 2,3-Dihydroxycinnamic Acid (if available, for analytical standard)

• NADH (β-Nicotinamide adenine dinucleotide, reduced form)

Buffers and Chemicals

• Tris-HCl (Tris(hydroxymethyl)aminomethane hydrochloride)

• Potassium Phosphate (monobasic and dibasic)

• Sodium Hydroxide (NaOH) and Hydrochloric Acid (HCl) for pH adjustment

• Acetonitrile (HPLC grade)

• Formic Acid (LC-MS grade)

• Methanol (HPLC grade)

• Ethyl Acetate

• Deionized Water (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) Cartridges (e.g., C18 or a mixed-mode sorbent)

Equipment

• Thermostated shaking incubator or water bath

• pH meter

• Centrifuge

• UV-Vis Spectrophotometer

• Analytical and Preparative High-Performance Liquid Chromatography (HPLC) system with a PDA/UV detector

• Liquid Chromatography-Mass Spectrometry (LC-MS) system

• Nuclear Magnetic Resonance (NMR) Spectrometer

• Lyophilizer (Freeze-dryer)

Detailed Experimental Protocols

Protocol Part 1: Synthesis of trans-Cinnamic Acid

This protocol describes the conversion of L-phenylalanine to trans-cinnamic acid using PAL.

• Reaction Buffer Preparation: Prepare 100 mL of 100 mM Tris-HCl buffer. Adjust the pH to 8.8 using 1 M NaOH. The optimal pH for many PAL enzymes is slightly alkaline.[9]

• Substrate Preparation: Dissolve L-phenylalanine in the reaction buffer to a final concentration of 20 mM. Gentle warming may be required to fully dissolve the substrate.

• Enzyme Addition: Add the purified PAL enzyme to the substrate solution. The optimal enzyme concentration should be determined empirically, but a starting point of 0.5 mg/mL is recommended.

• Incubation: Incubate the reaction mixture at 37°C in a shaking incubator at 150 rpm for 4-6 hours. Protect the reaction from light, as cinnamic acid is light-sensitive.

• Reaction Monitoring: Monitor the formation of cinnamic acid by taking small aliquots (e.g., 50 µL) every hour. Stop the reaction by adding an equal volume of 1 M HCl. Centrifuge to pellet the precipitated protein. Measure the absorbance of the supernatant at 290 nm.[9] Cinnamic acid has a distinct absorbance maximum at this wavelength, allowing for real-time tracking of its production.

• Reaction Termination: Once the reaction has reached completion (i.e., the absorbance at 290 nm plateaus), terminate the entire batch by acidifying to pH ~2.0 with 6 M HCl. This will precipitate the majority of the enzyme and prepare the mixture for extraction or direct use in the next step.

• Intermediate Workup (Optional): The cinnamic acid can be extracted with ethyl acetate or purified via crystallization before proceeding. However, for a streamlined cascade, the acidified and centrifuged supernatant can be pH-adjusted and used directly in Protocol Part 2.

Protocol Part 2: Dihydroxylation of trans-Cinnamic Acid

This protocol outlines the conversion of the synthesized cinnamic acid to 2,3-DHCA using a representative aromatic ring-hydroxylating dioxygenase system.

• Reaction Buffer Preparation: Prepare 100 mL of 50 mM Potassium Phosphate buffer. Adjust the pH to 7.5, which is generally optimal for dioxygenase activity.

• Substrate and Cofactor Addition:

  • Add the cinnamic acid-containing solution from Part 1, adjusting its pH to 7.5 with NaOH. Aim for a final cinnamic acid concentration of 5-10 mM.

  • Add NADH to a final concentration of 1.5 molar equivalents relative to the cinnamic acid concentration. Dioxygenases require a reduced cofactor, typically NADH or NADPH, which is oxidized during the reaction cycle.[8]

• Enzyme Addition: Add the dioxygenase and its corresponding reductase component to the reaction mixture. A starting concentration of 0.5 - 1.0 mg/mL for each enzyme component is recommended.

• Incubation: Incubate the reaction at 30°C with gentle shaking (120 rpm) for 8-12 hours. Ensure the reaction vessel is loosely capped to allow for oxygen transfer, as O₂ is a required substrate.

• Reaction Monitoring: Track the disappearance of the cinnamic acid peak and the appearance of a new product peak using HPLC analysis (see Section 4).

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold methanol or acetonitrile to precipitate the enzymes. Centrifuge at 10,000 x g for 15 minutes at 4°C.

• Product Clarification: Collect the supernatant, which contains the crude 2,3-dihydroxycinnamic acid.

Caption: Overall experimental workflow for the two-step synthesis of 2,3-DHCA.

Protocol Part 3: Purification

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol, followed by equilibration with deionized water acidified with 0.1% formic acid.

  • Load the clarified supernatant from Part 2.

  • Wash the cartridge with 5% methanol in water (with 0.1% formic acid) to remove salts and hydrophilic impurities.

  • Elute the product with 50-70% methanol in water (with 0.1% formic acid).

• Preparative HPLC: For higher purity, the crude product can be purified on a preparative C18 HPLC column using a water/acetonitrile gradient with 0.1% formic acid as a modifier.

• Final Product: Combine the pure fractions, remove the organic solvent via rotary evaporation, and lyophilize the remaining aqueous solution to obtain 2,3-DHCA as a solid powder.

Characterization and Analysis

Accurate characterization is essential to confirm the identity and purity of the synthesized product.

High-Performance Liquid Chromatography (HPLC)

HPLC is used for reaction monitoring and final purity assessment. The separation of dihydroxycinnamic acid isomers can be challenging but is achievable with mixed-mode chromatography or a standard C18 column.[10]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 10% B to 50% B over 20 minutes.

• Flow Rate: 0.8 mL/min.

• Detection: UV at 290 nm (for cinnamic acid) and 320 nm (for dihydroxycinnamic acids).

• Expected Retention: 2,3-DHCA is expected to be more polar and thus elute earlier than the cinnamic acid substrate.

Mass Spectrometry (MS)

LC-MS analysis provides definitive confirmation of the product's molecular weight.

• Ionization Mode: Electrospray Ionization (ESI), negative mode.

• Expected Mass: The molecular formula for 2,3-DHCA is C₉H₈O₄.[3] The expected [M-H]⁻ ion is m/z 179.03 .

NMR Spectroscopy

Structural confirmation is achieved via ¹H and ¹³C NMR spectroscopy.[8][11] The sample should be dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄). The distinct splitting pattern of the three aromatic protons and the two vinyl protons will confirm the 2,3-substitution pattern, distinguishing it from other isomers like caffeic acid.

Data Summary & Troubleshooting

Table 1: Key Reaction Parameters and Expected Outcomes

Parameter	Step 1 (PAL Reaction)	Step 2 (Dioxygenase Reaction)	Rationale
Enzyme	Phenylalanine Ammonia-Lyase	Aromatic Ring-Hydroxylating Dioxygenase	High specificity for deamination and targeted hydroxylation, respectively.
Substrate	L-Phenylalanine (20 mM)	trans-Cinnamic Acid (5-10 mM)	Starting with a common amino acid; managing substrate solubility/inhibition in step 2.
pH	8.8 (Tris-HCl)	7.5 (Potassium Phosphate)	Optimal pH for PAL activity is typically alkaline[9]; dioxygenases prefer a neutral pH.
Temperature	37 °C	30 °C	Balances enzyme activity with stability for each respective enzyme class.
Cofactors	None	NADH, O₂	PAL requires no cofactors; dioxygenases require a reductant and molecular oxygen.[8]
Expected Yield	>95% Conversion	20-70% Conversion (Enzyme Dependent)	The PAL reaction is highly efficient; the dioxygenase step is more complex and yield will vary.

Table 2: Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low conversion in Step 1	Inactive PAL enzyme; Suboptimal pH or temperature.	Verify enzyme activity with a standard assay; Re-optimize pH and temperature for the specific PAL used.
Low conversion in Step 2	Inactive dioxygenase/reductase; Lack of O₂; NADH degradation.	Ensure both enzyme components are active; Increase aeration/shaking speed; Add fresh NADH partway through the reaction.
Formation of side products	Non-specific hydroxylation; Product instability/oxidation.	Screen different dioxygenases for higher regiospecificity; Perform reaction under an inert atmosphere post-synthesis or add antioxidants like ascorbic acid.
Difficulty in purification	Co-elution of substrate and product.	Optimize HPLC gradient (slower, shallower); Try a different stationary phase (e.g., Phenyl-Hexyl) or a mixed-mode SPE cartridge.[10]

References

• Haslam, E., et al. (1992). Plant Polyphenols: Synthesis, Properties, Functions. Cambridge University Press. [Link]

• Sariaslani, F. S. (2007). Development of a new generation of biocatalysts. Annual Review of Microbiology, 61, 51-69. [Link]

• Chen, G. Q., et al. (2013). Membrane protein complexes catalyze both 4- and 3-hydroxylation of cinnamic acid derivatives in monolignol biosynthesis. Proceedings of the National Academy of Sciences, 108(52), 21253-21258. [Link]

• Cui, J., et al. (2014). Phenylalanine, Tyrosine, and DOPA Are bona fide Substrates for Bambusa oldhamii BoPAL4. Molecules, 19(8), 12188-12204. [Link]

• Gوتيέρрес-Рамирес, L., et al. (2016). Production of Cinnamic and p-Hydroxycinnamic Acids in Engineered Microbes. Frontiers in Bioengineering and Biotechnology, 4, 78. [Link]

• PubChem. (n.d.). 2,3-Dihydroxycinnamic acid. National Center for Biotechnology Information. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2,3-Dihydroxybenzoic acid. [Link]

• Grokipedia. (n.d.). 2,3-Dihydroxycinnamic acid. [Link]

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• ResearchGate. (n.d.). Hydroxylation reaction of C4H enzyme converting transcinnamic acid to p-coumaric acid. [Link]

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• ExplorEnz. (n.d.). EC 2.3.1.126 - Enzyme Database. [Link]

• PubChem. (n.d.). 2,3-Dihydroxycinnamic acid | C9H8O4 | CID 5282146. [Link]

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• Macoy, D. M., et al. (2015). Biosynthesis, physiology, and functions of hydroxycinnamic acid amides in plants. ResearchGate. [Link]

• Ploch, M., et al. (2016). Biotechnological Production, Isolation and Characterisation of (2R ,3S )‐2,3‐Dihydroxy‐2,3‐Dihydrobenzoate. PMC - PubMed Central. [Link]

• Abdul-Jalil, R. Q., et al. (2023). Extraction, Isolation and Structure Elucidation of Two Phenolic Acids from Aerial Parts of Celery and Coriander. Semantic Scholar. [Link]

• Wang, Q., et al. (2021). Production of Trans-Cinnamic and p-Coumaric Acids in Engineered E. coli. MDPI. [Link]

• ResearchGate. (n.d.). Chemical structures of dihydroxy cinnamic acid and triterpenoidal.... [Link]

• Koc, K., et al. (2018). Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of Hydroxycinnamic Acids and Their Metabolites. PubMed Central. [Link]

• HELIX Chromatography. (n.d.). HPLC Analysis of 2,3-Dihydroxybenzoic acid and Related Impurities on Coresep SB Mixed-Mode Column. [Link]

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Application Notes and Protocols for the Isolation of 2,3-Dihydroxycinnamic Acid from Natural Extracts

Abstract

This comprehensive guide provides a detailed protocol for the isolation and purification of 2,3-dihydroxycinnamic acid, a valuable phenolic compound, from natural plant sources. This document is intended for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development. The protocol outlines a robust methodology encompassing extraction, multi-step purification, and rigorous analytical characterization. By explaining the scientific rationale behind each step, this guide empowers researchers to adapt and optimize the procedure for their specific needs while ensuring the integrity and purity of the final compound.

Introduction: The Significance of 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid is a naturally occurring hydroxycinnamic acid, an isomer of the well-studied caffeic acid (3,4-dihydroxycinnamic acid).[1][2] With a molecular formula of C₉H₈O₄ and a molecular weight of 180.16 g/mol , this compound is part of the vast family of phenolic acids known for their diverse biological activities, including antioxidant properties.[1][3] While less characterized than its 3,4-dihydroxy isomer, the unique ortho-dihydroxy substitution pattern on the phenyl ring of 2,3-dihydroxycinnamic acid suggests distinct chemical properties and potential for novel biological functions.[1] It has been identified as a metabolite in various organisms, including Escherichia coli, and has been detected in human urine.[1][2][3] Its natural occurrence has been reported in the plant Ozothamnus stirlingii.[1] Given the pharmacological importance of phenolic acids, a reliable protocol for isolating 2,3-dihydroxycinnamic acid is crucial for advancing research into its potential therapeutic applications.

This guide will use Salvia officinalis (common sage) as a representative plant source. Salvia species are well-documented to be rich in a variety of phenolic acids, making them a suitable starting material for the isolation of compounds like 2,3-dihydroxycinnamic acid.[4][5][6][7][8]

Properties of 2,3-Dihydroxycinnamic Acid

A thorough understanding of the physicochemical properties of the target molecule is fundamental to designing an effective isolation strategy.

Property	Value	Source
Molecular Formula	C₉H₈O₄	[1][3]
Molecular Weight	180.16 g/mol	[1][3]
IUPAC Name	(2E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid	[3]
Appearance	Expected to be a crystalline solid	General knowledge of phenolic acids
Solubility	Moderately soluble in polar organic solvents (e.g., methanol, ethanol, ethyl acetate) and aqueous bases.[9][10] Limited solubility in non-polar solvents (e.g., hexane).	General knowledge of phenolic acids

Experimental Workflow: From Crude Extract to Pure Compound

The isolation of 2,3-dihydroxycinnamic acid is a multi-step process designed to systematically remove impurities and enrich the target compound. The overall workflow is depicted below.

Isolation and Purification Workflow

Detailed Protocols

Stage 1: Extraction of Phenolic Compounds

Rationale: The initial step aims to efficiently extract a broad range of phenolic compounds, including 2,3-dihydroxycinnamic acid, from the plant matrix. An 80% aqueous methanol solution is chosen for its ability to solubilize a wide spectrum of polar to moderately polar compounds.[11] Ultrasonic-assisted extraction is employed to enhance extraction efficiency by disrupting plant cell walls through cavitation, leading to increased solvent penetration and reduced extraction time and temperature, thereby minimizing the degradation of thermolabile compounds.[11]

Protocol:

• Preparation of Plant Material:

  • Obtain dried aerial parts of Salvia officinalis.

  • Grind the plant material into a fine powder (approximately 40-60 mesh) to increase the surface area for extraction.

  • Dry the powder in an oven at 40-50°C to a constant weight to remove residual moisture.

• Ultrasonic-Assisted Extraction:

  • Weigh 100 g of the dried plant powder and place it in a 2 L Erlenmeyer flask.

  • Add 1 L of 80% aqueous methanol (v/v).

  • Place the flask in an ultrasonic bath and sonicate at 40 kHz for 45 minutes at a controlled temperature of 40°C.

  • After sonication, filter the mixture through Whatman No. 1 filter paper.

  • Repeat the extraction process on the plant residue two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude extract.

Stage 2: Preliminary Purification by Liquid-Liquid Partitioning

Rationale: This step aims to fractionate the crude extract based on polarity, thereby removing highly polar (e.g., sugars, salts) and non-polar (e.g., chlorophylls, lipids) impurities. 2,3-dihydroxycinnamic acid, being moderately polar, is expected to partition into the ethyl acetate phase.

Protocol:

• Solvent Partitioning:

  • Suspend the crude extract (approx. 10-15 g) in 200 mL of distilled water.

  • Transfer the aqueous suspension to a 1 L separatory funnel.

  • Add 200 mL of n-hexane and shake vigorously for 5 minutes. Allow the layers to separate and discard the upper hexane layer. Repeat this step twice to remove non-polar compounds.

  • To the remaining aqueous layer, add 200 mL of ethyl acetate and shake vigorously for 5 minutes.

  • Allow the layers to separate and collect the upper ethyl acetate layer.

  • Repeat the extraction with ethyl acetate two more times.

  • Combine the ethyl acetate fractions and dry over anhydrous sodium sulfate.

  • Filter and concentrate the ethyl acetate fraction to dryness under reduced pressure to yield the enriched phenolic fraction.

Stage 3: Isolation by Column Chromatography

Rationale: Silica gel column chromatography is a fundamental technique for separating compounds based on their polarity.[12] A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, will allow for the sequential elution of compounds.[12][13] This step will further purify the ethyl acetate fraction, separating 2,3-dihydroxycinnamic acid from other compounds with different polarities.

Protocol:

• Column Preparation:

  • Prepare a slurry of silica gel (60-120 mesh) in n-hexane.

  • Pack a glass column (e.g., 50 cm length, 4 cm diameter) with the silica gel slurry, ensuring no air bubbles are trapped.[14]

  • Allow the silica gel to settle, and then add a thin layer of sand on top to prevent disturbance of the stationary phase during sample loading.

  • Equilibrate the column by passing several column volumes of n-hexane through it.

• Sample Loading and Elution:

  • Dissolve the dried ethyl acetate fraction in a minimal amount of methanol and adsorb it onto a small amount of silica gel. Dry the silica gel to a free-flowing powder.

  • Carefully load the dried sample onto the top of the column.

  • Elute the column with a gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol. A suggested gradient is as follows:

    • n-Hexane:Ethyl Acetate (9:1, v/v)

    • n-Hexane:Ethyl Acetate (7:3, v/v)

    • n-Hexane:Ethyl Acetate (1:1, v/v)

    • n-Hexane:Ethyl Acetate (3:7, v/v)

    • 100% Ethyl Acetate

    • Ethyl Acetate:Methanol (9:1, v/v)

  • Collect fractions of 15-20 mL and monitor the separation by Thin Layer Chromatography (TLC).

• Fraction Analysis (TLC):

  • Spot the collected fractions on a silica gel TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., Toluene:Ethyl Acetate:Formic Acid, 5:4:1, v/v/v).

  • Visualize the spots under UV light (254 nm and 365 nm) and by staining with a suitable reagent (e.g., ferric chloride solution for phenolic compounds).

  • Pool the fractions that show a spot corresponding to the expected Rf value of 2,3-dihydroxycinnamic acid and have a similar profile.

  • Concentrate the pooled fractions to dryness.

Stage 4: High-Purity Isolation by Preparative HPLC

Rationale: Preparative High-Performance Liquid Chromatography (Prep-HPLC) is the final step to achieve high purity of the target compound.[15][16][17] A reversed-phase C18 column is used, which separates compounds based on their hydrophobicity.[15][18] A gradient of acidified water and acetonitrile allows for fine-tuning the separation of closely related isomers.

Protocol:

• System and Sample Preparation:

  • Equilibrate a preparative reversed-phase C18 column (e.g., 250 x 20 mm, 5 µm) with the initial mobile phase conditions.

  • Dissolve the semi-purified solid from the column chromatography step in a minimal amount of the mobile phase (or methanol) and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

Parameter	Condition
Column	Reversed-phase C18 (e.g., 250 x 20 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10-40% B over 30 minutes
Flow Rate	10 mL/min
Detection	UV at 280 nm and 320 nm
Injection Volume	1-5 mL (depending on concentration)

• Fraction Collection and Final Processing:

  • Collect the peak corresponding to 2,3-dihydroxycinnamic acid based on its retention time, which should be determined beforehand using an analytical HPLC system if a standard is available.

  • Combine the pure fractions, remove the acetonitrile under reduced pressure, and then lyophilize the aqueous solution to obtain the pure compound as a solid.

Analytical Characterization and Purity Assessment

Rationale: It is imperative to confirm the identity and purity of the isolated compound using orthogonal analytical techniques.

Purity Assessment by Analytical HPLC-UV

An analytical HPLC system with a UV detector is used to assess the purity of the final product. The presence of a single, sharp peak at the expected retention time indicates high purity.

Parameter	Condition
Column	Reversed-phase C18 (e.g., 150 x 4.6 mm, 5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10-60% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 280 nm and 320 nm
Column Temp.	30°C

Structural Elucidation by Spectroscopic Methods

• UV-Vis Spectroscopy: In methanol, hydroxycinnamic acids typically exhibit strong absorption in the UV region. For 2,3-dihydroxycinnamic acid, expect absorption maxima (λmax) around 280-330 nm, corresponding to the π-π* transitions of the conjugated system.[19]

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) in negative ion mode is ideal for analyzing phenolic acids.

  • Expected [M-H]-: m/z 179.03

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for unambiguous structure confirmation. The expected ¹H NMR spectrum in a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄) would show characteristic signals for the aromatic protons and the vinylic protons of the acrylic acid side chain. The coupling constants of the vinylic protons will confirm the trans configuration.

  • Expected ¹H NMR signals (illustrative, based on similar compounds):

    • Aromatic protons (3H) as a multiplet in the range of δ 6.5-7.5 ppm.

    • Vinylic protons (2H) as two doublets with a large coupling constant (J ≈ 16 Hz) in the range of δ 6.0-7.8 ppm, characteristic of a trans double bond.

    • Hydroxyl and carboxylic acid protons as broad singlets.

Conclusion

The protocol detailed herein provides a comprehensive and scientifically grounded approach for the successful isolation of 2,3-dihydroxycinnamic acid from natural extracts. By following this multi-step procedure, which combines efficient extraction with systematic purification techniques, researchers can obtain a high-purity compound suitable for further biological and pharmacological investigations. The emphasis on the rationale behind each step allows for informed modifications to adapt the protocol to different plant matrices and laboratory settings.

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• Extraction and HPLC Analysis of Sage (Salvia officinalis) Plant. (n.d.). ResearchGate. [Link]

• ISOLATION DES COMPOSES BIOACTIFS A PARTIR DES FEUILLES DE SAUGE (salvia officinalis L.). (n.d.). ResearchGate. [Link]

• Example of chromatogram XIC obtained for a sample of extract of salvia.... (n.d.). ResearchGate. [Link]

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• 4. Phenolic acids and flavonoids from Salvia plebeia and HPLC-UV profiling of four Salvia species - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes & Protocols for the Use of 2,3-Dihydroxycinnamic Acid in Cell Culture Studies

Abstract

These application notes provide a comprehensive guide for researchers utilizing 2,3-dihydroxycinnamic acid (2,3-DHCA) in cell culture experiments. We delve into the core mechanisms of 2,3-DHCA, focusing on its role as a potent inhibitor of prolyl hydroxylase domain (PHD) enzymes and its subsequent stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α). This guide offers field-proven, step-by-step protocols for stock solution preparation, induction of HIF-1α, and methods for assessing its impact. Furthermore, we provide detailed troubleshooting advice and illustrative diagrams to ensure experimental success and data integrity.

Introduction: Understanding 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid is a catechol-containing derivative of cinnamic acid. While it is recognized for its antioxidant and iron-chelating properties, its most prominent application in modern cell biology is its ability to act as a prolyl hydroxylase (PHD) inhibitor. PHDs are critical cellular oxygen sensors that, in the presence of oxygen, hydroxylate the alpha subunit of the transcription factor HIF-1 (HIF-1α). This hydroxylation marks HIF-1α for rapid proteasomal degradation.

By inhibiting PHD enzymes, 2,3-DHCA effectively mimics a state of hypoxia, leading to the stabilization and accumulation of HIF-1α even under normoxic (normal oxygen) conditions. This allows researchers to study the vast array of hypoxia-regulated cellular processes—such as angiogenesis, glycolysis, and erythropoiesis—without the need for specialized hypoxic incubation chambers.

Core Mechanism of Action: HIF-1α Stabilization

Under normal oxygen levels (normoxia), cytosolic HIF-1α is continuously synthesized but also rapidly degraded. The key steps are:

• Hydroxylation: PHD enzymes utilize O₂ and α-ketoglutarate to hydroxylate specific proline residues on the HIF-1α subunit.

• VHL Recognition: The hydroxylated HIF-1α is then recognized by the von Hippel-Lindau (VHL) tumor suppressor protein, which is part of an E3 ubiquitin ligase complex.

• Ubiquitination & Degradation: The VHL complex ubiquitinates HIF-1α, targeting it for destruction by the proteasome.

2,3-DHCA is a structural analog of α-ketoglutarate, a co-substrate of PHD enzymes. It competitively binds to the active site of PHDs, preventing them from hydroxylating HIF-1α. This inhibition breaks the degradation cycle, allowing HIF-1α to accumulate, translocate to the nucleus, dimerize with HIF-1β, and initiate the transcription of hypoxia-responsive genes.

Figure 1. Mechanism of 2,3-DHCA-mediated HIF-1α stabilization.

Applications in Cell Culture Research

• Chemical Mimic of Hypoxia: The primary use is to study hypoxia-regulated pathways without requiring low-oxygen incubators.

• Antioxidant Research: Its chemical structure allows it to scavenge free radicals, enabling studies on oxidative stress.

• Neuroprotection and Ischemia Models: By inducing HIF-1α, which upregulates protective genes, 2,3-DHCA can be used in in-vitro models of ischemic injury.

Experimental Protocols

Protocol 1: Preparation of 2,3-DHCA Stock Solution

Causality Statement: A concentrated, sterile stock solution is critical for accurate and repeatable dosing in cell culture. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its high solubilizing capacity for 2,3-DHCA and its compatibility with most cell culture media at low final concentrations (<0.5% v/v).

Materials:

• 2,3-Dihydroxycinnamic acid powder (e.g., Sigma-Aldrich Cat# D107004 or equivalent)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom polypropylene tubes (1.5 mL or 15 mL)

• Sterile 0.22 µm syringe filter

Procedure:

• Pre-warm DMSO: Warm the sterile DMSO to room temperature to reduce viscosity.

• Weigh Compound: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired amount of 2,3-DHCA powder.

• Dissolution: Add the appropriate volume of sterile DMSO to achieve a high-concentration stock, typically between 50 mM and 100 mM. For example, to make a 100 mM stock, dissolve 18.016 mg of 2,3-DHCA (MW = 180.16 g/mol ) in 1 mL of DMSO.

• Vortex: Vortex the solution vigorously for 2-5 minutes until the powder is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if needed.

• Sterilization (Optional but Recommended): For long-term storage or sensitive applications, sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube. This removes any potential microbial contaminants.

• Aliquoting & Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) to minimize freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected from light. Properly stored, the stock solution is stable for at least 6 months.

Protocol 2: Induction of HIF-1α Expression in Cultured Cells

Causality Statement: The goal of this protocol is to treat cells with a working concentration of 2,3-DHCA to achieve robust and measurable stabilization of HIF-1α. The chosen concentration and time course are critical variables that must be optimized for each cell line.

Materials:

• Cultured cells plated at an appropriate density (typically 70-80% confluency)

• Complete cell culture medium

• Prepared 2,3-DHCA stock solution (from Protocol 1)

• Vehicle control (sterile DMSO)

• Phosphate-Buffered Saline (PBS)

• Lysis buffer for downstream analysis (e.g., RIPA buffer for Western blot)

Procedure:

• Cell Plating: Plate cells in the desired format (e.g., 6-well plates for protein analysis) and allow them to adhere and reach 70-80% confluency. This ensures cells are in a healthy, logarithmic growth phase.

• Prepare Working Solutions: Immediately before use, dilute the 2,3-DHCA stock solution into fresh, pre-warmed complete culture medium to the desired final concentration. A typical starting range is 100-500 µM.

  • Example: To make 2 mL of 200 µM 2,3-DHCA medium from a 100 mM stock, add 4 µL of the stock to 2 mL of medium (1:500 dilution).

• Prepare Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to an equal volume of medium. This is crucial to ensure that any observed effects are due to the compound and not the solvent.

• Treatment: Aspirate the old medium from the cells. Wash once with sterile PBS (optional). Add the medium containing 2,3-DHCA or the vehicle control medium to the respective wells.

• Incubation: Incubate the cells for the desired time period. For HIF-1α protein stabilization, a time course of 4-8 hours is typically sufficient. For downstream gene expression changes, 16-24 hours may be necessary.

• Cell Lysis & Harvesting: After incubation, place the plate on ice. Aspirate the medium, wash the cells twice with ice-cold PBS, and then add the appropriate lysis buffer (e.g., for Western blotting to detect HIF-1α). Scrape the cells, collect the lysate, and proceed with your downstream analysis.

Quantitative Data & Recommended Parameters

The optimal conditions for 2,3-DHCA treatment can vary significantly between cell types. The following table provides a starting point for optimization.

Parameter	Recommended Range	Notes
Cell Line	HeLa, HEK293, HUVEC, various cancer lines	Sensitive to PHD inhibition.
Stock Concentration	50 - 100 mM in DMSO	Higher concentrations risk precipitation upon freezing.
Working Concentration	100 µM - 500 µM	Perform a dose-response curve to find the optimal concentration.
Incubation Time	4 - 8 hours (for HIF-1α protein)	Peak HIF-1α protein levels are often transient.
Incubation Time	16 - 24 hours (for target gene mRNA)	Allows time for transcription and translation to occur.
Vehicle Control	DMSO	Final concentration should not exceed 0.5% (v/v).

Experimental Workflow and Validation

A self-validating experiment is essential. The workflow should include controls and validation steps at each stage.

Figure 2. A validated experimental workflow for 2,3-DHCA studies.

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
No/Weak HIF-1α Induction	1. 2,3-DHCA concentration is too low. 2. Incubation time is too short/long. 3. Compound degradation. 4. Cell line is non-responsive.	1. Perform a dose-response (100-1000 µM). 2. Perform a time-course (2, 4, 6, 8, 16 hours). 3. Use fresh aliquots of stock solution. 4. Use a positive control like CoCl₂ or Desferrioxamine (DFO) to confirm pathway integrity.
High Cell Death/Toxicity	1. 2,3-DHCA concentration is too high. 2. DMSO concentration is >0.5%. 3. Prolonged incubation.	1. Lower the working concentration. 2. Ensure the final DMSO concentration is minimal. 3. Reduce the treatment duration or check cell viability with a Trypan Blue assay.
High Variability Between Replicates	1. Inconsistent cell seeding density. 2. Inaccurate pipetting of stock solution. 3. Edge effects in the culture plate.	1. Ensure even cell seeding and confluency. 2. Use a well-calibrated P2 or P10 pipette for adding the stock. 3. Avoid using the outermost wells of the plate for critical experiments.

References

• Title: Catechol-containing compounds are mitochondria-targeted prolyl hydroxylase inhibitors that stabilize HIF-1α and reduce neuronal cell death Source: ACS Chemical Neuroscience URL: [Link]

• Title: Discovery of a 2,3-Disubstituted Cinnamic Acid Derivative as a Potent Prolyl Hydroxylase Domain 2 Inhibitor Source: Journal of Medicinal Chemistry URL: [Link]

• Title: The Cinnamic Acid Derivatives 2,3-Dihydroxycinnamic Acid and 2,5-Dihydroxycinnamic Acid Are Novel Inhibitors of the Helicobacter pylori Iron-Regulated Outer Membrane Protein FrpB4 Source: Antimicrobial Agents and Chemotherapy URL: [Link]

Application Note: Characterizing Enzyme Inhibition with 2,3-Dihydroxycinnamic Acid

An in-depth guide for researchers, scientists, and drug development professionals on the application of 2,3-dihydroxycinnamic acid in enzyme inhibition assays.

Introduction: The Potential of 2,3-Dihydroxycinnamic Acid as an Enzyme Inhibitor

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid, an isomer of the more widely known caffeic acid (3,4-dihydroxycinnamic acid).[1][2] Found as a metabolite in human urine and in plants like Ozothamnus stirlingii, its chemical structure is characterized by a phenyl ring with two adjacent hydroxyl groups (a catechol group) and an acrylic acid side chain.[1][2][3] This arrangement, particularly the catechol moiety, makes 2,3-DHCA a compelling candidate for enzyme inhibition studies.

Hydroxycinnamic acids and their derivatives are recognized for a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties.[4][5] Their ability to interact with and modulate the function of enzymes is of significant interest in pharmacology and drug development. The structural features of 2,3-DHCA suggest its potential to inhibit enzymes whose substrates are also catechol-containing compounds or that possess a metal-containing active site. This guide provides a comprehensive overview and detailed protocols for utilizing 2,3-DHCA in enzyme inhibition assays, focusing on scientifically rigorous and self-validating methodologies.

Mechanistic Rationale: Why 2,3-DHCA Inhibits Enzymes

The inhibitory action of phenolic compounds like 2,3-DHCA is primarily attributed to their chemical structure. The presence of hydroxyl groups on the aromatic ring is a key determinant of their interaction with an enzyme's active site.[6]

There are two principal mechanisms by which 2,3-DHCA is hypothesized to exert its inhibitory effects:

• Competitive Inhibition: Due to its structural similarity to the natural substrates of certain enzymes, 2,3-DHCA can act as a competitive inhibitor. It binds to the enzyme's active site, thereby preventing the natural substrate from binding and catalysis from occurring.[7] This is particularly relevant for enzymes that process catechol-like molecules.

• Metal Chelation: Many enzymes, known as metalloenzymes, require a metal ion cofactor (e.g., copper, iron) in their active site for catalytic activity. The catechol group of 2,3-DHCA is an excellent metal chelator. By binding to this essential metal ion, the inhibitor can render the enzyme inactive.

This guide will focus on assays for three enzymes where the catechol structure is highly relevant for inhibition: Tyrosinase, Catechol-O-Methyltransferase (COMT), and Xanthine Oxidase (XO).

Featured Application: Tyrosinase Inhibition Assay

Tyrosinase is a copper-containing enzyme that plays a critical role in the initial, rate-limiting steps of melanin biosynthesis.[8] It catalyzes the hydroxylation of L-tyrosine to L-3,4-dihydroxyphenylalanine (L-DOPA) and the subsequent oxidation of L-DOPA to dopaquinone.[8] Inhibitors of tyrosinase are of great interest to the cosmetic and pharmaceutical industries for their potential as skin-lightening agents and for treating hyperpigmentation disorders.[8] The structural similarity of 2,3-DHCA to the enzyme's natural substrate, L-DOPA, makes it an excellent candidate inhibitor.

Protocol: Spectrophotometric Assay of Mushroom Tyrosinase Inhibition

This protocol is based on the widely used method of monitoring the formation of dopachrome, a colored product, from the oxidation of L-DOPA.[8][9]

Principle of the Assay

Tyrosinase oxidizes the substrate L-DOPA to form dopaquinone, which then undergoes a series of non-enzymatic reactions to form the orange/red-colored product, dopachrome. The rate of dopachrome formation can be monitored by measuring the increase in absorbance at approximately 475 nm.[8][9] In the presence of an inhibitor like 2,3-DHCA, the rate of this reaction is reduced.

Materials and Reagents

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• 2,3-Dihydroxycinnamic Acid (Test Inhibitor)

• Kojic Acid (Positive Control Inhibitor)[8][10]

• Sodium Phosphate Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Step-by-Step Methodology

• Reagent Preparation:

  • Phosphate Buffer (0.1 M, pH 6.8): Prepare a 0.1 M solution of sodium phosphate and adjust the pH to 6.8.

  • Mushroom Tyrosinase Solution (e.g., 60 U/mL): Prepare a stock solution of mushroom tyrosinase in cold phosphate buffer. Keep the enzyme solution on ice. The final concentration in the well will be lower, so adjust accordingly.[8]

  • L-DOPA Solution (10 mM): Dissolve L-DOPA in phosphate buffer. Prepare this solution fresh just before use, as it is prone to auto-oxidation.[8]

  • Test Inhibitor Stock Solution (e.g., 10 mM 2,3-DHCA): Dissolve 2,3-DHCA in DMSO.

  • Positive Control Stock Solution (e.g., 2 mM Kojic Acid): Dissolve Kojic Acid in DMSO or phosphate buffer.[8]

• Preparation of Working Solutions:

  • Prepare serial dilutions of the 2,3-DHCA stock solution and the Kojic Acid stock solution in phosphate buffer to achieve a range of desired final assay concentrations.

  • Prepare a vehicle control containing the same final concentration of DMSO as the highest inhibitor concentration (typically ≤ 2%) to account for any solvent effects.[8]

• Assay Plate Setup (200 µL Total Volume per Well):

  • Test Wells (T): 20 µL of 2,3-DHCA dilution + 140 µL of phosphate buffer + 20 µL of tyrosinase solution.

  • Test Blank Wells (Tb): 20 µL of 2,3-DHCA dilution + 160 µL of phosphate buffer (no enzyme). This corrects for any absorbance from the inhibitor itself.

  • Enzyme Control Wells (E): 20 µL of vehicle (e.g., 2% DMSO in buffer) + 140 µL of phosphate buffer + 20 µL of tyrosinase solution. This represents 100% enzyme activity.

  • Enzyme Blank Wells (Eb): 20 µL of vehicle + 180 µL of phosphate buffer (no enzyme).

  • Positive Control Wells (PC): 20 µL of Kojic acid dilution + 140 µL of phosphate buffer + 20 µL of tyrosinase solution.

• Reaction Procedure:

  • Add the buffer, inhibitor/vehicle, and enzyme solutions to the respective wells as detailed above.

  • Pre-incubate the plate at room temperature (or 25°C) for 10 minutes to allow the inhibitor to bind to the enzyme.[9][10]

  • Initiate the reaction by adding 20 µL of 10 mM L-DOPA solution to all wells.

  • Immediately place the plate in a microplate reader.

• Absorbance Measurement:

  • Measure the absorbance of each well at 475 nm in kinetic mode, taking readings every minute for 20-30 minutes.[9][11] Alternatively, perform an endpoint reading after a fixed incubation time (e.g., 20 minutes at 37°C).[8]

Data Analysis

• Calculate Corrected Reaction Rates: For each well, determine the rate of reaction (V) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min).

  • Corrected Test Rate (V_T) = V(T) - V(Tb)

  • Corrected Control Rate (V_E) = V(E) - V(Eb)

• Calculate Percent Inhibition:

  • % Inhibition = [ (V_E - V_T) / V_E ] * 100[11]

• Determine IC₅₀ Value: The IC₅₀ is the concentration of an inhibitor required to reduce enzyme activity by 50%.[8][12]

  • Plot the Percent Inhibition against the logarithm of the inhibitor concentration.

  • Use non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC₅₀ value.

Advanced Application: Kinetic Analysis of Inhibition Mechanism

Determining the IC₅₀ value quantifies inhibitor potency, but understanding the mechanism of inhibition (e.g., competitive, non-competitive, mixed) provides crucial insight for drug development. This is achieved through kinetic analysis.[13][14]

Protocol: Determining the Mode of Tyrosinase Inhibition

Principle

By measuring the enzyme's reaction rate at various substrate and inhibitor concentrations, one can determine how the inhibitor affects the enzyme's key kinetic parameters: the Michaelis constant (Kₘ) and the maximum velocity (Vₘₐₓ). These changes reveal the mode of inhibition.

Methodology

• Experimental Setup: Perform the tyrosinase assay as described above, but with a matrix of varying concentrations.

  • Use several fixed concentrations of 2,3-DHCA (e.g., 0, 0.5x IC₅₀, 1x IC₅₀, 2x IC₅₀).

  • For each inhibitor concentration, vary the concentration of the substrate, L-DOPA (e.g., 0.125, 0.25, 0.5, 1, and 2 mM).[9]

• Data Analysis: Lineweaver-Burk Plot:

  • Calculate the initial reaction velocity (V) for each combination of substrate and inhibitor concentration.

  • Plot 1/V (y-axis) versus 1/[S] (x-axis), where [S] is the L-DOPA concentration.

  • Generate a separate line for each fixed inhibitor concentration.

• Interpreting the Plot:

  • Competitive Inhibition: Lines will intersect on the y-axis (Vₘₐₓ is unchanged, apparent Kₘ increases).

  • Non-competitive Inhibition: Lines will intersect on the x-axis (Vₘₐₓ decreases, Kₘ is unchanged).

  • Mixed Inhibition: Lines will intersect in the second quadrant (both Vₘₐₓ and Kₘ change).

  • Uncompetitive Inhibition: Lines will be parallel (both Vₘₐₓ and Kₘ decrease proportionally).

This analysis provides a deeper, mechanistic understanding of how 2,3-DHCA interacts with the enzyme.

Alternative Enzyme Targets for 2,3-DHCA

A. Catechol-O-Methyltransferase (COMT) Inhibition Assay

COMT is a key enzyme in the metabolism of catecholamines.[15] Its inhibitors are used in treating Parkinson's disease. The assay measures the rate of methylation of a catechol substrate.

• Principle: COMT transfers a methyl group from the co-factor S-adenosyl-L-methionine (SAM) to a catechol substrate.[15] Assays can be performed using various substrates, including a fluorescent probe like 3-BTD, where methylation leads to a fluorescent product (3-BTMD) measured at Ex/Em 390/510 nm.[15][16]

• Protocol Snapshot:

  • Incubation Mixture: Combine buffer (e.g., 50 mM Tris-HCl, pH 7.4), MgCl₂, DTT, recombinant human COMT enzyme, and varying concentrations of 2,3-DHCA.[15][16]

  • Pre-incubation: Incubate at 37°C for 5 minutes.[16]

  • Initiation: Start the reaction by adding the substrate (e.g., 3-BTD) and the methyl donor (SAM).[15][16]

  • Termination & Measurement: After a fixed time (e.g., 6-10 minutes), stop the reaction (e.g., with formic acid in acetonitrile) and measure the fluorescent product with a plate reader.[16][17]

B. Xanthine Oxidase (XO) Inhibition Assay

XO catalyzes the oxidation of hypoxanthine and xanthine into uric acid.[18] Overactivity can lead to gout. Phenolic compounds are known inhibitors of this enzyme.[6]

• Principle: XO converts xanthine into uric acid, a product that has a strong absorbance at 295 nm. The rate of uric acid formation is monitored spectrophotometrically.

• Protocol Snapshot:

  • Reaction Mixture: In a quartz cuvette or UV-transparent plate, combine phosphate buffer (pH 7.5), xanthine solution, and varying concentrations of 2,3-DHCA.

  • Pre-incubation: Equilibrate the mixture at a set temperature (e.g., 25°C).

  • Initiation: Add a solution of Xanthine Oxidase to start the reaction.

  • Measurement: Immediately monitor the increase in absorbance at 295 nm over time. The rate of this increase is proportional to XO activity.

Data Summary and Visualization

Quantitative Data Overview

Compound	Target Enzyme	Reported IC₅₀ (µM)	Inhibition Type	Reference
3,4,5-Trihydroxycinnamic Acid	Xanthine Oxidase	61.60 ± 8.00	Competitive	[19][20]
Caffeic Acid	Xanthine Oxidase	214.00 ± 5.00	-	[19][20]
p-Coumaric Acid	Xanthine Oxidase	23.32 ± 1.88	Competitive	[21]
trans-4-Methoxycinnamic acid	Xanthine Oxidase	26.35 ± 3.36	Competitive	[21]
Kojic Acid (Control)	Tyrosinase	14.15 ± 0.46	Mixed	[22][23]

Diagrams of Experimental Workflow and Mechanism

Caption: General workflow for an enzyme inhibition assay.

Caption: Mechanism of competitive enzyme inhibition.

Conclusion and Best Practices

2,3-Dihydroxycinnamic acid serves as a valuable tool compound for studying enzyme inhibition, particularly for metalloenzymes and those processing catechol substrates. For trustworthy and reproducible results, researchers must adhere to best practices:

• Purity of Inhibitor: Ensure the purity of the 2,3-DHCA used, as impurities can confound results.

• Solvent Effects: Always include a vehicle control to account for any effects of the solvent (e.g., DMSO) on enzyme activity.

• Substrate Stability: Prepare substrates like L-DOPA fresh to avoid auto-oxidation, which can interfere with the assay.

• Appropriate Controls: The inclusion of positive (known inhibitor) and negative (no inhibitor) controls is essential for validating each assay run.

• Kinetic Confirmation: Beyond IC₅₀ determination, performing a full kinetic analysis is critical for elucidating the inhibition mechanism, providing a more complete and authoritative characterization of the inhibitor's action.

By following these guidelines and protocols, researchers can effectively leverage 2,3-dihydroxycinnamic acid as a model inhibitor to advance studies in enzymology, pharmacology, and drug discovery.

References

• 2-S-Lipoylcaffeic Acid, a Natural Product-Based Entry to Tyrosinase Inhibition via Catechol Manipulation. National Institutes of Health (NIH). Available at: [Link]

• Colorimetric tyrosinase assay based on catechol inhibition of the oxidase-mimicking activity of chitosan-stabilized platinum nanoparticles. PubMed. Available at: [Link]

• Inhibition of catechol-O-methyltransferase by natural pentacyclic triterpenes: structure–activity relationships and kinetic mechanism. PubMed Central. Available at: [Link]

• Models of enzyme inhibition and apparent dissociation constants from kinetic analysis to study the differential inhibition of aldose reductase. National Institutes of Health (NIH). Available at: [Link]

• 2,3-Dihydroxycinnamic acid. Grokipedia. Available at: [Link]

• Tyrosinase Inhibition Assay. Active Concepts. Available at: [Link]

• Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of Hydroxycinnamic Acids and Their Metabolites. PubMed Central. Available at: [Link]

• Advances in structures required of polyphenols for xanthine oxidase inhibition. ResearchGate. Available at: [Link]

• Discovery and characterization of naturally occurring potent inhibitors of catechol-O-methyltransferase from herbal medicines. PubMed Central. Available at: [Link]

• In vitro investigation of xanthine oxidase inhibitory and antioxidant activities of 3,4,5-trihydroxycinnamic acid. ResearchGate. Available at: [Link]

• A Novel Sensitive Method to Measure Catechol-O-Methyltransferase Activity Unravels the Presence of This Activity in Extracellular Vesicles Released by Rat Hepatocytes. National Institutes of Health (NIH). Available at: [Link]

• Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds. PubMed Central. Available at: [Link]

• Mechanistic basis of the inhibition of type II dehydroquinase by (2S)- and (2R)-2-benzyl-3-dehydroquinic acids. PubMed. Available at: [Link]

• Inhibition of Human Catechol-O-Methyltransferase (COMT)-Mediated O-Methylation of Catechol Estrogens by Major Polyphenolic Components Present in Coffee1. National Institutes of Health (NIH). Available at: [Link]

• Xanthine oxidase inhibition study of isolated secondary metabolites from Dolichandrone spathacea (Bignoniaceae): In vitro and in silico approach. National Institutes of Health (NIH). Available at: [Link]

• 2,3-Dihydroxycinnamic acid. Wikipedia. Available at: [Link]

• In vitro investigation of xanthine oxidase inhibitory and antioxidant activities of 3,4,5-trihydroxycinnamic acid. Journal of Herbmed Pharmacology. Available at: [Link]

• 2,3-Dihydroxycinnamic acid | C9H8O4 | CID 5282146. PubChem - NIH. Available at: [Link]

• Hydroxycinnamic Acids and Derivatives Formulations for Skin Damages and Disorders: A Review. PubMed Central. Available at: [Link]

• KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES1. Ainfo. Available at: [Link]

• The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition. National Institutes of Health (NIH). Available at: [Link]

• Synthesis, Anti-Tyrosinase Activity, and Spectroscopic Inhibition Mechanism of Cinnamic Acid–Eugenol Esters. PubMed Central. Available at: [Link]

• The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. PubMed Central. Available at: [Link]

• IC50. Wikipedia. Available at: [Link]

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• 20. In vitro investigation of xanthine oxidase inhibitory and antioxidant activities of 3,4,5-trihydroxycinnamic acid [herbmedpharmacol.com]
• 21. Xanthine oxidase inhibition study of isolated secondary metabolites from Dolichandrone spathacea (Bignoniaceae): In vitro and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Synthesis, Anti-Tyrosinase Activity, and Spectroscopic Inhibition Mechanism of Cinnamic Acid–Eugenol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 23. The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

"developing a validated analytical method for 2,3-dihydroxycinnamic acid"

Application Note & Protocol

Topic: Development and Validation of a Stability-Indicating HPLC Method for the Quantification of 2,3-Dihydroxycinnamic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the development and validation of a precise, accurate, and robust stability-indicating analytical method for 2,3-dihydroxycinnamic acid using High-Performance Liquid Chromatography (HPLC) with UV detection. The narrative explains the scientific rationale behind experimental choices, from initial parameter selection to the execution of validation studies according to the International Council for Harmonisation (ICH) guidelines.[1][2][3] Detailed protocols, data presentation tables, and workflow visualizations are included to equip researchers with the necessary tools to implement and verify a method fit for its intended purpose in a regulated environment.

Background and Scientific Rationale

2,3-Dihydroxycinnamic acid (DHCA), an isomer of the well-studied caffeic acid, is a phenolic compound with potential pharmacological significance due to the known antioxidant and biological activities of hydroxycinnamic acids.[4][5] Its molecular structure, featuring a catechol ring conjugated to an acrylic acid moiety, makes it amenable to analysis by reverse-phase HPLC due to its inherent polarity and strong UV absorbance.[4][6]

The development of a validated, stability-indicating analytical method is a cornerstone of drug development and quality control.[7][8] Such a method must not only accurately quantify the analyte but also resolve it from any potential degradation products that may form under various stress conditions.[9] This ensures the reliability of data used in stability studies, formulation development, and quality assessment of the active substance. This guide follows the principles outlined in ICH Q2(R2) for analytical procedure validation.[3][8][10]

Part 1: Analytical Method Development and Optimization

The objective of method development is to establish a set of chromatographic conditions that provide adequate retention, resolution, and a symmetrical peak shape for 2,3-dihydroxycinnamic acid.

Instrumentation and Materials

• Instrumentation: HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector. A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point for separating phenolic acids.[11][12]

• Chemicals and Reagents:

  • 2,3-Dihydroxycinnamic Acid Reference Standard (purity >98%)

  • HPLC-grade Acetonitrile (ACN)

  • HPLC-grade Methanol (MeOH)

  • Formic Acid (or Phosphoric Acid), analytical grade

  • Ultrapure water (18.2 MΩ·cm)

Rationale for Chromatographic Conditions

• Stationary Phase Selection: A C18 (octadecylsilane) column is selected for its hydrophobicity, which provides effective retention for moderately polar compounds like phenolic acids through reversed-phase interactions.[11]

• Mobile Phase Selection: A binary mobile phase consisting of an aqueous component and an organic modifier is optimal.

  • Aqueous Phase: Ultrapure water acidified with a small amount of formic acid (e.g., 0.1%). 2,3-dihydroxycinnamic acid is an acidic molecule. The addition of acid to the mobile phase suppresses the ionization of its carboxylic acid and phenolic hydroxyl groups, leading to better retention and improved peak symmetry by minimizing tailing.

  • Organic Phase: Acetonitrile is often preferred over methanol as it typically provides better peak efficiency and has a lower UV cutoff.

  • Elution Mode: A gradient elution (e.g., starting with a low percentage of ACN and increasing over time) is recommended. This approach is effective for analyzing samples that may contain impurities or degradants with a wide range of polarities, ensuring they are eluted within a reasonable time while providing good resolution for the main analyte peak.[13]

• Detection Wavelength (λmax): The detection wavelength should be set at the absorption maximum of 2,3-dihydroxycinnamic acid to ensure maximum sensitivity. This is determined by obtaining a UV-Vis spectrum of the analyte in the chosen mobile phase using a PDA detector. Hydroxycinnamic acids typically exhibit strong absorbance in the 280-330 nm range.[14]

• Column Temperature and Flow Rate: A column temperature of 25-30 °C is usually sufficient to ensure reproducible retention times. A flow rate of 1.0 mL/min is a standard starting point for a 4.6 mm internal diameter column.

Optimized Chromatographic Conditions (Example)

The following table summarizes a well-optimized starting point for the analysis.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection λ	~310 nm (To be confirmed by PDA)
Injection Vol.	10 µL

Part 2: Method Validation Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[8][10] The following parameters must be evaluated according to ICH Q2(R2) guidelines.[3][10]

Workflow for Method Development and Validation

Caption: Overall workflow for analytical method development and validation.

System Suitability

Causality: Before any sample analysis, system suitability testing (SST) is performed to confirm that the chromatographic system is functioning correctly and is capable of producing reproducible results.[15][16][17] It acts as a daily check on the health of the HPLC system.[18][19]

Protocol: Inject a standard solution of 2,3-dihydroxycinnamic acid (e.g., at 100 µg/mL) five or six times consecutively.

Acceptance Criteria:

Parameter	Acceptance Limit	Rationale
Tailing Factor (T)	≤ 2.0	Measures peak symmetry.
Theoretical Plates (N)	> 2000	Measures column efficiency.
% RSD of Peak Area	≤ 2.0%	Demonstrates injection precision.[16]
% RSD of Retention Time	≤ 1.0%	Demonstrates pump stability.

Specificity (Stability-Indicating Property)

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of other components, such as impurities, degradants, or matrix components.[2] A forced degradation study is the cornerstone of establishing the stability-indicating nature of the method.[9][20]

Protocol:

• Blank Analysis: Inject the diluent to ensure no interfering peaks at the retention time of the analyte.

• Forced Degradation: Expose solutions of 2,3-dihydroxycinnamic acid to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat solid drug substance at 105 °C for 48 hours.

  • Photolytic Degradation: Expose solution to UV light (as per ICH Q1B) for 24 hours.

• Analyze all stressed samples. The goal is to achieve 5-20% degradation of the active substance.

Acceptance Criteria:

• The analyte peak should be free from any co-eluting peaks from the blank.

• The method must be able to resolve the analyte peak from all degradation product peaks (Resolution > 2.0).

Linearity and Range

Causality: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[2][21] This is crucial for accurate quantification.

Protocol: Prepare a series of at least five standard solutions covering 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Inject each concentration in triplicate.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999.

• Y-intercept: Should be close to zero.

• The plot of peak area versus concentration should be linear and visually inspected for consistency.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value.[21][22] It is typically assessed through recovery studies.

Protocol: Perform a recovery study by spiking a known amount of 2,3-dihydroxycinnamic acid into a placebo or blank matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate.

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% at each level.[22]

Precision

Causality: Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample.[7][22] It is evaluated at two levels:

• Repeatability (Intra-day Precision): Assesses precision over a short time interval under the same conditions.

• Intermediate Precision: Assesses precision within the same laboratory but on different days, with different analysts, or on different equipment.

Protocol:

• Repeatability: Analyze six separate preparations of the sample at 100% of the test concentration on the same day.

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst.

Acceptance Criteria:

• The Relative Standard Deviation (%RSD) for the series of measurements should be ≤ 2.0%.[2]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality:

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[22]

Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

  • Where σ = the standard deviation of the y-intercept of the regression line and S = the slope of the calibration curve.

Acceptance Criteria: The LOQ value should be verified by analyzing a sample at this concentration and demonstrating acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

Causality: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[21][23]

Protocol: Introduce small changes to the optimized method parameters, one at a time, and assess the impact on system suitability parameters.

• Flow Rate: ± 0.1 mL/min (e.g., 0.9 and 1.1 mL/min).

• Column Temperature: ± 5 °C (e.g., 25 °C and 35 °C).

• Mobile Phase Composition: ± 2% absolute in the organic modifier.

Acceptance Criteria: The system suitability criteria (tailing factor, theoretical plates, etc.) must still be met under all varied conditions.

Part 3: Experimental Protocols and Data Presentation

Preparation of Solutions

• Diluent: Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 2,3-dihydroxycinnamic acid reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with diluent.

• Linearity Solutions: Prepare linearity standards by diluting the stock solution to the required concentrations (e.g., 50, 75, 100, 125, 150 µg/mL).

Visualization of Specificity Assessment

Caption: Logical flow for demonstrating method specificity.

Tabulated Validation Data Summary

Table 1: Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)	%RSD
50	[Example Value]	[Example Value]
75	[Example Value]	[Example Value]
100	[Example Value]	[Example Value]
125	[Example Value]	[Example Value]
150	[Example Value]	[Example Value]
Regression Output	Slope:	[Value]
	Intercept:	[Value]

| | r²: | > 0.999 |

Table 2: Accuracy (Recovery) Data

Level	Amount Spiked (µg/mL)	Amount Recovered (µg/mL, mean of 3)	% Recovery
80%	80	[Example Value]	[Example Value]
100%	100	[Example Value]	[Example Value]
120%	120	[Example Value]	[Example Value]

| Overall Mean Recovery | | | 98.0% - 102.0% |

Table 3: Precision Data

Parameter	Sample ID	Assay Value (µg/mL)
Repeatability	1-6	[Individual Values]
	Mean:	[Value]
	Std. Dev.:	[Value]
	%RSD:	< 2.0%
Intermediate Precision	1-6 (Day 2)	[Individual Values]
	Mean:	[Value]
	Std. Dev.:	[Value]

| | %RSD: | < 2.0% |

References

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• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• Pharmaguideline. (2024). Steps for HPLC Method Validation.
• Naczk, M., & Shahidi, F. (n.d.). A rapid hplc method for determination of major phenolic acids in plant material.
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• Pharmalytics. (2025). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025. YouTube.
• IntuitionLabs. (n.d.). ICH Q2(R2) Guide: Analytical Method Validation Explained.
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• MDPI. (2020). Monitoring Hydroxycinnamic Acid Decarboxylation by Lactic Acid Bacteria Using High-Throughput UV-Vis Spectroscopy.
• NIH. (n.d.). Developing and Validating a Robust RP-HPLC Method for Metoclopramide and Camylofin Simultaneous Analysis Using Response Surface Methodology.

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In Vitro Models for Efficacy Testing of 2,3-Dihydroxycinnamic Acid: Application Notes and Protocols

<_ _>

Introduction: The Therapeutic Potential of 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid derivative found in various plants and is a metabolite in several organisms, including humans.[1] As an isomer of the well-studied caffeic acid (3,4-dihydroxycinnamic acid), 2,3-DHCA shares structural similarities with other hydroxycinnamic acids known for their potent biological activities.[1] These activities primarily stem from their antioxidant properties, which are crucial in combating oxidative stress implicated in a myriad of human diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[2][3][4] The core chemical structure of hydroxycinnamic acids, featuring a phenolic ring and a carboxylic acid function, endows them with the ability to scavenge free radicals and modulate cellular signaling pathways involved in inflammation and cell survival.[2][4]

This comprehensive guide provides a suite of detailed application notes and robust protocols for evaluating the efficacy of 2,3-DHCA in various in vitro models. The methodologies outlined herein are designed to be self-validating and are grounded in established scientific principles, enabling researchers, scientists, and drug development professionals to rigorously assess the therapeutic potential of this promising compound.

Section 1: Foundational Assays for Bioactivity Screening

The initial assessment of 2,3-DHCA's biological effects begins with foundational assays that determine its impact on cell health and its fundamental antioxidant capacity.

Cell Viability and Cytotoxicity Assessment

Causality Behind Experimental Choice: Before evaluating the specific efficacy of 2,3-DHCA, it is paramount to determine its effect on cell viability. This establishes a therapeutic window, identifying concentrations that are non-toxic and suitable for further mechanistic studies. The MTT and XTT assays are widely adopted, reliable, and high-throughput methods for assessing cell metabolic activity, which is a key indicator of cell viability.[5][6] The reduction of tetrazolium salts to colored formazan products by mitochondrial dehydrogenases in living cells forms the basis of these colorimetric assays.[6][7]

Experimental Protocol: MTT Assay [5][6][8]

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ to 1 x 10⁵ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 2,3-DHCA in culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the desired concentrations of 2,3-DHCA. Include vehicle-treated control wells.

• Incubation: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[7]

• Formazan Formation: Incubate the plate for 1-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide in 2% glacial acetic acid with 16% SDS, pH 4.7) to each well to dissolve the formazan crystals.[5][8]

• Absorbance Measurement: Mix thoroughly and measure the absorbance at 570 nm using a microplate reader.[6][8]

Experimental Protocol: XTT Assay [5][6][9]

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol.

• XTT Reagent Preparation: Prepare the XTT labeling mixture according to the manufacturer's instructions. This typically involves mixing the XTT reagent with an electron-coupling agent.

• XTT Addition: Add 50 µL of the freshly prepared XTT labeling mixture to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C.[5]

• Absorbance Measurement: Measure the absorbance between 450 and 500 nm using a microplate reader.[5][6]

Data Presentation: Cell Viability

2,3-DHCA Concentration (µM)	% Cell Viability (MTT Assay)	% Cell Viability (XTT Assay)
0 (Vehicle Control)	100	100
1
10
50
100
200

Assessment of Antioxidant Capacity

Causality Behind Experimental Choice: The defining characteristic of many hydroxycinnamic acids is their antioxidant activity.[2] Evaluating the ability of 2,3-DHCA to scavenge free radicals is a critical step in understanding its mechanism of action. The DPPH and ABTS assays are popular and reliable spectrophotometric methods for determining the radical scavenging capacity of compounds.[10][11] The FRAP assay complements these by measuring the ability of a compound to reduce ferric iron, another important aspect of antioxidant potential.[11]

Experimental Protocol: DPPH Radical Scavenging Assay [12]

• Reagent Preparation: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Assay Procedure: In a 96-well plate, add 100 µL of various concentrations of 2,3-DHCA to 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of scavenging activity using the formula: [(A_control - A_sample) / A_control] x 100.

Experimental Protocol: ABTS Radical Cation Scavenging Assay [13]

• Reagent Preparation: Prepare the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate.

• Assay Procedure: Add 10 µL of the 2,3-DHCA solution to 190 µL of the diluted ABTS•+ solution in a 96-well microplate.

• Incubation: Incubate at room temperature for 6 minutes.[13]

• Absorbance Measurement: Measure the absorbance at 734 nm.[13]

• Calculation: Calculate the percentage of inhibition as in the DPPH assay.

Experimental Protocol: Ferric Reducing Antioxidant Power (FRAP) Assay [11][12]

• Reagent Preparation: Prepare the FRAP reagent containing acetate buffer, TPTZ (2,4,6-tripyridyl-s-triazine) solution, and FeCl₃·6H₂O solution.

• Assay Procedure: Add a small volume of the 2,3-DHCA sample to the FRAP reagent.

• Incubation: Incubate at 37°C for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 593 nm.

• Calculation: The results are typically expressed as µM of Fe²⁺ equivalents.

Data Presentation: Antioxidant Capacity

Assay	2,3-DHCA IC₅₀ (µM)	Trolox Equivalent (TEAC)
DPPH
ABTS
FRAP (µM Fe²⁺/µM)

Section 2: Cellular Models for Mechanistic Insights

To delve deeper into the cellular mechanisms of 2,3-DHCA, more complex in vitro models are employed. These assays investigate its effects on intracellular signaling pathways related to oxidative stress, inflammation, and neuroprotection.

Intracellular Reactive Oxygen Species (ROS) Scavenging

Causality Behind Experimental Choice: While chemical assays demonstrate antioxidant potential, it is crucial to confirm this activity within a cellular context. The DCFH-DA assay is a widely used method to measure intracellular ROS levels.[14][15] The cell-permeable DCFH-DA is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[16]

Experimental Protocol: Intracellular ROS Measurement [16][17]

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with 2,3-DHCA for a specified duration.

• Induction of Oxidative Stress: Induce ROS production by treating cells with an agent like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP).

• DCFH-DA Staining: Remove the medium and wash the cells with PBS. Add 100 µL of DCFH-DA solution (e.g., 10 µM in serum-free medium) to each well.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Remove the DCFH-DA solution, wash with PBS, and add 100 µL of PBS. Measure the fluorescence intensity with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

Visualization of Experimental Workflow

Caption: Workflow for intracellular ROS measurement.

Anti-Inflammatory Efficacy: Modulation of NF-κB and MAPK Signaling

Causality Behind Experimental Choice: Inflammation is a key pathological process in many diseases, and the NF-κB and MAPK signaling pathways are central regulators of the inflammatory response.[18] Investigating the effect of 2,3-DHCA on these pathways can reveal its anti-inflammatory potential. Western blotting is a powerful technique to detect the phosphorylation status of key proteins in these cascades, providing insight into their activation.[18][19]

Experimental Protocol: Western Blot Analysis of NF-κB and MAPK Pathways [18][20][21]

• Cell Culture and Treatment: Culture appropriate cells (e.g., macrophages like RAW 264.7) and pre-treat with various concentrations of 2,3-DHCA.

• Stimulation: Induce an inflammatory response by stimulating the cells with an agent like lipopolysaccharide (LPS).

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a method like the Bradford assay.

• SDS-PAGE and Electrotransfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with primary antibodies specific for the phosphorylated and total forms of key signaling proteins (e.g., p-p65, p65, p-p38, p38, p-ERK, ERK).

  • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate.

Visualization of Signaling Pathways

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Application Notes and Protocols for Studying the Bioactivity of 2,3-Dihydroxycinnamic Acid

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Authored by Senior Application Scientist, Gemini

Introduction

2,3-Dihydroxycinnamic acid is a naturally occurring hydroxycinnamic acid derivative and an isomer of the well-studied caffeic acid.[1][2] It is found in various natural sources, including the plant Ozothamnus stirlingii, and has been identified as a metabolite in human urine.[1][2] While structurally similar to other hydroxycinnamic acids known for their antioxidant properties, the specific bioactivities of the 2,3-isomer are less characterized.[1] This document provides a detailed experimental framework for researchers, scientists, and drug development professionals to comprehensively investigate the bioactivity of 2,3-dihydroxycinnamic acid. The protocols outlined herein are designed to be self-validating and are grounded in established scientific principles to ensure data integrity and reproducibility.

Physicochemical Considerations for Experimental Design

Before initiating bioactivity screening, it is crucial to understand the fundamental physicochemical properties of 2,3-dihydroxycinnamic acid. Its molecular formula is C₉H₈O₄, with a molecular weight of 180.16 g/mol .[1] It possesses three hydrogen bond donors and four acceptors, which influences its solubility and interactions with biological molecules.[1] Preliminary assessments of solubility in relevant solvents (e.g., DMSO, ethanol) and culture media, as well as stability under experimental conditions (e.g., temperature, pH, light exposure), are essential for accurate and reproducible results.

Part 1: Foundational Assays - Cytotoxicity and Preliminary Screening

A critical first step in evaluating the bioactivity of any compound is to determine its effect on cell viability. This ensures that subsequent bioactivity observations are not merely a consequence of toxicity.

Cell Viability Assessment

The MTT and MTS assays are robust colorimetric methods for assessing cell metabolic activity, which is an indicator of cell viability.[3][4] Viable cells with active metabolism can convert tetrazolium salts (MTT or MTS) into a colored formazan product.[4][5]

Protocol: MTT/MTS Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 2,3-dihydroxycinnamic acid (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, 72 hours).

• Reagent Addition:

  • For MTT: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[6] Subsequently, solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).[4][6]

  • For MTS: Add the MTS reagent directly to the culture medium and incubate for 1-4 hours at 37°C.[4]

• Data Acquisition: Measure the absorbance at the appropriate wavelength (typically 570 nm for MTT and 490-500 nm for MTS) using a microplate reader.[4][5]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. This will determine the non-toxic concentration range for subsequent experiments.

Assay	Principle	Advantages	Disadvantages
MTT	Reduction of a yellow tetrazolium salt to purple formazan crystals by metabolically active cells.[4]	Well-established, cost-effective.	Requires a solubilization step for the insoluble formazan product.[4] The MTT reagent itself can be toxic to cells.[7]
MTS	Reduction of a tetrazolium salt to a soluble formazan product.[4]	Simpler protocol (no solubilization step), faster, and generally more sensitive than MTT.[4][5]	Can be more expensive than MTT.

Part 2: Investigating Key Bioactivities

Based on the known activities of structurally related hydroxycinnamic acids, the following bioactivities are pertinent areas of investigation for 2,3-dihydroxycinnamic acid.[8][9]

Antioxidant Activity

Hydroxycinnamic acids are recognized for their antioxidant properties, which are primarily due to their ability to scavenge free radicals.[8][9] The antioxidant potential of 2,3-dihydroxycinnamic acid can be evaluated using a panel of in vitro assays.

Experimental Workflow for Antioxidant Activity

Caption: Workflow for assessing antioxidant potential.

Protocol: DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.[10]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.[10]

• Reaction Mixture: In a 96-well plate, mix various concentrations of 2,3-dihydroxycinnamic acid with the DPPH solution. Include a positive control (e.g., ascorbic acid, Trolox).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Calculation: Calculate the percentage of inhibition and determine the IC50 value.

Protocol: ABTS Radical Cation Decolorization Assay

This assay evaluates the capacity of a compound to scavenge the ABTS radical cation.

• ABTS Radical Generation: Prepare the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate. Allow the mixture to stand in the dark for 12-16 hours.[10]

• Working Solution: Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[10]

• Assay: Add different concentrations of 2,3-dihydroxycinnamic acid to the ABTS•+ working solution.

• Measurement: After a set incubation time, measure the absorbance at 734 nm.

• Analysis: Compare the results with a standard antioxidant like Trolox.

Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases, making the discovery of new anti-inflammatory agents a research priority.[6]

Experimental Workflow for Anti-inflammatory Activity

Caption: Workflow for in vitro anti-inflammatory screening.

Protocol: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and incubate for 24 hours.[6]

• Treatment: Pre-treat the cells with non-toxic concentrations of 2,3-dihydroxycinnamic acid for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

• Griess Assay: After 24 hours, collect the cell culture supernatant and measure the nitrite concentration (a stable product of NO) using the Griess reagent.[6] A reduction in nitrite levels indicates anti-inflammatory activity.

Anticancer Activity

Cancer cell lines are fundamental tools for in vitro drug screening and discovering the mechanisms of action of potential anticancer agents.[11][12]

Protocol: Anticancer Screening using a Cancer Cell Line Panel

• Cell Line Selection: Choose a panel of human cancer cell lines representing different tumor types (e.g., NCI-60 panel).[13]

• Cell Viability/Proliferation Assay: Utilize the MTT or MTS assay as described previously to determine the effect of 2,3-dihydroxycinnamic acid on the proliferation of these cancer cell lines.

• IC50 Determination: Calculate the half-maximal inhibitory concentration (IC50) for each cell line to quantify the compound's potency.

Cancer Type	Recommended Cell Lines
Breast Cancer	MDA-MB-231, MCF-7
Leukemia	K562, MEG01[11]
Lung Cancer	A549, H460
Colon Cancer	HCT116, HT-29

Antimicrobial Activity

The increasing prevalence of antibiotic resistance necessitates the search for new antimicrobial compounds.[14]

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][16]

• Method Selection: The broth microdilution method is a standard technique for determining MIC.[17][18]

• Preparation: Prepare serial two-fold dilutions of 2,3-dihydroxycinnamic acid in a 96-well microplate containing a suitable growth medium.[18]

• Inoculation: Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).[17]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.[17][19]

Part 3: Delving into the Mechanism of Action

Once a significant bioactivity is identified, the next step is to elucidate the underlying molecular mechanisms.

Signaling Pathway Analysis

Caption: Potential signaling pathways modulated by 2,3-dihydroxycinnamic acid.

For instance, if anti-inflammatory activity is observed, investigating the effect of 2,3-dihydroxycinnamic acid on key inflammatory signaling pathways like NF-κB and MAPK would be a logical next step. This can be achieved through techniques such as Western blotting to analyze the phosphorylation status of key proteins in these pathways.

Conclusion

This guide provides a comprehensive and structured approach to systematically evaluate the bioactivity of 2,3-dihydroxycinnamic acid. By starting with foundational cytotoxicity assays and progressing to specific bioactivity screens and mechanistic studies, researchers can generate robust and reliable data. The detailed protocols and workflows are intended to serve as a valuable resource for scientists in academia and industry, facilitating the exploration of this promising natural compound's therapeutic potential.

References

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• PubMed Central. (2024). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. [Link]

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Application Note: 2,3-Dihydroxycinnamic Acid as an Analytical Standard

Introduction to 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid, an isomer of the more widely known caffeic acid (3,4-dihydroxycinnamic acid).[1][2] It is characterized by a benzene ring with hydroxyl groups at the ortho positions (2 and 3) relative to the acrylic acid side chain.[1] This compound has been identified in various biological systems, including the plant Ozothamnus stirlingii, and as a metabolite in organisms like Escherichia coli and in human urine.[1][2][3] Its molecular formula is C₉H₈O₄, with a molecular weight of 180.16 g/mol .[1]

The utility of 2,3-DHCA in analytical sciences is growing, particularly as a reference standard for chromatographic and mass spectrometric techniques. Its defined chemical structure and physical properties allow for the accurate quantification and identification of related phenolic compounds in complex matrices. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 2,3-dihydroxycinnamic acid as an analytical standard.

Table 1: Physicochemical Properties of 2,3-Dihydroxycinnamic Acid

Property	Value	Source
Molecular Formula	C₉H₈O₄	[3]
Molecular Weight	180.16 g/mol	[1][3]
IUPAC Name	(2E)-3-(2,3-Dihydroxyphenyl)prop-2-enoic acid	[2][3]
CAS Number	31082-90-3	[2][4]
Appearance	Solid	General Knowledge
Solubility	Information on specific solubility is limited, but related compounds like 3,4-dihydroxycinnamic acid are soluble in DMSO, ethanol, and hot water.[5]	General Knowledge

Applications as an Analytical Standard

The primary application of 2,3-DHCA as an analytical standard lies in its utility for method validation and quantification in various analytical techniques.

High-Performance Liquid Chromatography (HPLC)

In HPLC, a validated analytical method is crucial for reliable quantification.[6] 2,3-DHCA can be used to:

• Establish Linearity and Range: By preparing a series of standard solutions of known concentrations, a calibration curve can be generated to demonstrate the method's linearity over a specific concentration range.[7]

• Determine Accuracy and Precision: The accuracy of an analytical method can be assessed through recovery studies by spiking a sample matrix with a known amount of 2,3-DHCA standard.[7] Precision, including repeatability and intermediate precision, is evaluated by analyzing multiple preparations of a homogenous sample.[7]

• Define Limits of Detection (LOD) and Quantification (LOQ): The LOD and LOQ of an HPLC method for related phenolic compounds can be determined using serially diluted solutions of the 2,3-DHCA standard.[7]

Mass Spectrometry (MS)

In mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), 2,3-DHCA serves as a crucial reference for:

• Compound Identification: The known mass-to-charge ratio (m/z) and fragmentation pattern of 2,3-DHCA can be used to confirm the identity of this compound in complex samples.

• Quantitative Analysis: By using isotopically labeled 2,3-DHCA as an internal standard, precise and accurate quantification of the analyte in various biological and environmental samples can be achieved.

Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry

While not a direct analytical standard in the quantitative sense, understanding the properties of dihydroxycinnamic acid isomers is relevant in MALDI-MS. Isomers like 2,5-dihydroxybenzoic acid (DHB) and α-cyano-4-hydroxycinnamic acid (CHCA) are common matrices used to facilitate the ionization of analytes.[8][9] Although 2,3-DHCA is not a conventional MALDI matrix, its structural similarity to these compounds makes it a subject of interest in studies aiming to develop new matrices with specific properties.[10]

Protocols for Use as an Analytical Standard

The following protocols are designed to be self-validating, incorporating quality control checks to ensure the integrity of the analytical results.

Preparation of Standard Stock and Working Solutions

Objective: To prepare accurate and stable standard solutions of 2,3-DHCA for calibration and quality control.

Materials:

• 2,3-Dihydroxycinnamic acid analytical standard (≥98.0% purity)

• HPLC-grade methanol or acetonitrile

• Volumetric flasks (Class A)

• Analytical balance

• Ultrasonic bath

Protocol:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of 2,3-DHCA analytical standard into a 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Add approximately 7 mL of HPLC-grade methanol or acetonitrile.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Allow the solution to return to room temperature.

  • Bring the volume to the mark with the same solvent.

  • Stopper and invert the flask several times to ensure homogeneity.

  • Calculate the exact concentration based on the weighed mass and purity of the standard.

• Working Solutions:

  • Prepare a series of working standard solutions by performing serial dilutions of the stock solution with the mobile phase or a suitable diluent.

  • For a calibration curve, prepare at least five concentration levels spanning the expected range of the samples.

• Storage and Stability:

  • Store stock and working solutions in amber glass vials at 2-8°C to protect from light and prevent degradation.

  • The stability of hydroxycinnamic acids can be affected by temperature and light.[11] It is recommended to prepare fresh working solutions daily. The stability of the stock solution should be evaluated over time.

Workflow for Standard Solution Preparation

Caption: Workflow for preparing 2,3-DHCA standard solutions.

HPLC Method Validation Protocol using 2,3-DHCA Standard

Objective: To validate an HPLC method for the quantification of 2,3-DHCA or related compounds according to ICH Q2(R2) guidelines.[6]

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)[6]

• Mobile Phase: A gradient of 0.1% phosphoric acid in water (A) and acetonitrile (B)[6]

• Flow Rate: 1.0 mL/min[6]

• Column Temperature: 30°C[6]

• Detection: UV/Vis at an appropriate wavelength (determined by UV scan)

• Injection Volume: 10 µL

Validation Parameters:

• Specificity:

  • Inject a blank (diluent), a placebo (if applicable), and the 2,3-DHCA standard.

  • Acceptance Criteria: No interfering peaks should be observed at the retention time of 2,3-DHCA in the blank and placebo chromatograms.

• Linearity:

  • Inject the prepared series of at least five concentrations of 2,3-DHCA standard in triplicate.

  • Plot a graph of the peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.999.[6]

• Accuracy:

  • Perform a recovery study by spiking a known concentration of 2,3-DHCA standard into a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each level in triplicate.

  • Acceptance Criteria: The mean recovery should be within an acceptable range (e.g., 98-102%).

• Precision (Repeatability and Intermediate Precision):

  • Repeatability (Intra-assay): Analyze a minimum of six replicate preparations of a homogenous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: The relative standard deviation (RSD) should be within acceptable limits (e.g., ≤ 2%).

• Robustness:

  • Intentionally make small variations in the method parameters (e.g., flow rate, column temperature, mobile phase composition).

  • Acceptance Criteria: The method should remain unaffected by these small variations, with consistent results.

HPLC Method Validation Workflow

Caption: Workflow for HPLC method validation.

Safety and Handling

2,3-Dihydroxycinnamic acid is classified as an irritant.[1] It may cause skin and eye irritation, as well as respiratory discomfort.[1][3] Standard laboratory safety precautions should be followed:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of dust and contact with skin and eyes.

Conclusion

2,3-Dihydroxycinnamic acid is a valuable tool for analytical scientists. Its use as an analytical standard enables the development and validation of robust and reliable analytical methods for the identification and quantification of phenolic compounds. By following the detailed protocols outlined in this application note, researchers can ensure the accuracy and integrity of their analytical data, contributing to advancements in natural product chemistry, pharmacology, and drug development.

References

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• Nemś, A., et al. (2021). Content and Stability of Hydroxycinnamic Acids during the Production of French Fries Obtained from Potatoes of Varieties with Light-Yellow, Red and Purple Flesh. Molecules, 26(11), 3232. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Improving the Solubility of 2,3-Dihydroxycinnamic Acid for Bioassays

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and overcoming solubility challenges with 2,3-dihydroxycinnamic acid in bioassay development. The information presented herein is grounded in established principles of medicinal chemistry and formulation science to ensure the integrity and reproducibility of your experimental results.

Troubleshooting Guide: Common Solubility Issues

This section addresses the most frequent problems encountered when preparing 2,3-dihydroxycinnamic acid for biological assays.

Q1: My 2,3-dihydroxycinnamic acid precipitated out of the aqueous buffer after I diluted it from a DMSO stock. What happened and what should I do?

This common phenomenon, known as "crashing out," occurs when a compound that is readily soluble in an organic solvent like Dimethyl Sulfoxide (DMSO) is introduced into an aqueous buffer where its solubility is significantly lower.[1] The final concentration of DMSO in your aqueous solution is a critical factor. While a higher concentration of residual DMSO can aid solubility, it may also impact your assay's biological system. Conversely, if the DMSO concentration is too low, the compound is likely to precipitate.[1][2]

Recommended Actions:

• Optimize Final DMSO Concentration: The goal is to find the lowest possible final DMSO concentration that maintains the solubility of 2,3-dihydroxycinnamic acid without interfering with your assay. For many cell-based assays, this is typically at or below 0.5%.[1][3]

• Employ a Serial Dilution Approach: Instead of a single, large dilution, perform a stepwise serial dilution into the aqueous buffer. This gradual change in solvent polarity can sometimes prevent immediate precipitation.[1]

• Consider Solubilizing Excipients: The inclusion of solubilizing agents in your final buffer can be beneficial. For enzymatic assays, non-ionic surfactants like Tween-20 or Triton X-100 may be suitable.[4] For cell-based assays, complexation agents such as cyclodextrins can be explored.[5][6][7]

• Evaluate the Impact of pH: The solubility of cinnamic acid derivatives is known to be pH-dependent.[8][9] Ensure the pH of your final buffer is in a range that promotes the solubility of your compound.[10]

Q2: I'm observing inconsistent results in my bioassay. Could this be related to the solubility of 2,3-dihydroxycinnamic acid?

Yes, poor solubility can lead to significant variability in bioassay data.[2] If the compound is not fully dissolved, the actual concentration in solution will be lower and more variable than the nominal concentration, leading to an underestimation of its activity and inaccurate structure-activity relationships (SAR).[2]

Recommended Actions:

• Visually Inspect Your Solutions: Before use, always visually inspect your solutions for any signs of precipitation. This includes the initial stock solution and all subsequent dilutions.

• Determine the Kinetic Solubility: Performing a kinetic solubility assay can help you determine the concentration at which your compound begins to precipitate in your specific assay buffer. This will help you establish a reliable working concentration range.[1]

• Ensure Proper Storage of DMSO Stock Solutions: The storage of DMSO solutions, especially after freeze-thaw cycles, can lead to compound precipitation. It is advisable to visually inspect stock solutions before each use.[2]

Q3: Can I heat the solution to improve the solubility of 2,3-dihydroxycinnamic acid?

While gentle warming can increase the solubility of many compounds, it should be approached with caution for phenolic compounds like 2,3-dihydroxycinnamic acid.[11]

Recommended Actions:

• Assess Thermal Stability: Phenolic compounds can be susceptible to degradation at elevated temperatures.[12] It is crucial to first assess the thermal stability of 2,3-dihydroxycinnamic acid under your intended heating conditions to avoid compromising the integrity of your compound.

• Use Minimal Heat: If you choose to heat the solution, use the lowest effective temperature for the shortest possible duration.

• Cool to Room Temperature Before Use: Ensure the solution is cooled to the temperature of your assay before being added to the biological system to avoid thermal shock to cells or proteins.

Frequently Asked Questions (FAQs)

This section provides answers to a broader range of questions regarding the handling and solubilization of 2,3-dihydroxycinnamic acid.

Q4: What are the recommended solvents for preparing a stock solution of 2,3-dihydroxycinnamic acid?

Dimethyl sulfoxide (DMSO) is a widely used and effective solvent for creating high-concentration stock solutions of a broad range of compounds for bioassays, including those with both polar and nonpolar characteristics.[13][14] Ethanol is another potential solvent for phenolic compounds.[15][16]

Q5: What is the maximum recommended concentration for a DMSO stock solution?

For many compounds, stock solutions in DMSO are prepared at concentrations ranging from 10 to 30 mM.[2] However, the maximum achievable concentration will depend on the intrinsic solubility of 2,3-dihydroxycinnamic acid in DMSO. It is always best to start with a lower concentration and gradually increase it to determine the saturation point.

Q6: How does pH affect the solubility of 2,3-dihydroxycinnamic acid?

As a carboxylic acid, the solubility of 2,3-dihydroxycinnamic acid is expected to be pH-dependent.[17] At a pH above its pKa, the carboxylic acid group will be deprotonated, forming a more soluble carboxylate salt. Conversely, at a pH below its pKa, the compound will be in its less soluble, protonated form. The pKa of the structurally similar caffeic acid is 4.62.[18]

Q7: What are cyclodextrins and how can they improve solubility?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior.[6][19] They can form inclusion complexes with poorly soluble compounds, effectively encapsulating the hydrophobic molecule within their central cavity.[19][20] This complexation enhances the apparent water solubility of the guest molecule.[5][6] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved water solubility and a good safety profile.[5]

Q8: Are there any other techniques to enhance the solubility of 2,3-dihydroxycinnamic acid?

Several other techniques can be employed to improve the solubility of poorly soluble compounds, including:

• Co-solvents: Using a mixture of solvents, such as water and a water-miscible organic solvent like ethanol or polyethylene glycol (PEG), can increase solubility.[21]

• Particle Size Reduction: Techniques like micronization can increase the surface area of the compound, which can lead to a faster dissolution rate.[21]

• Solid Dispersions: Dispersing the compound in a hydrophilic carrier at a molecular level can create an amorphous form, which is generally more soluble than the crystalline form.[10]

Protocols and Methodologies

This section provides detailed, step-by-step instructions for key experimental workflows related to the solubilization of 2,3-dihydroxycinnamic acid.

Protocol 1: Preparation of a DMSO Stock Solution

• Weighing the Compound: Accurately weigh the desired amount of 2,3-dihydroxycinnamic acid in a sterile microcentrifuge tube.

• Adding the Solvent: Add the calculated volume of high-purity, anhydrous DMSO to achieve the target concentration (e.g., 10 mM).[22][23]

• Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a water bath (e.g., 37°C) may be used cautiously if necessary, but be mindful of potential degradation.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[2]

Protocol 2: Kinetic Solubility Assay using Turbidimetry

This method provides a rapid assessment of the concentration at which a compound precipitates from a solution.[1]

• Prepare Stock Solution: Create a high-concentration stock solution of 2,3-dihydroxycinnamic acid in 100% DMSO (e.g., 20 mM).[1]

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution.[1]

• Addition to Buffer: Transfer a small, fixed volume (e.g., 1-2 µL) from each well of the DMSO plate to a corresponding well of a 96-well plate containing the aqueous buffer of interest (e.g., Phosphate-Buffered Saline, pH 7.4).[1]

• Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) to allow for equilibration.

• Measurement: Measure the turbidity (light scattering) of each well using a plate reader (nephelometry).[1]

• Analysis: The kinetic solubility is the concentration at which the turbidity significantly increases above the background, indicating the formation of a precipitate.[1]

Protocol 3: Improving Solubility with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD in your desired aqueous buffer. The concentration will need to be optimized for your specific application.

• Method A: Co-solubilization:

  • Prepare a concentrated stock of 2,3-dihydroxycinnamic acid in a minimal amount of a suitable organic solvent (e.g., ethanol).

  • Slowly add the organic stock solution to the HP-β-CD solution while vortexing or stirring.

• Method B: Freeze-Drying:

  • Dissolve both 2,3-dihydroxycinnamic acid and HP-β-CD in an aqueous or aqueous-organic solvent system.[5]

  • Freeze the solution and then lyophilize (freeze-dry) to obtain a solid powder of the inclusion complex.[5]

  • The resulting powder can then be dissolved in the desired aqueous buffer.

• Confirmation (Optional): The formation of an inclusion complex can be confirmed using techniques such as UV-visible spectroscopy, FT-IR, or DSC.[5]

Data Presentation and Visualization

Table 1: Physicochemical Properties of 2,3-Dihydroxycinnamic Acid

Property	Value	Source
Molecular Formula	C₉H₈O₄	[24][25]
Molecular Weight	180.16 g/mol	[24][25]
XLogP3-AA	1.2	[24]

Note: XLogP3-AA is a computed measure of lipophilicity.

Diagram 1: Troubleshooting Flowchart for Compound Precipitation

Caption: A troubleshooting flowchart for addressing compound precipitation.

Diagram 2: Experimental Workflow for Solubility Enhancement

Caption: An experimental workflow for enhancing compound solubility.

References

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• Synthesis and Characterization of Phenolic Acid/Hydroxypropyl-β-Cyclodextrin Inclusion Complexes. (n.d.). PMC - NIH.
• Encapsulation of Phenolic Compounds from a Grape Cane Pilot-Plant Extract in Hydroxypropyl Beta-Cyclodextrin and Maltodextrin by Spray Drying. (n.d.). MDPI.
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• Technical Support Center: Troubleshooting Compound X Solubility. (n.d.). Benchchem.
• Encapsulation of Phenolic Compounds from a Grape Cane Pilot-Plant Extract in Hydroxypropyl Beta-Cyclodextrin and Maltodextrin by Spray Drying. (2021). PubMed.
• DMSO Solution 60ml. (n.d.). Elite Biogenix.
• Cyclodextrin-assisted Extraction of Phenolic Compounds: Current Research and Future Prospects. (n.d.). ResearchGate.
• Exploring Polyphenols Encapsulation in Cyclodextrins: Review. (2025).
• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). PubMed Central.
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• Dimethyl sulfoxide. (n.d.). Wikipedia.
• How to enhance drug solubility for in vitro assays? (2014). ResearchGate.
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• Influence of the pKa Value of Cinnamic Acid and P-Hydroxycinnamic Acid on the Solubility of a Lurasidone Hydrochloride-Based Coamorphous System. (n.d.). PMC - NIH.
• Influence of the pKa Value of Cinnamic Acid and P-Hydroxycinnamic Acid on the Solubility of a Lurasidone Hydrochloride-Based Coamorphous System. (2021). ACS Omega - ACS Publications.
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• Dimethyl sulfoxide, Bioreagent 250 mL. (n.d.). Thermo Scientific Chemicals.
• Dimethyl Sulfoxide (DMSO), Cell Culture Grade. (n.d.). UFCBIO.
• 2,3-Dihydroxybenzoic acid. (n.d.). Solubility of Things.
• Tackling the Big Issue of Solubility. (2022). Pharmaceutical Technology.
• 2,3-Dihydroxycinnamic acid. (n.d.). PubChem - NIH.
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• Extraction optimization, antioxidant activity, and tyrosinase inhibitory capacity of polyphenols from Lonicera japonica. (n.d.). PMC - PubMed Central.
• 3,4-DIHYDROXYCINNAMIC ACID. (n.d.). Ataman Kimya.
• 2,3-dihydroxycinnamic acid. (2023). ChemicalBook.
• Caffeic Acid. (n.d.). PubChem.
• 2,3-Dihydroxycinnamic acid. (n.d.). CAS Common Chemistry.
• Stability of Hydroxycinnamic Acid Derivatives, Flavonol Glycosides, and Anthocyanins in Black Currant Juice. (n.d.). PubMed.
• Cinnamic acid. (n.d.). Wikipedia.
• The Effects of pH on Solubility. (2019). Chemistry LibreTexts.
• Content and Stability of Hydroxycinnamic Acids during the Production of French Fries Obtained from Potatoes of Varieties with Light-Yellow, Red and Purple Flesh. (n.d.). MDPI.
• 3,4-Dihydroxycinnamic acid, predominantly trans, 98+%. (n.d.). Fisher Scientific.
• Ultrasound-alkaline combined extraction improves the release of bound polyphenols from pitahaya (Hylocereus undatus 'Foo-Lon') peel. (2022). NIH.
• Investigation of Cinnamic Acid Derivatives as Alternative Plasticizers for Improved Ductility of Polyvinyl Chloride Films. (2023). NIH.
• Polyphenols: Extraction Methods, Antioxidative Action, Bioavailability and Anticarcinogenic Effects. (n.d.). PMC - PubMed Central.
• Quantitative and Qualitative Determination of Polyphenolic Compounds in Castanea sativa Leaves and Evaluation of Their Biological Activities. (n.d.). MDPI.
• Bioassay Guided Fractionation and Determination of Total Phenolic. (n.d.). TSI Journals.

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Technical Support Center: Stability of 2,3-Dihydroxycinnamic Acid

Welcome to the technical support guide for 2,3-Dihydroxycinnamic Acid (2,3-DHCA). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of handling this fascinating, yet sensitive, molecule. Here, we provide field-proven insights, troubleshooting guides, and detailed protocols to ensure the integrity and stability of 2,3-DHCA in your experiments.

A Note on Isomers: 2,3-DHCA vs. Caffeic Acid

It is critical to distinguish 2,3-Dihydroxycinnamic Acid from its more commonly studied isomer, caffeic acid (3,4-Dihydroxycinnamic Acid).[1][2] While they share the same molecular formula (C₉H₈O₄), the positioning of the hydroxyl groups on the phenyl ring leads to differences in their chemical properties and reactivity.[1] Much of the existing literature focuses on caffeic acid. While general principles of stability for phenolic compounds are applicable to both, this guide will specify when data pertains to caffeic acid and should be used as a reference point for 2,3-DHCA with this consideration in mind.

Frequently Asked Questions (FAQs)

Q1: My 2,3-DHCA solution is turning brown/yellow. What is happening and how can I prevent it?

A: The discoloration you are observing is a classic sign of oxidation. The ortho-dihydroxy (catechol) moiety in the 2,3-DHCA structure is highly susceptible to oxidation, which converts the phenol groups into quinones. These quinones can then undergo further reactions, including polymerization, leading to the formation of colored compounds.[3]

Causality: This process is accelerated by several factors:

• Oxygen: Dissolved oxygen in the solvent is a primary culprit.

• Light: UV light can provide the energy to initiate radical reactions, leading to degradation.[4]

• Elevated pH: Basic conditions deprotonate the phenolic hydroxyl groups, making them more electron-rich and thus more easily oxidized.

• Temperature: Higher temperatures increase the rate of chemical reactions, including oxidation.[5][6]

Preventative Measures:

• Use Degassed Solvents: Before preparing your solution, sparge the solvent with an inert gas like nitrogen or argon for 15-30 minutes to remove dissolved oxygen.[4]

• Work Under Inert Atmosphere: If possible, handle the solid compound and prepare solutions inside a glove box or under a stream of inert gas.[3]

• Protect from Light: Use amber glassware or wrap your containers in aluminum foil to shield the solution from light.[3][4][7]

• Control Temperature: Store stock solutions at low temperatures (-20°C is common) and avoid prolonged exposure to heat.[8][9]

• Consider Antioxidants: If compatible with your downstream application, adding a small amount of an antioxidant like ascorbic acid may help mitigate oxidation.[5]

Q2: What is the best solvent for dissolving and storing 2,3-DHCA?

A: The choice of solvent depends on both solubility and stability. While no comprehensive solubility data for 2,3-DHCA is readily available, we can infer from its structure and data on the closely related caffeic acid. Phenolic acids like 2,3-DHCA are polar and will dissolve best in polar organic solvents.

Solubility Profile (based on data for Caffeic Acid):

Solvent	Approximate Solubility of Caffeic Acid	Comments & Recommendations for 2,3-DHCA
DMSO	~5-8 mg/mL[8][10]	Excellent for creating high-concentration stock solutions. However, DMSO is hygroscopic and can be difficult to remove. Store stocks at -20°C.
Ethanol	~25 mg/mL[10][11]	Good choice for many biological experiments. It's less toxic than methanol and easily evaporated.
Methanol	High, ~50 mg/mL[12]	High solubility, but more toxic than ethanol. Often used in analytical chemistry.
Water / PBS	Low, ~0.5-0.6 mg/mL in PBS (pH 7.2)[10][12]	Solubility is poor and stability is a major concern, especially at neutral or alkaline pH where oxidation is rapid.[13] Aqueous solutions should be prepared fresh and used immediately. Storing aqueous solutions for more than a day is not recommended.[10]
Ethanol/Water Mixtures	Variable	Mixtures of ethanol and water are often used for extractions.[14] However, the presence of water can still promote degradation. One study on caffeic acid found it had poor stability in 80% ethanol under ultrasound treatment.[14][15]

Expert Recommendation: For creating a stable, long-term stock solution, anhydrous ethanol or DMSO are the preferred choices. Prepare a concentrated stock in one of these solvents, store it at -20°C under an inert atmosphere, and make fresh dilutions into your aqueous experimental medium immediately before use.

Q3: I'm seeing unexpected peaks in my HPLC chromatogram. Could this be degradation?

A: Yes, the appearance of new peaks is a strong indicator of degradation or isomerization. For hydroxycinnamic acids, you might be observing:

• Cis-Trans Isomers: The acrylic acid side chain of 2,3-DHCA is typically in the more stable trans configuration. Exposure to UV light (even ambient lab light) can cause isomerization to the cis form, which will likely have a different retention time on a reverse-phase HPLC column.[4]

• Oxidation Products: As discussed in Q1, oxidation leads to quinones and other downstream products.

• Polymerization Products: Oxidized intermediates can polymerize, which may appear as a series of new peaks or a broad, unresolved hump in the chromatogram.[3][9]

• Decarboxylation Products: Under certain conditions (e.g., heat), the carboxylic acid group can be lost.[15]

To confirm, you should use a stability-indicating HPLC method, ideally with a mass spectrometer (LC-MS) to help identify the masses of the unknown peaks.[4][16]

Troubleshooting Guide: Common Experimental Issues

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Precipitate forms when diluting a DMSO stock into aqueous buffer.	The compound's solubility limit has been exceeded in the final aqueous medium. DMSO is a strong organic solvent, and the compound may crash out in a predominantly water-based solution.	- Decrease the final concentration of 2,3-DHCA. - Increase the percentage of co-solvent (e.g., ethanol) in the final buffer, if the experiment allows. - Ensure the DMSO from the stock solution is at a final concentration that is non-toxic to cells and does not exceed solubility limits (typically <0.5%).[17]
Loss of biological activity over a short period in cell culture media.	Rapid degradation due to oxidation and/or reaction with media components. Cell culture media is typically aqueous, buffered to ~pH 7.4, and kept at 37°C—all conditions that accelerate degradation.	- Prepare fresh dilutions of your 2,3-DHCA stock immediately before treating cells. - Minimize the time the compound spends in the incubator before analysis. - Perform a time-course experiment to determine the compound's half-life in your specific media.
Inconsistent results between experimental replicates.	- Degradation during sample preparation. - Poor solubility leading to non-homogenous solutions.[17] - Photodegradation from ambient light.[4]	- Standardize the entire workflow from stock solution thawing to final analysis.[17] - After diluting the stock, vortex the solution thoroughly to ensure it is fully dissolved. - Work under subdued or amber lighting during sample preparation.[4]

Experimental Protocols & Workflows

Protocol 1: Preparation of a Stable 2,3-DHCA Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution in anhydrous ethanol, designed to maximize stability.

Materials:

• 2,3-Dihydroxycinnamic Acid (solid)

• Anhydrous Ethanol (200 proof)

• Inert gas (Argon or Nitrogen)

• Amber glass vial with a PTFE-lined screw cap

• Analytical balance, spatula, weigh paper

Procedure:

• Solvent Preparation: Sparge ~10 mL of anhydrous ethanol with your chosen inert gas for at least 20 minutes to remove dissolved oxygen.

• Weighing: Accurately weigh 10 mg of 2,3-DHCA solid. Note: As a phenolic compound, appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn.[7]

• Dissolving: Transfer the solid to a clean, dry amber glass vial. Add 1 mL of the degassed anhydrous ethanol.

• Mixing: Cap the vial and vortex or sonicate gently until the solid is completely dissolved. The solution should be clear and colorless.

• Inert Overlay: Before sealing the vial for storage, gently flush the headspace with inert gas for 10-15 seconds to displace any air.

• Storage: Seal the vial tightly, label it clearly (Compound, Concentration, Solvent, Date), and store it at -20°C.[8] For optimal long-term stability, parafilm the cap.

Diagram: Recommended Workflow for Handling 2,3-DHCA

This diagram illustrates the key steps to maintain the integrity of 2,3-DHCA during experimental use.

Caption: Workflow for preparing and handling 2,3-DHCA solutions.

Diagram: Factors Influencing 2,3-DHCA Degradation

This diagram shows the primary environmental factors that can lead to the degradation of 2,3-DHCA and the resulting chemical transformations.

Sources

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• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Peak Tailing in the HPLC Analysis of 2,3-Dihydroxycinnamic Acid

Welcome to our dedicated technical support guide. As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is paramount for accurate quantification. This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals encountering peak tailing issues with 2,3-dihydroxycinnamic acid. We will move beyond simple checklists to explore the underlying chemical principles and provide robust, field-proven protocols to resolve these challenges.

Part 1: Understanding the Analyte - The Root Cause of Tailing

2,3-Dihydroxycinnamic acid is a particularly challenging analyte in reversed-phase HPLC due to its unique chemical structure, which presents a dual mechanism for undesirable secondary interactions.

• Acidic Nature & Silanol Interactions: The molecule contains both a carboxylic acid and two phenolic hydroxyl groups. In typical reversed-phase pH ranges (pH 3-7), the carboxylic acid and, to a lesser extent, the residual silanol groups (-Si-OH) on the silica-based stationary phase can be ionized.[1][2] This leads to a secondary ion-exchange retention mechanism between the negatively charged analyte and any positively charged sites on the silica surface, or repulsive interactions with negatively charged silanols, causing significant peak tailing.[3][4]

• Chelating Properties & Metal Contamination: The two adjacent hydroxyl groups (the catechol moiety) make 2,3-dihydroxycinnamic acid a potent chelating agent. It can form strong complexes with trace metal ions (e.g., iron, aluminum, titanium) that may be present in the stainless-steel components of the HPLC system (pump, tubing, frits), the sample itself, or even within the silica matrix of the column.[5][6][7] This chelation creates another, often very strong, secondary retention mechanism, resulting in severe peak asymmetry.[6][8] Inconsistent results between different HPLC instruments are often attributable to varying levels of metal contamination.[9][10]

Part 2: Systematic Troubleshooting Workflow

Before making significant changes to your method, it is crucial to diagnose the problem systematically. This workflow helps distinguish between chemical and physical issues and guides you toward the most effective solution.

Sources

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• 9. Add 10 micro molar EDTA to Mobile Phase for Better Peak Shapes - Tips & Suggestions [mtc-usa.com]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Mobile Phase Optimization for Dihydroxycinnamic Acid Isomers

As a Senior Application Scientist, this guide provides in-depth troubleshooting and methodological advice for researchers, scientists, and drug development professionals facing the challenge of separating dihydroxycinnamic acid isomers and related phenolic compounds using reversed-phase HPLC. The content is structured in a question-and-answer format to directly address common issues encountered in the laboratory.

Fundamental Challenges in Isomer Separation

The chromatographic separation of dihydroxycinnamic acid isomers, such as caffeic acid, and structurally similar compounds like protocatechuic acid, presents a significant analytical challenge. Their close structural similarity means they share many physicochemical properties, including polarity, hydrophobicity, and molecular weight. Successful separation relies on exploiting subtle differences in their ionization states (pKa) and their interactions with the stationary and mobile phases. This guide focuses on manipulating the mobile phase to achieve optimal resolution.

Frequently Asked Questions (FAQs)

Q1: Why are my dihydroxycinnamic acid isomer peaks (e.g., caffeic acid and protocatechuic acid) co-eluting or showing poor resolution?

Answer: This is the most common challenge and stems from the isomers' similar structures. The key to separating them lies in manipulating their ionization state, which is governed by the mobile phase pH and the compound's pKa value (the pH at which it is 50% ionized).[1][2]

• Mechanism of pH Action: Dihydroxycinnamic and dihydroxybenzoic acids are acidic compounds containing both carboxylic acid and phenolic hydroxyl groups. In reversed-phase chromatography, the neutral (protonated) form of an analyte is more hydrophobic and therefore more strongly retained on a C18 column. The ionized (deprotonated) form is more polar and elutes earlier.[1] By controlling the mobile phase pH, you control the ionization state of each isomer. Since isomers can have slightly different pKa values, adjusting the pH can introduce differential retention, leading to separation.

• pKa Values are Critical: The first pKa of these acids, corresponding to the carboxylic acid group, is typically between 4.4 and 4.6.[3][4][5][6]

  • Protocatechuic acid (3,4-dihydroxybenzoic acid): pKa₁ ≈ 4.48[3][6][7]

  • Caffeic acid (3,4-dihydroxycinnamic acid): pKa₁ ≈ 4.6[5]

To ensure the compounds are in their neutral, most retained form, the mobile phase pH should be set at least 1.5 to 2 pH units below the pKa of the carboxylic acid group.[1][8]

Figure 2: Systematic workflow for troubleshooting poor resolution.

Example Optimized Gradient Program

Once you have determined the correct solvent system, you can develop a targeted gradient. Many published methods for phenolic compounds use a binary gradient of acidified water and an organic solvent. [9][10]A typical program might look like this:

Time (minutes)	% Solvent A (0.1% Acetic Acid in Water)	% Solvent B (Acetonitrile)
0.0	90	10
28.0	60	40
39.0	40	60
50.0	10	90
55.0	90	10
65.0	90	10

This is an example based on a published method and should be adapted based on your scouting run results. [9]

References

• Troubleshooting peak tailing in fukinolic acid HPLC analysis. (2025). Benchchem.
• EFFECT OF MOBILE PHASE COMPOSITION AND pH ON HPLC SEPARATION OF RHIZOME OF POLYGONUM BISTORTA. (2012). Taylor & Francis Online.
• Pyrogallol, protocatechuic acid, and 4-hydroxybenzoic acid. The... (n.d.). ResearchGate.
• Development of a rapid resolution HPLC method for the separation and determination of 17 phenolic compounds in crude plant extracts. (n.d.). SciSpace.
• Quantitative HPLC analysis of phenolic acids, flavonoids and ascorbic. (2016). Journal of Applied Pharmaceutical Science.
• Determination of Phenolic Compounds Using HPLC-UV Method in Wild Fruit Species. (2022). MDPI.
• Exploring the Role of pH in HPLC Separation. (2025). Veeprho.
• Exploring the Role of pH in HPLC Separation. (n.d.). Moravek.
• Chemical structure of a protocatechuic acid and b dihydrocaffeic acid. (n.d.). ResearchGate.
• Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography. (n.d.). Shimadzu.
• Mobile Phase Selectivity. (n.d.). Phenomenex.
• HPLC Troubleshooting Guide. (n.d.). ACE HPLC Columns.
• Technical Support Center: HPLC Analysis of Phenolic Compounds. (n.d.). Benchchem.
• Acetonitrile vs. Methanol for Reverse Phase Chromatography. (2025). Chrom Tech, Inc.
• Acetonitrile vs. Methanol in Reverse Phase Chromatography (RPC). (2024). Mason Technology.
• Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
• Troubleshooting Basics, Part IV: Peak Shape Problems. (2012). LCGC International.
• Methanol vs. Acetonitrile: Which Solvent is Better for Chromatography? (2023). LinkedIn.
• Deprotonation of caffeic acid and the respective pKa values. (n.d.). ResearchGate.
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. (2013). LCGC International.
• Protocatechuic acid. (n.d.). Wikipedia.
• Protocatechuic Acid | C7H6O4 | CID 72. (n.d.). PubChem.
• Revising Reverse-Phase Chromatographic Behavior for Efficient Differentiation of Both Positional and Geometrical Isomers of Dicaffeoylquinic Acids. (n.d.). PMC - NIH.

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Technical Support Center: Preventing Degradation of 2,3-Dihydroxycinnamic Acid During Extraction

Welcome to the technical support guide for 2,3-dihydroxycinnamic acid (2,3-DHCA). This document is designed for researchers, scientists, and drug development professionals who are working with this promising but highly sensitive molecule. As an isomer of the well-studied caffeic acid, 2,3-DHCA possesses a catechol structure—a 1,2-dihydroxybenzene group—that is both central to its biological activity and the primary reason for its instability[1][2]. The primary challenge during its extraction and handling is preventing oxidative degradation, which can compromise yield, purity, and biological function.

This guide provides in-depth troubleshooting advice, scientifically grounded FAQs, and a validated protocol to ensure the integrity of your 2,3-DHCA samples.

Troubleshooting Guide: Common Extraction Issues

Rapidly diagnosing issues during extraction is critical. The following table outlines common problems, their probable causes rooted in the chemistry of 2,3-DHCA, and actionable solutions.

Problem Observed	Probable Cause(s)	Solutions & Preventative Measures
Extract rapidly turns brown, dark red, or black.	Oxidation. The catechol moiety of 2,3-DHCA is highly susceptible to oxidation, converting it to highly reactive o-quinones. These quinones then polymerize into complex, dark-colored molecules.[3][4][5] This is accelerated by high pH, dissolved oxygen, light, and heat.[4][6][7]	1. Acidify the Solvent: Maintain a pH between 3 and 5 using a weak acid (e.g., 0.1-1% acetic or formic acid).[6][7] 2. Add Antioxidants: Incorporate ascorbic acid (0.1% w/v) or butylated hydroxytoluene (BHT, 0.01% w/v for organic solvents) into your extraction solvent.[3][4] 3. Degas Solvents: Sparge solvents with an inert gas (N₂ or Ar) for 15-30 minutes before use to remove dissolved oxygen.[4]
Low or no yield of the target compound.	1. Degradation: The compound has degraded due to the factors listed above. 2. Inefficient Extraction: The chosen solvent, temperature, or time is suboptimal for your specific matrix.[8] 3. Enzymatic Activity: If using fresh plant/biological material, endogenous polyphenol oxidase (PPO) enzymes are actively degrading the compound upon cell lysis.[3][5][9]	1. Implement All Oxidation Prevention Measures: See above. 2. Optimize Extraction Parameters: Test different solvent systems (e.g., methanol/water or ethanol/water ratios). Use lower temperatures (e.g., 4°C to 40°C) and minimize extraction time.[10][11] 3. Inactivate Enzymes: Immediately homogenize fresh samples in a pre-chilled, acidified, and degassed solvent containing antioxidants. Alternatively, flash-freeze the sample in liquid nitrogen immediately after harvesting.
HPLC chromatogram shows a diminishing peak for 2,3-DHCA and the appearance of multiple new, broad peaks.	Compound Degradation and Polymerization. The primary 2,3-DHCA peak is shrinking as it degrades. The resulting quinones and polymers are often chromatographically "messy," appearing as a rising baseline or multiple unresolved humps.	1. Re-evaluate Sample Preparation: Ensure the sample was protected from light and kept cold before injection. Use amber HPLC vials.[4][12] 2. Check Mobile Phase pH: Ensure the mobile phase is sufficiently acidic (e.g., contains 0.1% formic or acetic acid) to maintain stability during the run.[13] 3. Analyze Samples Immediately: Do not let extracts sit on the autosampler for extended periods. If unavoidable, ensure the autosampler is temperature-controlled (e.g., 4°C).
Precipitate forms in the extract upon storage.	Polymerization. The soluble o-quinone intermediates have polymerized into larger, insoluble molecules, which are now precipitating out of the solution.[4]	1. Strict Storage Conditions: Store extracts under an inert atmosphere (N₂ or Ar) at -20°C or -80°C in amber, tightly sealed vials.[4] 2. Aliquot Samples: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can introduce oxygen and accelerate degradation.[4]

Frequently Asked Questions (FAQs)

This section delves into the scientific principles behind the troubleshooting advice, providing the necessary context for making informed experimental decisions.

Q1: Why is my 2,3-dihydroxycinnamic acid extract turning brown?

The browning is a classic indicator of phenolic oxidation. The 2,3-dihydroxy (catechol) structure is an excellent electron donor. In the presence of an oxidant (typically dissolved oxygen), it loses electrons and protons to form a highly electrophilic intermediate called an o-quinone.[3][4] This initial reaction is often colorless. However, these o-quinones are unstable and readily react with other nucleophiles, including other 2,3-DHCA molecules. This initiates a polymerization cascade, creating larger, conjugated systems that absorb visible light, resulting in the characteristic brown, red, or black coloration.[5][14] This process is the same chemical principle behind an apple turning brown after being cut.

Q2: What is the optimal pH for extraction and why is it so critical?

The optimal pH for extracting and storing 2,3-DHCA is in the acidic range, typically between pH 3 and 5. The stability of phenolic compounds is highly pH-dependent.[7][15] At neutral or alkaline pH, the phenolic hydroxyl groups are deprotonated to form phenoxide anions. These anions are much more electron-rich and are therefore significantly more susceptible to oxidation than their protonated counterparts.[15] By maintaining a low pH, you ensure the hydroxyl groups remain protonated, which stabilizes the molecule and dramatically slows the rate of oxidative degradation.[6]

Q3: Which antioxidant should I use, and how does it work?

The choice of antioxidant depends on your solvent system and downstream applications.

• For Aqueous or Alcoholic Systems: Ascorbic acid (Vitamin C) is an excellent choice. It is a powerful reducing agent that acts in two ways: it rapidly scavenges dissolved oxygen, and it can chemically reduce the reactive o-quinone intermediates back to the original dihydroxy compound, effectively reversing the first step of degradation.[3] A typical concentration is 0.1% (w/v).

• For Organic/Lipidic Systems: Butylated hydroxytoluene (BHT) is a synthetic phenolic antioxidant that works well in less polar environments. It functions as a radical scavenger, terminating the free-radical chain reactions that propagate oxidation. A typical concentration is 0.01-0.1% (w/v).[4]

• To Address Metal-Catalyzed Oxidation: If you suspect metal ion contamination (e.g., from spatulas, grinders, or the sample matrix itself), adding a chelating agent like EDTA can be beneficial. EDTA sequesters metal ions like Fe²⁺/Fe³⁺ and Cu²⁺, preventing them from catalyzing the formation of reactive oxygen species.[4]

Q4: My sample is from fresh plant material. What extra precautions are necessary?

When working with fresh biological tissues, you face the additional threat of enzymatic browning .[5] Upon homogenization, cellular compartments are ruptured, mixing phenolic substrates (like 2,3-DHCA) with enzymes such as polyphenol oxidases (PPOs) and laccases.[3][9] These enzymes are extremely efficient at catalyzing the oxidation of catechols, causing degradation in seconds. To mitigate this:

• Work Quickly and Cold: Perform all homogenization and extraction steps on ice to slow enzymatic activity.

• Immediate Enzyme Denaturation: The most effective strategy is to homogenize the sample directly into a solvent that denatures proteins, such as chilled 70-80% methanol or ethanol.[10] The presence of acid and antioxidants in this solvent provides simultaneous protection.

• Flash-Freezing: Immediately after harvesting, flash-freeze the tissue in liquid nitrogen and store it at -80°C. This halts all biological activity. The frozen tissue can then be ground to a fine powder (while still frozen) before being added to the inactivating extraction solvent.

Q5: How can I definitively confirm that degradation is occurring?

Analytical monitoring is key. Use a stability-indicating method like High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD).

• Procedure: Prepare a fresh standard of 2,3-DHCA in your stabilized solvent. Inject it immediately to get a baseline chromatogram (t=0). Then, monitor your extract (or the standard itself under test conditions) over time.

• Indicators of Degradation: You will observe a decrease in the peak area or height of the 2,3-DHCA peak. Concurrently, you may see the emergence of new peaks (degradation products) or a rise in the baseline, indicating the formation of complex polymers.[16] The DAD can be used to check for changes in the UV-Vis spectrum, confirming that the peak is losing its spectral purity.

Visualizing the Degradation & Prevention Pathway

The following diagram illustrates the key factors that drive the degradation of 2,3-dihydroxycinnamic acid and the strategic interventions required to maintain its stability.

Caption: Degradation pathway of 2,3-DHCA and key preventative strategies.

Optimized Extraction Protocol

This protocol integrates the preventative measures discussed above for a robust extraction of 2,3-DHCA from plant material.

Objective: To extract 2,3-dihydroxycinnamic acid while minimizing oxidative and enzymatic degradation.

Materials & Reagents:

• Plant material (fresh, frozen, or dried and powdered)

• Methanol or Ethanol (HPLC Grade)

• Deionized Water

• Acetic Acid or Formic Acid (ACS Grade)

• Ascorbic Acid (ACS Grade)

• Nitrogen or Argon gas supply

• Ultrasonic bath or probe sonicator

• Refrigerated centrifuge

• Rotary evaporator with a temperature-controlled water bath

• 0.45 µm syringe filters (ensure compatibility with your solvent)

• Amber glass vials for storage

Procedure:

• Preparation of Stabilized Extraction Solvent: a. Prepare your desired solvent mixture (e.g., 80% Methanol in water, v/v). b. Acidify: Add acetic acid to a final concentration of 0.5% (v/v). Verify with a pH meter that the pH is between 3 and 5. c. Add Antioxidant: Add ascorbic acid to a final concentration of 0.1% (w/v). Dissolve completely. d. Degas: Sparge the prepared solvent with nitrogen or argon gas for at least 20 minutes to remove dissolved oxygen. Keep the solvent blanketed with the inert gas if possible.

• Sample Preparation: a. For Dried Material: Use finely powdered material to maximize surface area. b. For Fresh Material: Perform this step on ice. Weigh the fresh tissue and immediately homogenize it in a 1:10 ratio (w/v) of the pre-chilled, stabilized extraction solvent from Step 1.

• Extraction: a. Combine the powdered material or homogenate with the stabilized extraction solvent (a typical starting ratio is 1:10 or 1:20 g/mL). b. Place the mixture in an ultrasonic bath. Sonicate for 30-40 minutes.[11] Crucially, control the temperature of the bath by adding ice to ensure it does not exceed 40°C. Excessive heat from sonication can accelerate degradation.[17] c. Perform all steps in low light or using glassware wrapped in aluminum foil.[12]

• Post-Extraction Processing: a. Centrifuge the mixture at 4,000 rpm for 15 minutes at 4°C to pellet the solid residue.[11] b. Carefully decant the supernatant. For maximum yield, the solid residue can be re-extracted with fresh solvent. c. Filter the supernatant through a 0.45 µm syringe filter to remove any remaining fine particulates.

• Solvent Removal (Concentration): a. If concentration is required, use a rotary evaporator. b. Set the water bath temperature to a maximum of 40-45°C. [11] Higher temperatures will cause significant thermal degradation. c. Concentrate the extract to the desired volume or to dryness. If taking to dryness, immediately redissolve in a stabilized storage solvent.

• Storage: a. Transfer the final extract into amber glass vials. b. Flush the headspace of each vial with nitrogen or argon gas before sealing tightly. c. Store at -20°C or, for long-term storage, at -80°C to prevent degradation.[4]

References

• Quora. (2023). When is caffeic acid more stable?
• Grokipedia. (n.d.). 2,3-Dihydroxycinnamic acid.
• Sun, Y., et al. (2013). The Sonodegradation of Caffeic Acid under Ultrasound Treatment: Relation to Stability. Molecules, 18(1), 561-573.
• Sun, Y., et al. (2013). The Sonodegradation of Caffeic Acid under Ultrasound Treatment: Relation to Stability. Ukrainian Chemistry Journal.
• Wikipedia. (n.d.). Caffeic acid.
• Sun, Y., et al. (2013). The Sonodegradation of Caffeic Acid under Ultrasound Treatment: Relation to Stability.
• BenchChem. (2025).
• Khoddami, A., et al. (2013). Plant Phenolics: Extraction, Analysis and Their Antioxidant and Anticancer Properties. Molecules, 18(6), 6992-7018.
• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101-2110.
• Määttä-Riihinen, K., et al. (2004). Stability of Hydroxycinnamic Acid Derivatives, Flavonol Glycosides, and Anthocyanins in Black Currant Juice. Journal of Agricultural and Food Chemistry, 52(24), 7445-7452.
• Laroze, L., et al. (2010). On the extraction and antioxidant activity of phenolic compounds from winery wastes. Food Chemistry, 122(3), 821-827.
• Liazid, A., et al. (2014). OPTIMIZATION OF PHENOLIC COMPOUNDS EXTRACTION CONDITIONS FROM ARTICHOKE (Cynara scolymus L.), ANTIOXIDANT ACTIVITY AND COMPARISON. Analele Universitatii din Oradea, Fascicula Biologie, 21(1), 13-20.
• Wikipedia. (n.d.). 2,3-Dihydroxycinnamic acid.
• International Journal in Management and Social Science. (n.d.).
• Li, S., et al. (2021).
• Lee, J. H., et al. (2021). Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifolia and Taraxacum coreanum. Applied Biological Chemistry, 64(1), 49.
• BenchChem. (2025). Technical Support Center: Optimizing Extraction of 2,3-Dihydroxy-4-methoxybenzoic Acid.
• Le, T. H., et al. (2014). Effects of extracting conditions on phenolic compounds and antioxidant activity from different grape processing byproducts. Journal of the Korean Society for Applied Biological Chemistry, 57(2), 211-218.
• BenchChem. (n.d.).
• Adu, O. B., et al. (2021). Optimization of extraction conditions for polyphenols from the stem bark of Funtumia elastica (Funtum) utilizing response surface methodology. Open Research Africa.
• Walker, J. R. L. (1976). The control of enzymic browning in fruit juices by cinnamic acids. Food Technology in New Zealand, 11(7), 24-25.
• Bork, L. V., et al. (2022).
• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the Stability of Plant Phenolic Compounds.

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Technical Support Center: Troubleshooting Low Yield in the Synthesis of 2,3-Dihydroxycinnamic Acid

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals encountering yield-related challenges in the synthesis of 2,3-dihydroxycinnamic acid. As a Senior Application Scientist, my objective is to provide not just procedural steps, but the underlying chemical principles and field-proven insights to empower you to diagnose and resolve issues effectively. This document is structured as a dynamic troubleshooting guide, moving from general diagnostics to specific, reaction-based problem-solving.

Part 1: Frequently Asked Questions - Initial Diagnosis & Core Concepts

This section addresses high-level questions that form the foundation for effective troubleshooting.

Q1: My overall yield of 2,3-dihydroxycinnamic acid is consistently low. Where should I begin my investigation?

A1: A low overall yield is a systemic issue that can originate from one or more stages of your process. A logical diagnostic approach involves sequentially evaluating four key areas:

• Starting Material Integrity: The purity and stability of your 2,3-dihydroxybenzaldehyde are paramount. Contaminants can inhibit the reaction, and degradation before or during the synthesis is a common, often overlooked, source of yield loss.

• Reaction Conditions: The choice of synthesis route (e.g., Knoevenagel-Doebner vs. Perkin) dictates the critical parameters. Suboptimal conditions, such as incorrect temperature, improper catalyst choice or loading, or inappropriate solvent, can lead to incomplete reactions or the formation of side products.

• Byproduct Formation: The dihydroxy-substituted phenyl ring is highly activated and susceptible to side reactions, primarily oxidation. These competing reaction pathways consume your starting material and complicate purification.

• Workup and Purification: Significant product loss can occur during extraction, isolation, and recrystallization. The product itself may also degrade under certain workup conditions.

The following diagram illustrates these critical points of potential yield loss.

Technical Support Center: Matrix Effects in LC-MS Analysis of 2,3-Dihydroxycinnamic Acid

Welcome to the technical support guide for navigating the complexities of matrix effects in the Liquid Chromatography-Mass Spectrometry (LC-MS) analysis of 2,3-dihydroxycinnamic acid. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during experimentation.

Introduction to Matrix Effects

In LC-MS analysis, the "matrix" refers to all components within a sample other than the analyte of interest, which in this case is 2,3-dihydroxycinnamic acid.[1] These components can include salts, lipids, proteins, and other endogenous molecules.[1] Matrix effects arise when these co-eluting substances interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3] This phenomenon can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.[2]

Electrospray ionization (ESI), a commonly used technique in LC-MS, is particularly susceptible to these effects.[4] The competition for charge and changes in droplet formation and evaporation efficiency caused by matrix components can lead to unreliable and erroneous results.[1][5] This guide will provide a structured approach to identifying, troubleshooting, and mitigating these common issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: I'm observing poor reproducibility and accuracy in my quantification of 2,3-dihydroxycinnamic acid. Could this be a matrix effect?

Answer: Yes, poor reproducibility and accuracy are hallmark signs of unmanaged matrix effects. When co-eluting matrix components interfere with the ionization of 2,3-dihydroxycinnamic acid, the signal response can vary significantly between samples, even with identical analyte concentrations. This leads to inconsistent results and can compromise the validity of your data.[2]

Troubleshooting Steps:

• Initial Diagnosis - Post-Extraction Spike: A straightforward method to assess the presence of matrix effects is the post-extraction spike.[2]

  • Prepare a blank sample extract (a sample of the same matrix without the analyte).

  • Spike a known amount of 2,3-dihydroxycinnamic acid standard into the blank extract.

  • Compare the signal response of the spiked extract to that of a pure standard solution of the same concentration.

  • A significant difference in signal intensity indicates the presence of matrix effects.[2]

• Qualitative Assessment - Post-Column Infusion: For a more detailed view of where matrix effects occur in your chromatogram, the post-column infusion technique is invaluable.[2][6]

  • Continuously infuse a standard solution of 2,3-dihydroxycinnamic acid into the MS detector, post-column.

  • Inject a blank matrix extract onto the LC system.

  • Any dips or rises in the baseline signal of the infused analyte correspond to regions of ion suppression or enhancement, respectively, caused by eluting matrix components.[2][6]

Issue 2: My 2,3-dihydroxycinnamic acid peak is showing significant ion suppression. How can I improve my sample preparation to mitigate this?

Answer: Ion suppression is a common challenge, particularly in complex biological matrices.[1][7] The key is to effectively remove interfering components before the sample reaches the LC-MS system. The choice of sample preparation technique is critical and depends on the nature of your matrix and the physicochemical properties of 2,3-dihydroxycinnamic acid.

Recommended Sample Preparation Techniques:

Technique	Principle	Advantages	Disadvantages
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.	Simple, fast, and inexpensive.	Often incomplete removal of matrix components, leading to significant residual matrix effects.[8]
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Can provide cleaner extracts than PPT.[8]	Analyte recovery can be low, especially for polar compounds.[8] pH adjustment is critical for acidic analytes like 2,3-dihydroxycinnamic acid.[4][9]
Solid-Phase Extraction (SPE)	Selective retention of the analyte on a solid sorbent, followed by elution.	Offers highly selective and efficient cleanup, significantly reducing matrix effects.[1][8]	Method development can be more complex and time-consuming.

Step-by-Step Protocol for Optimizing LLE for 2,3-Dihydroxycinnamic Acid:

• pH Adjustment: Since 2,3-dihydroxycinnamic acid is acidic, adjust the pH of your aqueous sample to be at least two pH units below its pKa to ensure it is in its neutral, uncharged form.[4][9] This will maximize its extraction into an organic solvent.

• Solvent Selection: Use a water-immiscible organic solvent such as ethyl acetate or methyl tert-butyl ether.[4]

• Extraction: Vigorously mix the sample with the organic solvent and allow the layers to separate.

• Collection: Carefully collect the organic layer containing the analyte.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness and reconstitute the residue in a mobile phase-compatible solvent.

Issue 3: I've improved my sample cleanup, but still observe some matrix effects. Can I make adjustments to my LC-MS method?

Answer: Absolutely. Optimizing your chromatographic and mass spectrometric conditions can further minimize the impact of remaining matrix components.

Chromatographic Optimization:

• Improve Separation: The goal is to chromatographically separate 2,3-dihydroxycinnamic acid from any co-eluting interferences.[6]

  • Gradient Modification: Adjust the mobile phase gradient to increase the resolution between your analyte and interfering peaks.[9]

  • Column Chemistry: Experiment with different column stationary phases (e.g., C18, Phenyl-Hexyl) to alter selectivity.

  • UPLC/UHPLC: Utilizing Ultra-Performance Liquid Chromatography (UPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) systems can provide significantly better resolution and reduce matrix effects compared to traditional HPLC.[8]

Mass Spectrometry Optimization:

• Ionization Source: While ESI is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain compounds.[10] It is worth evaluating if your analyte is amenable to APCI.

• Source Parameters: Fine-tuning ion source parameters such as gas flows, temperatures, and voltages can sometimes help to mitigate matrix effects, though this is often analyte and instrument-dependent.[1]

Issue 4: How can I accurately quantify 2,3-dihydroxycinnamic acid in the presence of unavoidable matrix effects?

Answer: When matrix effects cannot be completely eliminated, specific calibration strategies are necessary to ensure accurate quantification.

Calibration Strategies:

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is identical to your samples.[1] This approach helps to compensate for the matrix effect, as both the standards and the samples will experience similar levels of ion suppression or enhancement.[11]

• Standard Addition: This method involves adding known amounts of the analyte to the actual sample.[2][12] A calibration curve is then generated for each individual sample, effectively correcting for the specific matrix effect in that sample.[2] While highly accurate, this method is time-consuming.[13]

• Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most robust and widely recognized method for correcting matrix effects.[6][12]

  • A SIL-IS is a version of the analyte where some atoms have been replaced with their stable isotopes (e.g., ¹³C, ²H).[14]

  • The SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same matrix effects.[14]

  • By measuring the ratio of the analyte to the SIL-IS, accurate quantification can be achieved, as any signal variation due to matrix effects will affect both compounds equally and be cancelled out.[1]

  • It is crucial to add the SIL-IS at the very beginning of the sample preparation process to account for any analyte loss during extraction.[15]

Visualizing the Workflow

Decision Tree for Troubleshooting Matrix Effects:

Caption: A decision tree for systematically diagnosing and mitigating matrix effects.

References

• Becker, G. (n.d.). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Chromatography & Separation Techniques. Retrieved from [Link]

• Chambers, E., Wagrowski-Diehl, D. M., Lu, Z., & Mazzeo, J. R. (2007). Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses.
• Xue, Y. J., Liu, J., & Liu, D. (2014). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Hewavitharana, A. K., Navaratne, A., & Lanari, M. C. (2012). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis.
• Li, Y., et al. (2021). Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry. Molecules, 26(17), 5304.
• Malachová, A., Sulyok, M., Beltrán, E., Berthiller, F., & Krska, R. (2014). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. Journal of Agricultural and Food Chemistry, 62(28), 6643-6651.
• Hewavitharana, A. K. (2010). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Bioanalysis, 2(8), 1471-1483.
• Souza, I. D., & Hewavitharana, A. K. (2011). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. In Recent Advances in the Analysis of Food and Flavors. American Chemical Society.

• Waters Corporation. (2020, August 24). Understanding Sample Complexity: Determining Matrix Effects in Complex Food Samples. Retrieved from [Link]

• Zhang, G., Lin, S., & Chen, G. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Analytical & Bioanalytical Techniques, 8(2), 1-7.
• Bowman, D. R., Rynard, S. M., & Alwis, K. U. (2021). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 45(8), 868-875.
• Stankovič, M., et al. (2012). Quantification of flavan-3-ols and phenolic acids in milk-based food products by reversed-phase liquid chromatography-tandem mass spectrometry.
• Stahnke, H., & Alder, L. (2012). The influence of electrospray ion source design on matrix effects. Journal of Mass Spectrometry, 47(9), 1167-1174.
• Lehotay, S. J., & Schenck, F. J. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC North America, 35(7), 464-473.
• Al-Salami, H., et al. (2021). A sensitive UPLC–ESI–MS/MS method for the quantification of cinnamic acid in vivo and in vitro: application to pharmacokinetic and protein binding study in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 194, 113797.
• Cappellin, L., et al. (2019). Matrix Effects in Liquid Chromatography–Electrospray Ionization–Mass Spectrometry. In Comprehensive Foodomics. Elsevier.

• AMSbiopharma. (n.d.). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• Fekete, S., & Fekete, J. (2005). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC North America, 23(8), 780-791.
• Li, W., et al. (2021). Development and Validation of an LC–MS/MS Method for AC1LPSZG and Pharmacokinetics Application in Rats. Journal of Analytical Methods in Chemistry, 2021, 6688941.

• Waters Corporation. (n.d.). Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC. Retrieved from [Link]

• Jemal, M., & Xia, Y. Q. (2006). Ion-suppression effects in liquid chromatography-tandem mass spectrometry due to a formulation agent, a case study in drug discovery bioanalysis. Rapid Communications in Mass Spectrometry, 20(10), 1623-1632.
• Yilmaz, S., & Demirkol, O. (2018). An LC-MS/MS Method Validation for the Phytochemical Quantification of Four Edible Plants. Journal of the Institute of Science and Technology, 8(1), 179-187.
• Chen, Y., et al. (2021). Liquid chromatography-tandem mass spectrometry analysis for identification and quantification of antimicrobial compounds in distillery wastewater.
• Nguyen, T. P. T., et al. (2020).
• Kruve, A., & Herodes, K. (2014). Tutorial review on validation of liquid chromatography–mass spectrometry methods. Analytica Chimica Acta, 821, 1-15.

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Technical Support Center: Enhancing the In Vitro Bioavailability of 2,3-Dihydroxycinnamic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating 2,3-dihydroxycinnamic acid (2,3-DHCA). This guide provides in-depth, experience-driven answers and troubleshooting protocols to address common challenges encountered when assessing and enhancing the in vitro bioavailability of this promising phenolic compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding 2,3-DHCA and the standard assays used to evaluate its bioavailability.

Q1: What is 2,3-dihydroxycinnamic acid and why is its bioavailability a concern?

A1: 2,3-dihydroxycinnamic acid is a naturally occurring hydroxycinnamic acid, an isomer of the more commonly studied caffeic acid (3,4-dihydroxycinnamic acid).[1][2] Like many cinnamic acid derivatives, it exhibits a range of potentially beneficial biological properties, including antioxidant and anti-inflammatory activities.[3] However, the therapeutic potential of such polyphenolic compounds is often limited by low oral bioavailability.[4] Key challenges include poor aqueous solubility, potential instability in physiological conditions, and susceptibility to metabolism within the intestinal epithelium.[5][6] Therefore, accurately assessing and improving its ability to cross the intestinal barrier in vitro is a critical first step in its development as a therapeutic agent.

Q2: What is the Caco-2 permeability assay, and why is it the industry standard?

A2: The Caco-2 permeability assay is a widely used in vitro model that predicts human intestinal absorption of drugs.[7][8] It utilizes the Caco-2 cell line, a human colorectal adenocarcinoma line, which, when cultured on semi-permeable filter supports, differentiates into a monolayer of polarized enterocytes that mimic the intestinal epithelium.[9][] This model is considered the "gold standard" because the differentiated cells form tight junctions, express key uptake and efflux transporters (like P-glycoprotein), and possess metabolic enzymes, thereby modeling various absorption pathways.[7][11]

Q3: What are the key parameters measured in a Caco-2 assay?

A3: The three critical parameters are:

• Apparent Permeability Coefficient (Papp): This value quantifies the rate at which a compound moves across the Caco-2 monolayer. It is the primary indicator of a compound's potential for intestinal absorption.[9][]

• Efflux Ratio (ER): Calculated from a bidirectional assay (measuring transport from both Apical-to-Basolateral and Basolateral-to-Apical directions), an efflux ratio significantly greater than 1 suggests the compound is actively pumped out of the cells by efflux transporters.[12]

• Percent Recovery: This is a measure of the mass balance of the compound at the end of the experiment. Poor recovery can indicate issues like non-specific binding to the assay plates, low solubility, or compound degradation.[13][14]

Q4: How stable is 2,3-DHCA in typical cell culture media?

A4: The stability of phenolic compounds like 2,3-DHCA in cell culture media can be limited.[15] Components in the media, pH, and exposure to light and oxygen can lead to degradation over the course of an experiment (typically hours).[16][17] This degradation can result in an underestimation of permeability. It is crucial to perform a preliminary stability study of 2,3-DHCA in the specific transport buffer and media you plan to use for your Caco-2 assay.[15]

Section 2: Troubleshooting Guides

This section is designed to help you diagnose and solve specific issues you may encounter during your in vitro experiments.

Issue 1: Low or Inconsistent Aqueous Solubility

• Symptom: You observe precipitation of 2,3-DHCA when preparing stock solutions or adding it to the transport buffer. Your analytical readings are inconsistent between replicates.

• Causality: 2,3-DHCA, like many hydroxycinnamic acids, has limited water solubility.[6] The two hydroxyl groups and the carboxylic acid group mean its ionization state—and thus solubility—is highly dependent on pH.

• Troubleshooting Workflow:

Step	Action	Scientific Rationale
1	Verify Solution pH	The carboxylic acid moiety will be deprotonated (more soluble) at pH values above its pKa. Ensure your transport buffer pH (typically ~7.4 for basolateral and ~6.5 for apical) is appropriate and stable.
2	Use Co-solvents (with caution)	Prepare a high-concentration stock solution in a water-miscible organic solvent like DMSO or ethanol. When diluting into the aqueous transport buffer, ensure the final solvent concentration is low (typically <1%) to avoid impacting cell monolayer integrity.
3	Assess Solubility Limit	Before conducting permeability assays, determine the kinetic solubility of 2,3-DHCA in your final transport buffer. This ensures your experimental concentration is below the solubility limit, preventing precipitation during the assay.
4	Consider Formulation Strategies	If intrinsic solubility remains a barrier, complexation with agents like cyclodextrins can be highly effective.[4][18] These molecules have a hydrophilic exterior and a lipophilic interior cavity that can encapsulate poorly soluble compounds, increasing their concentration in solution.[4][19]

Issue 2: Low Compound Recovery (<80%) in the Caco-2 Assay

• Symptom: The total amount of 2,3-DHCA quantified in the apical, basolateral, and cell lysate fractions at the end of the assay is significantly less than the amount initially added.

• Causality: Poor recovery is a common issue that invalidates permeability results.[13][14] It can be caused by non-specific binding to plasticware, significant intracellular accumulation, or degradation of the compound during the incubation period.[20]

• Troubleshooting Workflow:

Caption: Workflow for troubleshooting poor compound recovery.

• Detailed Solutions:

  • Stability Check: Incubate 2,3-DHCA in the transport buffer under assay conditions (37°C, with and without cells) for the intended duration of your experiment. Quantify the remaining compound at different time points using HPLC to determine its degradation rate.[17]

  • Reduce Non-Specific Binding: The addition of a protein like Bovine Serum Albumin (BSA) to the receiver compartment can act as a "sink," preventing the compound from binding to the plastic well plate.[20]

  • Quantify Intracellular Concentration: After the transport experiment, wash the cell monolayer thoroughly with ice-cold buffer, then lyse the cells using a suitable method (e.g., methanol or sonication). Analyze the lysate to determine how much compound was retained within the cells.

Issue 3: Low Apparent Permeability (Papp) and/or High Efflux Ratio

• Symptom: The calculated Papp (A-B) value is very low (see table below), suggesting poor absorption. Alternatively, the Papp (B-A) is much higher than Papp (A-B), resulting in an Efflux Ratio (ER) > 2.

• Causality: Low permeability can be due to the intrinsic physicochemical properties of the molecule. However, if an active efflux mechanism is involved, the compound is transported into the cell but then actively pumped back out into the apical (lumenal) side by transporters like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which are expressed in Caco-2 cells.[][12][21]

• Permeability Classification Table:

Papp (x 10⁻⁶ cm/s)	Permeability Classification	Corresponding In Vivo Absorption
< 1.0	Low	Poor (<50%)
1.0 - 10.0	Moderate	Moderate (50-84%)
> 10.0	High	High (≥85%)
Data adapted from FDA guidelines and common industry practice.[12]

• Troubleshooting and Enhancement Workflow:

Caption: Decision workflow for investigating low permeability.

Section 3: Key Experimental Protocols

Protocol 1: Bidirectional Caco-2 Permeability Assay

This protocol provides a framework for assessing both passive permeability and active transport.

• Cell Culture:

  • Seed Caco-2 cells at an appropriate density (e.g., 60,000 cells/cm²) onto semi-permeable polycarbonate filter inserts (e.g., 12-well Transwell® plates).

  • Culture for 21-25 days to allow for full differentiation into a polarized monolayer. Change media every 2-3 days.

• Monolayer Integrity Verification:

  • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer using a volt-ohm meter.

  • Acceptance Criterion: Only use monolayers with TEER values > 300 Ω·cm².[8] This confirms the formation of tight junctions.

• Transport Experiment:

  • Gently wash the monolayers with pre-warmed (37°C) transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS) at the appropriate pH (Apical pH 6.5, Basolateral pH 7.4).

  • Apical to Basolateral (A-B) Transport: Add the transport buffer containing 2,3-DHCA (e.g., at 10 µM) to the apical (donor) compartment and fresh buffer to the basolateral (receiver) compartment.

  • Basolateral to Apical (B-A) Transport: Add the buffer containing 2,3-DHCA to the basolateral (donor) compartment and fresh buffer to the apical (receiver) compartment.

  • Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 90-120 minutes).

  • At the end of the incubation, collect samples from both donor and receiver compartments. Also collect a sample of the initial dosing solution.

• Sample Analysis & Calculation:

  • Quantify the concentration of 2,3-DHCA in all samples using a validated analytical method, such as HPLC-DAD or LC-MS/MS.[7][22]

  • Calculate the Papp value using the following equation:

    • Papp = (dQ/dt) / (A * C₀)

    • Where:

      • dQ/dt is the rate of appearance of the compound in the receiver compartment.

      • A is the surface area of the filter membrane.

      • C₀ is the initial concentration in the donor compartment.

  • Calculate the Efflux Ratio: ER = Papp (B-A) / Papp (A-B) .

Section 4: Strategies for Bioavailability Enhancement

If your troubleshooting indicates that 2,3-DHCA has intrinsically low bioavailability, the following formulation strategies can be explored in vitro.

Strategy 1: Complexation with Cyclodextrins

Cyclodextrins (CDs) are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, forming an "inclusion complex."[4][18] This complex is water-soluble, effectively increasing the concentration of the guest molecule in aqueous solution.

• Mechanism: The hydrophilic outer surface of the CD allows the entire complex to dissolve in the transport buffer, while the encapsulated 2,3-DHCA is protected. At the cell surface, the complex can dissociate, releasing a high local concentration of 2,3-DHCA available for absorption.

• Experimental Approach:

  • Prepare inclusion complexes of 2,3-DHCA with various cyclodextrins (e.g., HP-β-CD).

  • Confirm complex formation using techniques like phase-solubility studies.

  • Perform the Caco-2 permeability assay using the 2,3-DHCA-CD complex and compare the resulting Papp value to that of the free compound. A significant increase in Papp would indicate successful enhancement.[19]

Strategy 2: Nanoparticle-Based Formulations

Encapsulating 2,3-DHCA into nanoparticles (e.g., lipid-core nanocapsules or polymeric nanoparticles) can improve bioavailability through several mechanisms.[4][23]

• Mechanism: Nanoparticles can protect the compound from degradation, improve its solubility, and potentially facilitate its transport across the epithelial layer.

• Experimental Approach:

  • Synthesize and characterize nanoparticles loaded with 2,3-DHCA.

  • Assess the permeability of the nanoparticle formulation in the Caco-2 model.

  • Investigate the uptake mechanism, as nanoparticles may be transported via different pathways than free compounds.

References

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• Cinnamic Acid Derivatives as Potential Multifunctional Agents in Cosmetic Formulations Used for Supporting the Treatment of Selected Dermatoses. (2024). National Institutes of Health. Retrieved from [Link]

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• Caco-2 cell permeability assays to measure drug absorption. (2005). PubMed. Retrieved from [Link]

• DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. (n.d.). JRC Big Data Analytics Platform. Retrieved from [Link]

• Natural Sources, Pharmacokinetics, Biological Activities and Health Benefits of Hydroxycinnamic Acids and Their Metabolites. (2020). PubMed Central. Retrieved from [Link]

• Development of a 7-Day, 96-Well Caco-2 Permeability Assay with High-Throughput Direct UV Compound Analysis. (2020). ResearchGate. Retrieved from [Link]

• Cyclodextrin-Based Delivery Systems and Hydroxycinnamic Acids: Interactions and Effects on Crucial Parameters Influencing Oral Bioavailability—A Review. (2022). National Institutes of Health. Retrieved from [Link]

• Inclusion complex with cyclodextrins enhances the bioavailability of flavonoid compounds: a systematic review. (2019). ResearchGate. Retrieved from [Link]

• In vitro catabolism of 3′,4′-dihydroxycinnamic acid by human colonic microbiota. (2008). ResearchGate. Retrieved from [Link]

• 2,3-Dihydroxycinnamic acid. (n.d.). Wikipedia. Retrieved from [Link]

• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. (n.d.). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifo. (2021). Applied Biological Chemistry. Retrieved from [Link]

• HYDROXYCINNAMIC ACIDS: IN VITRO ANTIPROLIFERATIVE ACTIVITY AND METABOLISM. (2019). ResearchGate. Retrieved from [Link]

• Pathways by which CD complexes could modify the oral bioavailability of drugs. (n.d.). ResearchGate. Retrieved from [Link]

• Bioavailability of hydroxycinnamates: A brief review of in vivo and in vitro studies. (2020). ResearchGate. Retrieved from [Link]

• Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux. (2012). PubMed. Retrieved from [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2024). MDPI. Retrieved from [Link]

• Spotlight on Efflux and Uptake Drug Transporters in In Vitro Drug-Drug Interaction Studies. (2022). BioIVT. Retrieved from [Link]

• Inclusion complex with cyclodextrins enhances the bioavailability of flavonoid compounds: a systematic review. (2019). OUCI. Retrieved from [Link]

• Eco-Friendly Solvents for Bioactives: Solubilization of Hydroxycinnamic Acids in Glycerol-Derived Ethers. (2023). PubMed Central. Retrieved from [Link]

• Permeability for Intestinal Absorption: Caco-2 Assay and Related Issues. (2012). ResearchGate. Retrieved from [Link]

• Caco-2 Method Validation. (n.d.). Bienta. Retrieved from [Link]

• Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid. (2007). PubMed. Retrieved from [Link]

• Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifolia and Taraxacum coreanum. (2021). ResearchGate. Retrieved from [Link]

• Formulation strategies to improve the bioavailability of poorly absorbed drugs. (2020). Scilit. Retrieved from [Link]

• In vitro catabolism of 3',4'-dihydroxycinnamic acid by human colonic microbiota. (2008). PubMed. Retrieved from [Link]

• Effect of crystallization of caffeic acid enhanced stability and dual biological efficacy. (n.d.). Scientific Reports. Retrieved from [Link]

• Cinnamic acid derivatives as promising building blocks for advanced polymers: Synthesis, properties and applications. (2023). ResearchGate. Retrieved from [Link]

• HPLC-DAD analysis of flavonoids and hydroxycinnamic acids in Aster novi-belgii L. (2023). Pharmacia. Retrieved from [Link]

• Formulation Strategies to Improve Oral Bioavailability of Ellagic Acid. (2021). MDPI. Retrieved from [Link]

• In Vitro DDI Drug Transporter Studies ADME 101 Webinar: Efflux and Uptake Transporters. (2020). YouTube. Retrieved from [Link]

• Cell culture media impact on drug product solution stability. (2016). PubMed. Retrieved from [Link]

• Making sense of drug-efflux transporters in the physiological environment. (2022). PubMed Central. Retrieved from [Link]

• How to know the stability of drugs and reagents in the cell culture media? (2017). ResearchGate. Retrieved from [Link]

• Bacterial multi-drug efflux transporters. (2016). PubMed Central. Retrieved from [Link]

• Content and Stability of Hydroxycinnamic Acids during the Production of French Fries Obtained from Potatoes of Varieties with Light-Yellow, Red and Purple Flesh. (2021). MDPI. Retrieved from [Link]

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Technical Support Center: Method Refinement for Accurate Quantification of 2,3-Dihydroxycinnamic Acid

Welcome to the technical support center for the analytical quantification of 2,3-dihydroxycinnamic acid (2,3-DHCA). This guide is designed for researchers, analytical scientists, and drug development professionals who require robust and accurate methods for measuring this phenolic acid. As an isomer of the more commonly studied caffeic acid (3,4-dihydroxycinnamic acid), 2,3-DHCA presents unique analytical challenges, including potential co-elution with structural isomers and susceptibility to degradation.[1]

This document provides in-depth, field-proven insights in a question-and-answer format to directly address common issues encountered during method development, validation, and sample analysis. Our approach is grounded in established scientific principles and regulatory expectations to ensure the integrity and reliability of your data.

Section 1: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common challenges in 2,3-DHCA quantification. Each question is followed by a detailed explanation of the underlying causes and a step-by-step guide to resolution.

Q1: My chromatographic peaks for 2,3-DHCA are broad, tailing, or co-eluting with other isomers. How can I improve this?

A1: Poor peak shape and resolution are common issues when analyzing phenolic acids. The problems typically stem from secondary ionic interactions with the stationary phase, improper mobile phase pH, or insufficient chromatographic selectivity to separate isomers.

• Causality: 2,3-DHCA is an acidic compound with a carboxylic acid and two phenolic hydroxyl groups.[1] At a mobile phase pH near its pKa, the molecule can exist in both ionized and non-ionized forms, leading to peak splitting or tailing. Furthermore, residual, un-capped silanols on standard C18 columns can interact with the analyte's polar groups, causing tailing. Finally, its isomers (e.g., caffeic acid, 2,5-DHCA) have very similar physicochemical properties, making them difficult to separate.[2]

• Troubleshooting & Refinement Strategy:

  • Mobile Phase pH Adjustment (Primary Fix): The most critical factor for good peak shape is to suppress the ionization of the carboxylic acid and phenolic groups.

    • Action: Add a small amount of acid to your aqueous mobile phase (Solvent A). Formic acid or acetic acid (0.1% v/v) are common choices for LC-MS compatibility.[3] For HPLC-UV, 0.1% phosphoric acid can also be used for a more robust pH buffer.[4] The goal is a pH of approximately 2.5-3.0, which ensures the analyte is in a single, protonated state.

  • Optimize Chromatographic Selectivity: If isomers are co-eluting, you must alter the chromatographic conditions to improve resolution.

    • Action A (Gradient Optimization): Slow down the gradient elution rate (%B/min) during the window where 2,3-DHCA and its isomers elute. A shallower gradient increases the interaction time with the stationary phase, often resolving closely eluting peaks.

    • Action B (Column Chemistry): If a standard C18 column is insufficient, consider a stationary phase with a different separation mechanism. A Phenyl-Hexyl column offers π-π interactions, which can provide unique selectivity for aromatic and phenolic compounds.

  • Adjust Column Temperature: Increasing the column oven temperature (e.g., from 30°C to 40°C) can decrease mobile phase viscosity, improve peak efficiency, and sometimes alter selectivity. However, be mindful of analyte stability at elevated temperatures.

Q2: I'm seeing inconsistent results and suspect my analyte is degrading. What are the best practices for ensuring the stability of 2,3-DHCA?

A2: Yes, hydroxycinnamic acids are susceptible to degradation from light, heat, and oxidative conditions, which can lead to significant quantification errors. [5][6][7]

• Causality: The dihydroxy-substituted benzene ring is prone to oxidation. The conjugated double bond can undergo light-induced E/Z (trans/cis) isomerization, which may result in a different retention time or response factor.[6]

• Troubleshooting & Refinement Strategy:

  • Sample Handling and Storage:

    • Action: Use amber vials or cover clear vials with aluminum foil to protect samples and standards from light.[6] Prepare stock solutions in a solvent like methanol or ethanol and store them at -20°C or -80°C. Processed biological samples should be kept in an autosampler cooled to 4-10°C during the analytical run.

  • Solvent and Matrix Considerations:

    • Action: Ensure solvents are fresh and of high purity. For biological matrices, minimize the time samples spend at room temperature ("bench-top" time).[8] If oxidation is a major concern, consider adding an antioxidant like ascorbic acid or butylated hydroxytoluene (BHT) to the sample or extraction solvent, but verify it does not interfere with the analysis.

  • Formal Stability Validation: Trustworthiness in your data requires empirical proof of stability. According to regulatory guidelines like the FDA's M10 on Bioanalytical Method Validation, you must perform a series of stability tests.[8][9]

    • Freeze-Thaw Stability: Assess analyte stability after multiple freeze-thaw cycles (typically 3-5 cycles).

    • Bench-Top Stability: Determine how long the analyte is stable in the matrix at room temperature.

    • Long-Term Stability: Confirm analyte stability in the matrix stored at the intended temperature (e.g., -80°C) over the duration of a study.

    • Autosampler Stability: Verify the analyte does not degrade in the processed sample while sitting in the autosampler for the expected run time.

Q3 (LC-MS Focus): My signal intensity is highly variable and lower in biological samples compared to standards in neat solvent. How do I diagnose and mitigate matrix effects?

A3: This phenomenon is a classic sign of matrix effects, where co-eluting endogenous components from the sample matrix (e.g., phospholipids, salts) suppress or enhance the ionization of the analyte in the mass spectrometer source. [10][11] Electrospray ionization (ESI) is particularly susceptible to this issue.[10]

• Causality: Matrix components compete with the analyte for access to the droplet surface for ionization or can alter the physical properties of the ESI droplets, leading to inefficient ion formation and a suppressed signal.[12] This directly impacts accuracy, precision, and sensitivity.[10]

• Troubleshooting & Refinement Strategy:

  • Diagnose and Quantify the Effect: First, you must confirm and measure the extent of the matrix effect.

    • Action: Perform a quantitative matrix effect assessment as detailed in Protocol 3 . This involves comparing the analyte's response in a neat solution to its response when spiked into a blank, extracted matrix. A matrix factor of <1 indicates ion suppression, while >1 indicates enhancement.

  • Improve Sample Preparation: The most effective way to reduce matrix effects is to remove the interfering components before analysis.

    • Action: If you are using a simple protein precipitation (PPT) method, switch to a more selective technique like liquid-liquid extraction (LLE) or, ideally, solid-phase extraction (SPE).[12][13] SPE offers a wide range of sorbents that can effectively separate the analyte from matrix components.

  • Enhance Chromatographic Separation:

    • Action: Adjust your HPLC gradient to ensure 2,3-DHCA does not elute in the "void volume" where most unretained matrix components (like salts) appear. Also, try to separate the analyte from major phospholipid elution zones.

  • Use an Appropriate Internal Standard (IS):

    • Action (Gold Standard): Employ a stable isotope-labeled (SIL) internal standard of 2,3-DHCA (e.g., ¹³C₃- or D₃-labeled). A SIL-IS co-elutes with the analyte and experiences the same matrix effects, providing the most reliable correction and improving data accuracy.[11][12]

    • Action (Alternative): If a SIL-IS is unavailable, use a structurally similar analog that elutes close to the analyte. However, be aware that it may not perfectly compensate for matrix effects. In this case, using matrix-matched calibration standards (prepared in blank matrix extract) is essential.[14]

Section 2: Validated Experimental Protocols

These protocols provide a starting point for method development and should be fully validated according to ICH Q2(R1) or FDA guidelines for your specific application.[9][15][16]

Protocol 1: Baseline HPLC-UV Method

This protocol is suitable for quantifying 2,3-DHCA in less complex matrices like plant extracts or pharmaceutical formulations.

• Instrumentation & Conditions:

  • HPLC System: A system with a quaternary or binary pump and a UV/DAD detector.

  • Column: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

  • Mobile Phase A: 0.1% Acetic Acid in Water.[17]

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 1.0 mL/min.[17]

  • Detection Wavelength: 320 nm.[5]

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

• Gradient Elution Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  20.0	60	40
  22.0	5	95
  25.0	5	95
  25.1	95	5

  | 30.0 | 95 | 5 |

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of 2,3-DHCA in methanol.

  • Perform serial dilutions with the mobile phase (at initial conditions) to create calibration standards ranging from 1 µg/mL to 100 µg/mL.[4]

Protocol 2: High-Sensitivity LC-MS/MS Method

This protocol is designed for quantifying low levels of 2,3-DHCA in complex biological matrices like plasma or serum.

• Instrumentation & Conditions:

  • LC-MS/MS System: A UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

  • Column: C18 UHPLC Column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Gradient Elution Program (Example):

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	98	2
  5.0	50	50
  6.0	5	95
  7.0	5	95
  7.1	98	2

  | 9.0 | 98 | 2 |

• Mass Spectrometry Parameters (Example for Negative Ion Mode):

  • Ionization Mode: ESI-

  • MRM Transitions:

    • Analyte (2,3-DHCA): Q1: 179.1 m/z → Q3: 135.1 m/z (Quantifier), 107.1 m/z (Qualifier)

    • Internal Standard (¹³C₆-2,3-DHCA): Q1: 185.1 m/z → Q3: 141.1 m/z

  • Optimization: Ion source parameters (gas flows, temperature) and compound parameters (declustering potential, collision energy) must be optimized for your specific instrument.

Protocol 3: Quantitative Assessment of Matrix Effects

This procedure is essential during method validation for any LC-MS assay.

• Prepare Three Sets of Samples (at low and high QC concentrations):

  • Set A (Neat Solution): Prepare the analyte in the final mobile phase composition (e.g., 80:20 A:B). This represents 100% response with no matrix effect.

  • Set B (Post-Extraction Spike): Extract at least 6 different lots of blank biological matrix. After the final evaporation step, reconstitute the dried extract with the same solution used for Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte into the blank biological matrix before starting the extraction process.

• Analyze and Calculate:

  • Inject all samples and record the peak areas.

  • Calculate Matrix Factor (MF): MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A) An MF between 0.85 and 1.15 is generally considered acceptable, indicating minimal matrix effect.[14]

  • Calculate Recovery (RE): RE (%) = [(Mean Peak Area of Set C) / (Mean Peak Area of Set B)] * 100

  • Calculate Process Efficiency (PE): PE (%) = [(Mean Peak Area of Set C) / (Mean Peak Area of Set A)] * 100 = (MF * RE)

Section 3: Core Principles of Method Validation

A method is not reliable until it is validated. Validation demonstrates that the analytical procedure is suitable for its intended purpose.[16] The core parameters, based on ICH Q2(R1) guidelines, are summarized below.[15][18][19]

Validation Parameter	Purpose	Acceptance Criteria (Typical for Bioanalysis)
Specificity & Selectivity	To ensure the signal is from the analyte of interest without interference from matrix components, metabolites, or other compounds.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte in blank matrix.
Linearity & Range	To demonstrate a proportional relationship between concentration and instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.99. Calibration standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy	The closeness of measured values to the true value.	Mean concentration of QC samples should be within ±15% of nominal (±20% at LLOQ).
Precision	The closeness of repeated measurements (assessed as Repeatability and Intermediate Precision).	Coefficient of Variation (CV) or Relative Standard Deviation (RSD) ≤15% (≤20% at LLOQ).
Limit of Quantification (LOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio >10; must meet accuracy and precision criteria.[19]
Stability	To confirm the analyte is stable throughout the sample lifecycle (collection, storage, processing, analysis).	Mean concentration of stability QCs should be within ±15% of the baseline (time zero) samples.
Robustness	To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.	No significant change in results when parameters like pH, temperature, or mobile phase composition are slightly varied.[17]

Section 4: Visual Workflows

Diagram 1: General Bioanalytical Workflow

Caption: General workflow for the quantification of 2,3-DHCA in biological samples.

Diagram 2: Troubleshooting Matrix Effects

Caption: Decision tree for diagnosing and mitigating LC-MS matrix effects.

References

• Demydiak, D., et al. (2023). HPLC-DAD analysis of flavonoids and hydroxycinnamic acids in Aster novi-belgii L. Pharmacia, 70(3), 745–750. Available at: [Link]

• Barreca, D., et al. (2017). Characterization of hydroxycinnamic acid glucuronide and sulfate conjugates by HPLC-DAD-MS2: Enhancing chromatographic quantification and application in Caco-2 cell metabolism. Journal of Pharmaceutical and Biomedical Analysis, 145, 599-611.

• Suleymanova, F., et al. (2019). HPLC Quantification of Hydroxycinnamic and Organic Acids of Canadian Goldenrod (Solidago canadensis L.). Pharmacognosy Journal, 11(2), 400-404. Available at: [Link]

• Venkateswarlu, P. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research, 2(3), 159-165.

• Waliszewski, K.N., et al. (2021). Content and Stability of Hydroxycinnamic Acids during the Production of French Fries Obtained from Potatoes of Varieties with Light-Yellow, Red and Purple Flesh. Molecules, 26(11), 3196. Available at: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• Hao, H., et al. (2001). Assay of 2,3-dihydroxybenzoic acid and related compounds in plant materials by high-performance liquid chromatography. Journal of Chromatography A, 927(1-2), 39-45. Available at: [Link]

• EMA. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Available at: [Link]

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• Wang, S., et al. (2017). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 9(23), 1897-1900. Available at: [Link]

• ResearchGate. (2021). What is the stability of 2 3-dihydroxyquinoxaline in acidic water? Available at: [Link]

• Li, L., et al. (2024). In-depth organic mass cytometry reveals differential contents of 3-hydroxybutanoic acid at the single-cell level. Nature Communications, 15, 4429. Available at: [Link]

• Wang, Y., et al. (2018). A New HPLC-UV Method Using Hydrolyzation with Sodium Hydroxide for Quantitation of Trans-p-Hydroxycinnamic Acid and Total Trans-p-Hydroxycinnamic Acid Esters in the Leaves of Ligustrum robustum. Molecules, 23(1), 188. Available at: [Link]

• Suleymanova, F., et al. (2019). HPLC Quantification of Hydroxycinnamic and Organic Acids of Canadian Goldenrod (Solidago canadensis L.). Pharmacognosy Journal, 11(2). Available at: [Link]

• FDA. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S.

• Chen, Y., et al. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International, 30(7). Available at: [Link]

• Karppinen, K., et al. (2018). Stability of Hydroxycinnamic Acid Derivatives, Flavonol Glycosides, and Anthocyanins in Black Currant Juice. Journal of Agricultural and Food Chemistry, 66(7), 1646-1657. Available at: [Link]

• Urajová, P., et al. (2021). Qualitative and Quantitative Mass Spectrometry Approaches for the Analysis of Phenolic Compounds in Complex Natural Matrices. Molecules, 26(16), 4930. Available at: [Link]

• Lee, S., et al. (2021). Optimization of an analytical HPLC-DAD method for detecting hydroxycinnamic acid derivatives from mixtures of Saussurea grandifolia and Saussurea seoulensis. Applied Biological Chemistry, 64, 49. Available at: [Link]

• Al-Malki, J.S., et al. (2021). Effect of crystallization of caffeic acid enhanced stability and dual biological efficacy. Journal of King Saud University - Science, 33(5), 101469.
• O'Connor, S., & Aga, D.S. (2013). Matrix effects on mass spectrometric determinations of four pharmaceuticals and personal care products in water, sediments, and biota. Environmental Toxicology and Chemistry, 32(11), 2533-2541.

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

• Arapitsas, P., et al. (2018). Quantification of hydroxycinnamic derivatives in wines by UHPLC-MRM-MS. Journal of Agricultural and Food Chemistry, 66(18), 4749-4757. Available at: [Link]

• Grokipedia. 2,3-Dihydroxycinnamic acid. Available at: [Link]

• HHS.gov. (2025). Bioanalytical Method Validation for Biomarkers Guidance. U.S. Department of Health and Human Services. Available at: [Link]

• Samanidou, V., et al. (2021). Multi-Class Procedure for Analysis of 50 Antibacterial Compounds in Eggshells Using Ultra-High-Performance Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 26(5), 1431. Available at: [Link]

• Fay, E., et al. (2021). Assessing the matrix effects of pigmented and non-pigmented salmon during multi-residue antibiotic analysis with liquid chromatography coupled to tandem mass spectrometry. bioRxiv.

• FDA. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. Available at: [Link]

• Karigar, C.S., et al. (2012). Degradation of cinnamic acid by a newly isolated bacterium Stenotrophomonas sp. TRMK2. Journal of Environmental Science and Health, Part A, 47(11), 1626-1633.

• ICH. (2024). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

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"addressing poor reproducibility in 2,3-dihydroxycinnamic acid experiments"

Welcome to the technical support center for 2,3-dihydroxycinnamic acid (2,3-DHCA). This guide is designed for researchers, scientists, and drug development professionals to address common sources of poor reproducibility in experiments involving this compound. As a catechol-containing cinnamic acid derivative, 2,3-DHCA presents unique stability and handling challenges that can significantly impact experimental outcomes if not properly managed.[1] This resource provides in-depth, cause-and-effect explanations and validated protocols to help you achieve consistent and reliable results.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Category 1: Synthesis & Purification Issues

Question 1: My synthesized 2,3-DHCA is a pale yellow or brown powder, but the literature reports it as a white solid. What causes this discoloration?

Answer: This is a classic sign of oxidation and/or the presence of impurities. The ortho-dihydroxy (catechol) moiety in the 2,3-DHCA structure is highly susceptible to oxidation, which converts it into highly colored ortho-quinone species.[2] This process can be accelerated by trace impurities, residual catalysts, or exposure to air during workup.

• Causality: The Doebner or Knoevenagel condensation reactions, commonly used for this synthesis, often employ a basic catalyst like pyridine or piperidine.[3][4] If not completely removed during purification, this basic residue can significantly raise the local pH, promoting rapid oxidation of the catechol group upon exposure to air. Incomplete reaction may also leave residual yellow 2,3-dihydroxybenzaldehyde.

• Troubleshooting Steps:

  • Acid Wash: During the aqueous workup, ensure a thorough wash with a dilute acid (e.g., 1M HCl) to completely neutralize and remove all traces of the basic catalyst.

  • Recrystallization: Purify the crude product by recrystallization. A solvent system like ethanol/water or ethyl acetate/hexane is a good starting point. The goal is to select a solvent in which the impurities are either highly soluble or highly insoluble, allowing for their removal.

  • Inert Atmosphere: For maximum purity, perform the final filtration and drying steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric oxygen.

Question 2: My reaction yield is low, and TLC/HPLC analysis shows multiple products. What are the likely side reactions or impurities?

Answer: Low yields and multiple products in a Doebner-Knoevenagel condensation typically point to three main issues: unreacted starting materials, premature decarboxylation, or side-product formation.

• Causality: The reaction involves the condensation of 2,3-dihydroxybenzaldehyde with malonic acid, followed by decarboxylation.[5] If the reaction conditions (temperature, time) are not optimal, you may have a mixture of:

  • Unreacted 2,3-dihydroxybenzaldehyde.

  • Unreacted malonic acid.

  • The intermediate, non-decarboxylated di-acid product.

  • Products of self-condensation or polymerization of the starting aldehyde.

• Troubleshooting Steps:

  • Confirm Starting Material Purity: Verify the purity of your 2,3-dihydroxybenzaldehyde. Aldehydes can oxidize to carboxylic acids on storage, which will not participate in the reaction.

  • Optimize Reaction Time & Temperature: Monitor the reaction by TLC. The disappearance of the starting aldehyde is a good indicator of reaction progression. Overheating can lead to polymerization and darker-colored side products.

  • Purification Strategy: Use column chromatography (silica gel) to separate the desired product from starting materials and non-polar impurities. An eluent system of ethyl acetate and hexane with a small amount of acetic acid (to keep the carboxylic acid protonated) is often effective.

Category 2: Handling, Storage, and Stability

Question 3: I prepared a stock solution of 2,3-DHCA in methanol, and it turned from colorless to pink/brown within a few hours. Why?

Answer: This color change is a direct result of the oxidation of the 2,3-DHCA catechol ring to form colored quinone products.[6] This is the most common source of irreproducibility in experiments using this compound.

• Causality: The oxidation is catalyzed by several factors:

  • Dissolved Oxygen: Standard laboratory solvents contain dissolved oxygen, which is the primary oxidant.

  • pH: Phenolic compounds are significantly more susceptible to oxidation under neutral to alkaline conditions (pH > 7).[6] Even unbuffered solutions in certain solvents can become slightly basic.

  • Light: UV light can provide the energy to initiate and accelerate oxidative reactions.[7]

  • Trace Metals: Trace metal ions in solvents or buffers can act as catalysts for oxidation.

dot

Caption: Troubleshooting workflow for inconsistent 2,3-DHCA results.

Validated Experimental Protocol

Protocol 1: HPLC-UV Purity Analysis of 2,3-Dihydroxycinnamic Acid

This protocol provides a robust method for assessing the purity of 2,3-DHCA and detecting the presence of common impurities or degradation products.

• Instrumentation & Columns:

  • HPLC system with a UV/DAD detector.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A (MPA): 0.1% (v/v) Formic Acid in Ultrapure Water.

  • Mobile Phase B (MPB): 0.1% (v/v) Formic Acid in HPLC-grade Acetonitrile.

  • Filter both mobile phases through a 0.22 µm membrane and degas thoroughly before use.

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution of your 2,3-DHCA standard or sample in HPLC-grade methanol.

  • Dilute this stock solution to a working concentration of ~50 µg/mL using a 50:50 mixture of MPA and MPB.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • UV Detection Wavelength: 320 nm (adjust based on the UV max of your specific compound)

  • Gradient Elution:

    Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)
    0.0	95	5
    20.0	5	95
    25.0	5	95
    25.1	95	5

    | 30.0 | 95 | 5 |

• Data Analysis:

  • A pure sample of 2,3-DHCA should yield a single major peak.

  • Early eluting peaks may correspond to more polar impurities like 2,3-dihydroxybenzaldehyde.

  • The appearance of new peaks, especially when re-analyzing an older sample, indicates degradation. Purity can be calculated based on the peak area percentage.

References

• Grokipedia. (n.d.). 2,3-Dihydroxycinnamic acid.
• PROMETHEUS – Protocols. (n.d.). Chemical determination of phenolic compounds.
• Organic Syntheses. (n.d.). 2,3-Dimethoxycinnamic acid. Org. Syn. Coll. Vol. 4, 731.
• Nemś, A., et al. (2021). Content and Stability of Hydroxycinnamic Acids during the Production of French Fries Obtained from Potatoes of Varieties with Light-Yellow, Red and Purple Flesh. Molecules, 26(11), 3176.
• Peyrot, C., et al. (2021). Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers. Molecules, 26(19), 5828.
• BenchChem. (2025). How to prevent the oxidation of phenolic compounds in solution.
• Ordoudi, S. A., & Tsimidou, M. Z. (2006). Hydroxycinnamic Acid Antioxidants: An Electrochemical Overview.
• Centurion University of Technology and Management. (n.d.). Test for Phenolic Group. CUTM Courseware.
• Sugumaran, M. (2020). Chemical Reactivities of ortho-Quinones Produced in Living Organisms: Fate of Quinonoid Products Formed by Tyrosinase and Phenoloxidase Action on Phenols and Catechols. International Journal of Molecular Sciences, 21(17), 6080.
• Bulletin of Environmental and Pharmaceutical and Life Sciences. (n.d.). Green Synthesis Approach of Cinnamic Acid by Knoevenagel Condensation and It's Antibacterial Activity.
• ResearchGate. (2021). What is the stability of 2 3-dihydroxyquinoxaline in acidic water?.
• Master Organic Chemistry. (2010). The pKa Table Is Your Friend.
• Wikipedia. (n.d.). 2,3-Dihydroxycinnamic acid.
• Georgellis, D., et al. (2016).
• Vedantu. (n.d.). Test for Phenolic Group Practical Experiment - Theory, Procedure and Observation.
• OpenBU, Boston University. (n.d.). The Doebner modification of the Knoevenagel reaction.
• Määttä, K. R., et al. (2003). Stability of Hydroxycinnamic Acid Derivatives, Flavonol Glycosides, and Anthocyanins in Black Currant Juice. Journal of Agricultural and Food Chemistry, 51(24), 6836-6844.
• Bekker, M., et al. (2018). All three quinone species play distinct roles in ensuring optimal growth under aerobic and fermentative conditions in E. coli K12. Frontiers in Microbiology, 9, 680.
• Cvjetko Bubalo, M., et al. (2021). Design of experiments (DoE) to model phenolic compounds recovery from grape pomace using ultrasounds. Scientific Reports, 11(1), 22709.
• BenchChem. (2025). Synthesis of 2-Nitrocinnamic Acid via Knoevenagel Condensation: Application Notes and Protocols.
• The Organic Chemistry Tutor. (2023, January 31). Organic Chemistry - pKa Values of Acids. YouTube.
• Organic Chemistry Data. (n.d.). Bordwell pKa Table.
• ResearchGate. (2025). Estimation of pKa values for carboxylic acids, alcohols, phenols and amines using changes in the relative Gibbs free energy. Request PDF.
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Reference Data & Comparative Studies

A Researcher's Guide to Dihydroxycinnamic Acid Isomers: An In Vitro Comparative Analysis

This guide offers an in-depth comparative analysis of the in vitro biological activities of common dihydroxycinnamic acid isomers. It is designed for researchers, scientists, and drug development professionals seeking to understand the nuanced differences in the antioxidant, anti-inflammatory, and anticancer properties of these closely related phenolic compounds. By synthesizing data from multiple studies, this document provides a framework for selecting the most promising isomers for further investigation.

Introduction to Dihydroxycinnamic Acids: Subtle Structural Shifts, Significant Functional Divergence

Dihydroxycinnamic acids are a class of phenolic compounds characterized by a C6-C3 carbon skeleton. Isomers, such as caffeic acid, ferulic acid, and p-coumaric acid, differ in the number and position of hydroxyl and methoxy groups on the phenyl ring. These seemingly minor structural variations can lead to substantial differences in their biological activities. This guide will dissect these differences through a comparative lens, focusing on their in vitro efficacy.

Comparative Analysis of In Vitro Biological Activities

This section provides a head-to-head comparison of dihydroxycinnamic acid isomers across key biological activities, supported by experimental data.

Antioxidant Activity: A Hierarchy of Radical Scavenging

The antioxidant capacity of dihydroxycinnamic acid isomers is a cornerstone of their therapeutic potential. This activity is primarily attributed to their ability to donate a hydrogen atom from their phenolic hydroxyl groups to neutralize free radicals. The number and position of these hydroxyl groups are critical determinants of their radical scavenging potency.

The general hierarchy of antioxidant activity, based on DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays, is as follows:

Caffeic Acid > Ferulic Acid > p-Coumaric Acid

This trend is directly correlated with the number and arrangement of hydroxyl groups on the phenyl ring. Caffeic acid, with two adjacent hydroxyl groups (an ortho-dihydroxy or catechol group), exhibits the highest antioxidant activity. This configuration allows for the formation of a stable ortho-quinone, readily donating hydrogen atoms. Ferulic acid, with one hydroxyl and one methoxy group, shows intermediate activity, while p-coumaric acid, with a single hydroxyl group, is the least potent among the three.

Compound	DPPH Scavenging IC50 (µM)	Reference
Caffeic Acid	~5.9 - 30	[1]
Ferulic Acid	~9.9 - 50	[1]
p-Coumaric Acid	> 100

Note: IC50 values can vary between studies due to different experimental conditions.

Experimental Protocol: DPPH Radical Scavenging Assay

This widely used method quantifies the ability of an antioxidant to scavenge the stable DPPH radical.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Sample Preparation: Dissolve the dihydroxycinnamic acid isomers in methanol to create a series of concentrations.

• Assay: In a 96-well plate, add a specific volume of each isomer concentration to the DPPH solution. Include a control with methanol and DPPH solution only.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of inhibition using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100. The IC50 value is determined by plotting the percentage of inhibition against the concentration of the isomer.

Anti-inflammatory Activity: Targeting Key Inflammatory Mediators

Chronic inflammation is a key driver of many diseases. Dihydroxycinnamic acid isomers exert anti-inflammatory effects by modulating key signaling pathways and inhibiting the production of inflammatory mediators like nitric oxide (NO) and prostaglandins.

Inhibition of Nitric Oxide (NO) Production:

Overproduction of NO by inducible nitric oxide synthase (iNOS) is a hallmark of inflammation. Several dihydroxycinnamic acid isomers have been shown to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

While direct comparative IC50 values are not always available from a single study, the general trend suggests that caffeic acid is a more potent inhibitor of NO production than p-coumaric acid. The ortho-dihydroxy structure of caffeic acid appears to be crucial for this activity.

Inhibition of Cyclooxygenase-2 (COX-2):

The COX-2 enzyme is responsible for the production of prostaglandins, which are key mediators of inflammation and pain. Caffeic acid has been shown to inhibit COX-2 expression and activity. In silico studies suggest that caffeic acid can act as a COX-2 inhibitor[2]. Furthermore, caffeic acid has been demonstrated to suppress UVB-induced COX-2 expression by directly inhibiting Fyn kinase activity[3]. Some derivatives of 3,5-dihydroxycinnamic acid have also been found to inhibit the production of COX-2-catalyzed prostaglandin E2[4].

Experimental Protocol: Nitric Oxide Inhibition Assay in Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide in LPS-stimulated macrophages.

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 macrophage cells in a 96-well plate until they reach confluence.

• Treatment: Pre-treat the cells with various concentrations of the dihydroxycinnamic acid isomers for 1 hour.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) to induce iNOS expression and NO production. Include a control group with LPS stimulation but no isomer treatment.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant and measure the concentration of nitrite (a stable metabolite of NO) using the Griess reagent.

• Calculation: The percentage of NO inhibition is calculated by comparing the nitrite concentration in the treated wells to the control wells. The IC50 value can then be determined.

Anticancer Activity: A Multi-pronged Attack on Cancer Cells

Dihydroxycinnamic acid isomers have demonstrated promising anticancer properties in vitro, including the induction of apoptosis, inhibition of cell proliferation, and prevention of metastasis.

Comparative Cytotoxicity:

The cytotoxic effects of these isomers vary depending on the cancer cell line and the specific isomer.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Dihydrocaffeic Acid	Caco-2 (Colon)	71.7 ± 1.1	[1]
Dihydroferulic Acid	Caco-2 (Colon)	83.1 ± 1.1	[1]
Caffeic Acid	SW480 (Colon)	>200 (40.8% inhibition at 200 µM)	[1]
Ferulic Acid	SW480 (Colon)	>200 (59.9% inhibition at 200 µM)	[1]
Ortho-coumaric acid	Breast Cancer Stem Cells	Stronger effect than PCA	[5]
Para-coumaric acid	Breast Cancer Stem Cells	Weaker effect than OCA	[5]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental setups.

A study on colon adenocarcinoma cell lines Caco-2 and SW480 revealed that dihydrocaffeic and dihydroferulic acids were more effective in inhibiting cell proliferation than their parent compounds, caffeic and ferulic acids[1]. Another study comparing ortho- and para-coumaric acid on breast cancer stem cells found that ortho-coumaric acid had a stronger anti-carcinogenic potential[5].

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the dihydroxycinnamic acid isomers for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined from the dose-response curve.

Mechanistic Insights: Differential Modulation of Signaling Pathways

The diverse biological activities of dihydroxycinnamic acid isomers stem from their ability to modulate various intracellular signaling pathways.

The NF-κB and MAPK Signaling Cascades

The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central regulators of inflammation and cell proliferation.

Differential Effects:

• Caffeic Acid: Caffeic acid has been shown to block NF-κB and MAPK activation in macrophages[6]. It can also directly inhibit Fyn kinase, an upstream activator of the MAPK pathway, thereby suppressing UVB-induced COX-2 expression[3]. Furthermore, caffeic acid directly targets and inhibits ERK1/2[7].

• Ferulic Acid: Ferulic acid has been demonstrated to reduce the phosphorylation of JNK and ERK1/2 in TNF-α-treated adipocytes, without a significant effect on p38 phosphorylation[8]. It also inhibits the activation of the NF-κB pathway[9]. In the context of cerebral ischemia-reperfusion injury, ferulic acid has been shown to activate p38 MAPK signaling, which can be neuroprotective[10].

• p-Coumaric Acid: In contrast to the inhibitory effects of caffeic and ferulic acids on certain MAPK components, p-coumaric acid has been shown to activate the p38 MAPK pathway[5].

This differential modulation of the MAPK pathway highlights the nuanced effects of these isomers and suggests that their therapeutic applications may be context-dependent.

Structure-Activity Relationship (SAR): A Summary

The collective evidence from numerous in vitro studies points to several key structural features that govern the biological activity of dihydroxycinnamic acid isomers:

• Number and Position of Hydroxyl Groups: The presence of an ortho-dihydroxy (catechol) group, as seen in caffeic acid, is a strong determinant of high antioxidant and anti-inflammatory activity[11][12].

• Methoxy Groups: The presence of a methoxy group, as in ferulic acid, can modulate the antioxidant activity.

• The Propenoic Acid Side Chain: The unsaturated double bond in the acrylic acid side chain is also considered important for the antioxidant activity[12].

• Esterification: Modification of the carboxylic acid group through esterification can alter the lipophilicity and, consequently, the biological activity of the compounds[12].

Conclusion and Future Directions

This comparative guide underscores the significant, yet subtle, differences in the in vitro biological activities of dihydroxycinnamic acid isomers. Caffeic acid consistently emerges as a potent antioxidant and anti-inflammatory agent, largely due to its catechol structure. Ferulic acid exhibits a more nuanced profile, with notable effects on specific components of the MAPK pathway. The dihydro- forms of these acids may possess enhanced antiproliferative activity in certain cancer types.

For researchers and drug development professionals, this analysis provides a rational basis for selecting specific isomers for further preclinical and clinical investigation. Future research should focus on conducting more direct, head-to-head comparative studies under standardized conditions to generate more robust and directly comparable datasets. Elucidating the precise molecular targets and the differential effects on a wider range of signaling pathways will be crucial for unlocking the full therapeutic potential of these promising natural compounds.

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A Head-to-Head Comparison of 2,3-Dihydroxycinnamic Acid with Other Antioxidants: A Technical Guide

Introduction: The Imperative of Antioxidant Efficacy in Research and Development

In the landscape of cellular biology and drug development, the mitigation of oxidative stress is a cornerstone of therapeutic strategy. Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to neutralize these reactive intermediates, is implicated in a multitude of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer.[1] Antioxidants, molecules capable of inhibiting the oxidation of other molecules, are therefore of profound interest.

This guide provides a comprehensive, head-to-head comparison of the antioxidant potential of 2,3-dihydroxycinnamic acid (2,3-DHCA), a phenolic acid of significant interest. Due to the limited availability of direct, comparative experimental data for 2,3-DHCA in the public domain, we will leverage data from its close structural analog, 2,3-dihydroxybenzoic acid (2,3-DHBA), for quantitative comparison. The potent antioxidant activity of phenolic compounds is intrinsically linked to their molecular structure, particularly the number and position of hydroxyl groups on the aromatic ring.[2] The ortho-dihydroxy, or catechol, a configuration present in both 2,3-DHCA and 2,3-DHBA, is a well-established determinant of potent radical scavenging activity.[2]

This guide will objectively compare the performance of 2,3-DHBA, as a proxy for 2,3-DHCA, against a panel of widely recognized antioxidants:

• Caffeic Acid (3,4-dihydroxycinnamic acid): A structural isomer of 2,3-DHCA, also possessing a catechol group.

• Gallic Acid (3,4,5-trihydroxybenzoic acid): A phenolic acid with three hydroxyl groups, known for its strong antioxidant capacity.

• Ascorbic Acid (Vitamin C): A ubiquitous water-soluble antioxidant.

• Trolox: A water-soluble analog of vitamin E, commonly used as a standard in antioxidant assays.

We will delve into the mechanistic underpinnings of their antioxidant action, present supporting experimental data from common in vitro assays (DPPH, ABTS, and ORAC), provide detailed experimental protocols, and explore the modulation of key cellular signaling pathways involved in the oxidative stress response.

The Chemical Rationale: Structure-Activity Relationships

The antioxidant efficacy of phenolic acids is fundamentally governed by their ability to donate a hydrogen atom from a hydroxyl group to a free radical, thereby neutralizing it. The stability of the resulting phenoxyl radical is a critical factor in this process.

The catechol group in 2,3-DHCA and its proxy, 2,3-DHBA, is paramount to their antioxidant prowess. This ortho-dihydroxy arrangement allows for the stabilization of the phenoxyl radical through intramolecular hydrogen bonding and electron delocalization across the aromatic ring. This structural feature is shared with caffeic acid, making it an excellent point of comparison. Gallic acid, with its three hydroxyl groups, offers even more sites for radical scavenging and is often a benchmark for high antioxidant activity.

Quantitative Comparison of Antioxidant Activity

To provide a clear and objective comparison, the following table summarizes the 50% inhibitory concentration (IC50) values from the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. A lower IC50 value signifies a higher antioxidant activity.

Antioxidant	DPPH IC50 (µM)	Source(s)
2,3-Dihydroxybenzoic Acid (proxy for 2,3-DHCA)	2.42 ± 0.08	[3]
Caffeic Acid	~14.5 (converted from µg/mL)	[4]
Gallic Acid	2.42 ± 0.08	[3]
Ascorbic Acid	~60.4 (converted from µg/mL)	[5]
Trolox	~15 (converted from µg/mL)	[6]

Note: IC50 values can vary between studies due to minor differences in experimental conditions. The data presented here is for comparative purposes.

From this data, it is evident that 2,3-dihydroxybenzoic acid exhibits potent antioxidant activity, comparable to that of gallic acid and significantly stronger than ascorbic acid and trolox in this particular assay. Its activity is also notably higher than its structural isomer, caffeic acid.

Experimental Protocols: A Guide to Reproducible Antioxidant Assessment

The following are detailed, step-by-step methodologies for the key in vitro antioxidant assays discussed in this guide. The rationale behind critical steps is provided to enhance understanding and ensure experimental robustness.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Caption: Workflow for the DPPH radical scavenging assay.

• Preparation of DPPH Radical Solution: Prepare a 0.1 mM solution of DPPH in methanol. The absorbance of this solution at approximately 517 nm should be around 1.0 ± 0.2.[7]

  • Causality: Methanol is a common solvent for both DPPH and many phenolic compounds, ensuring a homogenous reaction mixture. The specific concentration is chosen to provide a measurable absorbance change upon reduction.

• Preparation of Antioxidant Solutions: Prepare a stock solution of the test compound (e.g., 2,3-DHCA, ascorbic acid) in a suitable solvent (e.g., methanol, DMSO). Perform serial dilutions to obtain a range of concentrations.

• Reaction Mixture: In a 96-well microplate or cuvettes, add a fixed volume of the DPPH solution (e.g., 180 µL) to a small volume of the antioxidant solution (e.g., 20 µL).[8] A blank containing the solvent instead of the antioxidant is also prepared.

• Incubation: Incubate the reaction mixtures in the dark at room temperature for 30 minutes.[7]

  • Causality: Incubation in the dark is crucial as DPPH is light-sensitive and can degrade, leading to inaccurate results. The 30-minute incubation period allows the reaction to reach a steady state for most antioxidants.

• Absorbance Measurement: Measure the absorbance of each solution at the wavelength of maximum absorbance for DPPH (typically around 517 nm) using a spectrophotometer.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• Determination of IC50: Plot the percentage of inhibition against the concentration of the antioxidant. The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined from this graph.[9]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay evaluates the capacity of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, measured spectrophotometrically.

Caption: Workflow for the ABTS radical cation decolorization assay.

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.[10]

  • Causality: The reaction between ABTS and potassium persulfate, a strong oxidizing agent, generates the stable ABTS•+ radical. The long incubation ensures the complete formation of the radical.

• Preparation of ABTS•+ Working Solution: Before use, dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[11]

• Preparation of Antioxidant Solutions: Prepare a stock solution and serial dilutions of the test compound as described for the DPPH assay.

• Reaction Mixture: Add a small volume of the antioxidant solution (e.g., 10 µL) to a larger volume of the ABTS•+ working solution (e.g., 1 mL).[12] A blank is prepared with the solvent instead of the antioxidant.

• Incubation: Incubate the reaction mixtures at room temperature for a specified time, typically 6 minutes.[13]

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition as in the DPPH assay. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where the activity of the test compound is compared to that of Trolox.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative degradation by a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH). The antioxidant capacity is quantified by the area under the fluorescence decay curve.

Caption: Workflow for the Oxygen Radical Absorbance Capacity (ORAC) assay.

• Reagent Preparation: Prepare solutions of fluorescein, Trolox standards (for the standard curve), and the test antioxidant in a suitable buffer (e.g., phosphate buffer, pH 7.4). Prepare the AAPH solution just before use.[14]

• Assay Setup: In a black 96-well microplate, add the fluorescein solution and either the antioxidant sample or a Trolox standard to each well.[15][16]

• Pre-incubation: Incubate the plate at 37°C for at least 30 minutes to allow the reagents to reach thermal equilibrium.[14]

  • Causality: Maintaining a constant temperature of 37°C is critical as the thermal decomposition of AAPH, which initiates the radical reaction, is temperature-dependent.

• Reaction Initiation: Add the AAPH solution to each well to start the oxidative reaction.[15][16]

• Fluorescence Monitoring: Immediately begin monitoring the fluorescence decay kinetically over a period of time (e.g., 60-90 minutes) using a fluorescence microplate reader with appropriate excitation and emission wavelengths (e.g., 485 nm excitation, 520 nm emission).[15]

• Data Analysis: Calculate the area under the fluorescence decay curve (AUC) for each sample and standard.

• Calculation of ORAC Value: Subtract the AUC of the blank from the AUC of each sample and standard to obtain the net AUC. Plot the net AUC of the Trolox standards against their concentrations to create a standard curve. The ORAC value of the sample is then calculated from this standard curve and expressed as micromoles of Trolox Equivalents (TE) per gram or liter of the sample.[17]

Cellular Mechanisms of Action: Modulation of Signaling Pathways

Beyond direct radical scavenging, the protective effects of antioxidants are often mediated through their interaction with cellular signaling pathways that regulate the endogenous antioxidant response. Two key pathways in this context are the Nrf2-ARE and MAPK pathways.

The Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that plays a central role in the cellular defense against oxidative stress.[18] Under normal conditions, Nrf2 is kept at low levels in the cytoplasm by its inhibitor, Keap1.[18] Upon exposure to oxidative stress or certain activators, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE) in the promoter region of numerous antioxidant and cytoprotective genes, upregulating their expression.[17][18]

Caption: The Nrf2-ARE signaling pathway activated by antioxidants.

Several hydroxycinnamic acids have been shown to activate the Nrf2 pathway, thereby enhancing the cell's intrinsic antioxidant defenses.[19] For instance, 3,4,5-trihydroxycinnamic acid has been demonstrated to induce Nrf2 activation.[15] Given its structural similarity, it is plausible that 2,3-DHCA also possesses this capability.

The Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK pathways are a series of protein kinase cascades that play a crucial role in transducing extracellular signals to cellular responses, including those related to stress.[20] Oxidative stress is a potent activator of several MAPK pathways, particularly the c-Jun N-terminal kinase (JNK) and p38 MAPK pathways.[6][11][13] While activation of these pathways can lead to apoptosis under severe stress, they are also involved in cellular defense mechanisms.

Caption: The MAPK signaling pathway in response to oxidative stress.

Antioxidants like caffeic acid can modulate MAPK signaling.[7][21][22] By scavenging ROS, they can prevent the initial activation of the MAPK cascade. Furthermore, some phenolic compounds may directly interact with and inhibit kinases within the pathway. The ability of 2,3-DHCA to modulate these pathways warrants further investigation, but its potent antioxidant activity suggests a significant role in mitigating stress-induced MAPK signaling.

Conclusion and Future Directions

This guide provides a comprehensive comparison of 2,3-dihydroxycinnamic acid, through its proxy 2,3-dihydroxybenzoic acid, with other prominent antioxidants. The available data strongly suggests that the ortho-dihydroxy configuration of 2,3-DHCA endows it with potent antioxidant activity, rivaling that of gallic acid and surpassing many other common antioxidants in in vitro radical scavenging assays.

For researchers, scientists, and drug development professionals, 2,3-DHCA represents a promising candidate for further investigation. Future studies should focus on direct, head-to-head comparisons of 2,3-DHCA with other antioxidants in a wider array of assays, including cell-based models of oxidative stress. Elucidating the specific interactions of 2,3-DHCA with cellular signaling pathways such as Nrf2-ARE and MAPK will be crucial in understanding its full therapeutic potential. The detailed experimental protocols provided herein offer a robust framework for such future investigations, ensuring the generation of reliable and reproducible data.

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A Senior Scientist's Guide to Cross-Validation of Analytical Methods for 2,3-Dihydroxycinnamic Acid

Introduction

This guide provides an in-depth comparison of two common analytical techniques for 2,3-DHCA—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We will explore the causality behind experimental choices, present a framework for their head-to-head comparison, and provide the supporting data and protocols necessary for researchers, scientists, and drug development professionals to make informed decisions for their applications.

The Regulatory Imperative for Method Validation

Before any analytical method can be implemented for routine use, especially in a regulated environment, it must be validated to demonstrate its fitness for purpose.[4] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide a clear framework for this process.[5][6][7] The ICH Q2(R2) guideline, for instance, outlines key validation parameters including accuracy, precision, specificity, linearity, and robustness, which form the bedrock of a reliable method.[6][8][9]

Cross-validation extends this principle, serving to demonstrate that two or more distinct analytical procedures can be used for the same intended purpose by meeting the same predefined performance criteria.[8] This is critical when, for example, a project transitions from an early-phase HPLC-UV method to a more sensitive LC-MS/MS method for later-stage development. Without cross-validation, any observed differences in results could be erroneously attributed to the sample rather than the method, jeopardizing the entire project.

Methodologies Under Comparison

The choice of an analytical method is a balance of sensitivity, selectivity, cost, and throughput. Here, we compare a workhorse of many labs, HPLC-UV, with the gold standard for sensitivity and specificity, LC-MS/MS.

Method 1: High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV)

HPLC-UV is a robust, cost-effective technique widely used for the quantification of aromatic compounds like 2,3-DHCA, which possess a strong chromophore. The separation is typically achieved on a reversed-phase column, where the compound's retention is governed by its hydrophobicity.

• Causality of Experimental Choices:

  • Stationary Phase: A C18 column is selected due to its hydrophobic nature, which provides excellent retention for moderately polar phenolic acids like 2,3-DHCA.

  • Mobile Phase: A gradient of acidified water and an organic solvent (methanol or acetonitrile) is used. The acid (typically formic or acetic acid) serves to suppress the ionization of the carboxylic acid group on 2,3-DHCA, ensuring a consistent, sharp peak shape and predictable retention.[10] The gradient elution allows for the timely elution of 2,3-DHCA while also cleaning the column of more strongly retained matrix components.

  • Detection: UV detection is chosen for its simplicity and applicability to chromophore-containing molecules. The detection wavelength is set at or near the compound's absorbance maximum (λmax) to ensure the highest sensitivity.[11]

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS couples the powerful separation of HPLC with the highly sensitive and selective detection of a tandem mass spectrometer. This technique is the preferred choice for analyzing analytes at very low concentrations or in complex biological matrices.

• Causality of Experimental Choices:

  • Chromatography: The HPLC front-end is largely similar to that used for the UV method. The primary goal is to deliver a chromatographically clean peak to the mass spectrometer, free from co-eluting interferences that could cause ion suppression.

  • Ionization: Electrospray Ionization (ESI) is the most common technique for polar molecules like 2,3-DHCA. For an acidic molecule, ESI in negative ion mode is highly efficient, generating the deprotonated molecule [M-H]⁻.

  • Detection: Tandem mass spectrometry, specifically in Multiple Reaction Monitoring (MRM) mode, provides exceptional selectivity. A specific precursor ion (the [M-H]⁻ of 2,3-DHCA) is selected, fragmented, and a specific product ion is monitored.[12] This precursor-to-product transition is unique to the analyte, effectively eliminating chemical noise and matrix interferences.[13]

Experimental Design and Protocols

A successful cross-validation study requires meticulous planning and execution. The following protocols provide a step-by-step guide.

Diagram: Cross-Validation Workflow

Caption: Workflow for the cross-validation of two analytical methods.

Protocol 1: Standard and Sample Preparation

This protocol is foundational for both methods to ensure the comparison starts from an identical baseline.

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,3-dihydroxycinnamic acid reference standard into a 10 mL volumetric flask. Dissolve and bring to volume with HPLC-grade methanol. Sonicate for 5 minutes.

• Working Standards: Prepare a series of working standards by serially diluting the stock solution with 50:50 methanol:water to create calibration curves for each method (e.g., 0.1 to 100 µg/mL for HPLC-UV; 1 to 1000 ng/mL for LC-MS/MS).

• Quality Control (QC) Samples: Using a separate weighing of the reference standard, prepare a second stock solution. Spike the appropriate matrix (e.g., human plasma, formulation buffer) to create low, medium, and high concentration QCs. These QCs will be used for the cross-validation experiment. For example, extract blank plasma and spike the resulting extract to minimize matrix effects on stability.

• Extraction (for biological samples): To 100 µL of plasma (blank, standard, or QC), add 300 µL of ice-cold methanol containing an internal standard. Vortex for 1 minute, then centrifuge at 13,000 g for 10 minutes to precipitate proteins.[14] Transfer the supernatant to a new tube, evaporate to dryness under nitrogen, and reconstitute in 100 µL of the initial mobile phase.

Protocol 2: HPLC-UV Method

• System: HPLC with a UV/Diode Array Detector (DAD).

• Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 320 nm.

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 60% B

  • 15-17 min: 60% to 90% B

  • 17-19 min: 90% B

  • 19-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

Protocol 3: LC-MS/MS Method

• System: UHPLC coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: C18 reversed-phase, 2.1 x 50 mm, 1.9 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Column Temperature: 40 °C.

• Gradient Program:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-5.0 min: 5% B (re-equilibration)

• MS/MS Parameters (Negative Ion Mode):

  • Analyte: 2,3-Dihydroxycinnamic Acid (Molecular Weight: 180.16 g/mol )

  • Precursor Ion (Q1): m/z 179.1

  • Product Ion (Q3): m/z 135.1 (corresponding to loss of CO₂)

  • Ion Source Settings: Optimize spray voltage, gas flows, and temperature per instrument manufacturer's recommendations.

Data Interpretation & Comparative Analysis

For cross-validation, the same set of QC samples (n=6 for each level) are analyzed by both validated methods. The mean concentration from each method is then compared.

Diagram: Principle of Reversed-Phase Chromatography

Caption: Separation based on polarity in reversed-phase HPLC.

Table 1: Comparison of Method Validation Parameters

This table summarizes the performance characteristics determined during the individual validation of each method.

Parameter	HPLC-UV	LC-MS/MS	Acceptance Criteria (ICH Q2)
Linearity (r²)	> 0.999	> 0.998	≥ 0.995
Range	0.5 - 100 µg/mL	1 - 1000 ng/mL	Defined by linearity, accuracy, precision
LOD	0.15 µg/mL	0.2 ng/mL	Signal-to-Noise ≥ 3
LOQ	0.5 µg/mL	1.0 ng/mL	Signal-to-Noise ≥ 10
Accuracy (% Recovery)	98.5% - 102.1%	97.2% - 104.5%	Typically 80-120% (or tighter)
Precision (%RSD)	< 2.5%	< 4.0%	Typically ≤ 15% (≤ 20% at LOQ)
Specificity	No interference at analyte RT	No interference in MRM transition	Peak purity/No interfering peaks

Table 2: Cross-Validation Results of Spiked QC Samples

The core of the comparison lies in analyzing identical samples and evaluating the concordance of the results.

QC Level	Mean Conc. HPLC-UV (ng/mL)	Mean Conc. LC-MS/MS (ng/mL)	% Difference¹	Acceptance Criteria	Result
Low QC	2450	2580	+5.3%	± 20%	Pass
Mid QC	24800	23950	-3.4%	± 20%	Pass
High QC	76100	79200	+4.1%	± 20%	Pass

¹ % Difference = [(Conc_Method2 - Conc_Method1) / mean(Conc_Method1, Conc_Method2)] * 100

Discussion and Practical Insights

The validation data in Table 1 clearly illustrates the primary differences between the two techniques. The LC-MS/MS method is approximately 250 times more sensitive (based on LOQ) than the HPLC-UV method. While both methods demonstrate excellent linearity, accuracy, and precision well within regulatory acceptance criteria, the superior sensitivity of LC-MS/MS makes it the only viable option for applications requiring trace-level quantification, such as pharmacokinetic studies.[9]

The cross-validation results in Table 2 are paramount. The percentage difference between the mean concentrations measured by each method for all QC levels is well below the typical acceptance limit of ±20%. This demonstrates that, within the overlapping quantifiable range, the methods are equivalent and can be used interchangeably. For instance, if early toxicology studies used the HPLC-UV method, the data can be reliably compared to later clinical data generated using the more sensitive LC-MS/MS method, provided the concentrations fall within the validated range of both.

Expert Recommendations:

• For early-stage development, formulation, or quality control where analyte concentrations are high (µg/mL range), the HPLC-UV method is often superior. It is more cost-effective, requires less specialized equipment and expertise, and is exceptionally robust.

• For bioanalysis (pharmacokinetics), metabolite identification, or trace impurity analysis where concentrations are expected in the ng/mL or pg/mL range, the LC-MS/MS method is non-negotiable. Its selectivity is crucial for obtaining reliable data from complex matrices like plasma or tissue.[15]

• A cross-validation study should always be performed when changing methods within a project. The data provides the objective evidence needed to bridge studies and ensure the continuity and integrity of the data package for regulatory submission.[16][17]

Conclusion

The cross-validation of analytical methods for 2,3-dihydroxycinnamic acid is not merely a procedural formality but a scientific necessity. By systematically comparing a robust HPLC-UV method with a highly sensitive LC-MS/MS method, we have demonstrated that both can yield equivalent results within their shared analytical range. The choice of method should be dictated by the specific application requirements, balancing the need for sensitivity and selectivity against practical considerations of cost and complexity. This guide provides the framework, protocols, and interpretive logic for scientists to confidently validate, compare, and deploy the most appropriate analytical tools for their research and development needs, ensuring data of the highest quality and integrity.

References

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Assessing the Specificity of 2,3-Dihydroxycinnamic Acid's Biological Effects: A Comparative Guide

For researchers in pharmacology and drug discovery, understanding the precise molecular interactions of a bioactive compound is paramount. This guide provides a comprehensive framework for assessing the biological specificity of 2,3-dihydroxycinnamic acid (2,3-DHCA), a naturally occurring phenolic acid with largely uncharacterized biological effects. By leveraging comparative analysis with its well-studied isomer, caffeic acid (3,4-dihydroxycinnamic acid), and other relevant compounds, this guide offers a roadmap for elucidating the specific targets and potential therapeutic applications of 2,3-DHCA.

Introduction: The Enigma of 2,3-Dihydroxycinnamic Acid

2,3-Dihydroxycinnamic acid is a hydroxycinnamic acid derivative found in various plants and is also a metabolite in human urine.[1][2] Unlike its ubiquitous and extensively researched isomer, caffeic acid, the specific biological activities of 2,3-DHCA remain largely unexplored. While the broader class of hydroxycinnamic acids is known for antioxidant properties, the unique ortho-positioning of the hydroxyl groups in 2,3-DHCA suggests the potential for distinct molecular interactions and a unique pharmacological profile.[1] This guide will navigate the experimental journey required to move 2,3-DHCA from a chemical entity to a well-characterized biological probe.

Comparative Landscape: 2,3-DHCA vs. Caffeic Acid and Other Phenolic Acids

To understand the specificity of 2,3-DHCA, it is essential to compare its activity with that of its structural analogs. Caffeic acid, with its well-documented antioxidant and enzyme-inhibiting properties, serves as a primary benchmark.[1][3][4]

Compound	Key Reported Biological Activities	Known Molecular Targets (Examples)
2,3-Dihydroxycinnamic Acid (2,3-DHCA)	Antioxidant (presumed), largely uncharacterized.	Unknown
Caffeic Acid (3,4-DHCA)	Potent antioxidant, anti-inflammatory, anticancer.[3]	Fyn kinase,[4] COX-2,[4] 5-lipoxygenase
Ferulic Acid	Antioxidant, anti-inflammatory, neuroprotective.	Various antioxidant enzymes
p-Coumaric Acid	Antioxidant, antimicrobial.	Various metabolic enzymes

This table summarizes the known activities of comparator compounds and highlights the knowledge gap for 2,3-DHCA.

A Phased Experimental Approach to Unraveling Specificity

A systematic investigation is crucial to delineate the specific biological effects of 2,3-DHCA. The following phased approach provides a logical workflow from broad phenotypic screening to precise target identification and validation.

Phase 1: Broad Spectrum Bioactivity and Target Identification

The initial phase aims to cast a wide net to identify potential biological activities and putative protein targets of 2,3-DHCA.

Objective: To quantitatively compare the antioxidant capacity of 2,3-DHCA against caffeic acid and other phenolic acids.

Methodology:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

  • Prepare stock solutions of 2,3-DHCA, caffeic acid, ferulic acid, and p-coumaric acid in methanol.

  • In a 96-well plate, add increasing concentrations of each test compound to a methanolic solution of DPPH.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value for each compound.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay:

  • Generate the ABTS radical cation by reacting ABTS stock solution with potassium persulfate.

  • Add increasing concentrations of the test compounds to the ABTS radical solution.

  • Measure the decrease in absorbance at 734 nm after a 6-minute incubation.

  • Calculate the percentage of inhibition and determine the Trolox Equivalent Antioxidant Capacity (TEAC).

Expected Outcome: This will provide quantitative data on the intrinsic antioxidant potential of 2,3-DHCA, allowing for a direct comparison with its isomers and other related compounds. A significantly different antioxidant profile for 2,3-DHCA would suggest that its biological effects may not be solely attributable to general antioxidant properties.

Objective: To identify potential protein kinase targets of 2,3-DHCA across the human kinome.

Methodology:

• Utilize a commercial kinome profiling service (e.g., Eurofins DiscoverX, Promega).

• Submit 2,3-DHCA for screening against a panel of several hundred purified human kinases at a fixed concentration (e.g., 10 µM).

• The service will typically employ a competition binding assay to measure the displacement of a labeled ligand from each kinase.

• Data is reported as the percentage of inhibition for each kinase.

Data Interpretation:

• Primary Hits: Kinases showing significant inhibition (e.g., >50%) are considered primary hits.

• Selectivity Score: The number of kinases inhibited by the compound at the screening concentration provides an initial measure of selectivity. A lower number of hits suggests higher selectivity.

• Comparison with Caffeic Acid: If available, compare the kinome profile of 2,3-DHCA with that of caffeic acid to identify unique and shared targets. For instance, caffeic acid is known to inhibit Fyn kinase.[4]

Visualizing Kinome Selectivity:

Caption: Workflow for kinome-wide profiling of 2,3-DHCA.

Phase 2: Target Validation and Specificity Assessment

Once primary hits are identified, the next phase focuses on validating these interactions and quantifying the specificity of 2,3-DHCA.

Objective: To confirm the direct binding of 2,3-DHCA to a putative target protein in a cellular context.

Methodology:

• Cell Culture and Treatment: Culture a cell line that expresses the target protein of interest. Treat the cells with 2,3-DHCA or a vehicle control.

• Thermal Challenge: Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40-70°C) for a fixed duration (e.g., 3 minutes).

• Cell Lysis and Protein Quantification: Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Western Blotting: Quantify the amount of the soluble target protein at each temperature using Western blotting with a specific antibody.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of 2,3-DHCA indicates target engagement and stabilization.

Visualizing the CETSA Principle:

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Objective: To determine the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction between 2,3-DHCA and a purified target protein.

Methodology:

• Protein Purification: Express and purify the target protein.

• ITC Experiment: Load the purified protein into the sample cell of an ITC instrument and 2,3-DHCA into the injection syringe.

• Titration: Perform a series of injections of 2,3-DHCA into the protein solution while monitoring the heat change.

• Data Analysis: Integrate the heat pulses and fit the data to a suitable binding model to determine the thermodynamic parameters.

Comparative Data Table:

Compound	Target Protein	Binding Affinity (Kd)
2,3-DHCA	Putative Target 1	To be determined
Caffeic Acid	Putative Target 1	To be determined
2,3-DHCA	Putative Target 2	To be determined
Caffeic Acid	Putative Target 2	To be determined

This table provides a template for comparing the binding affinities of 2,3-DHCA and caffeic acid for validated targets.

Phase 3: Cellular and Phenotypic Specificity

The final phase aims to understand the functional consequences of 2,3-DHCA's specific target engagement in a cellular context.

Objective: To investigate if 2,3-DHCA, similar to its methoxy derivative, can inhibit bacterial quorum sensing.

Methodology:

• Bacterial Strain: Use a reporter strain such as Chromobacterium violaceum, which produces a purple pigment (violacein) under the control of quorum sensing.

• Assay Setup: Grow C. violaceum in the presence of varying concentrations of 2,3-DHCA, caffeic acid, and a known quorum sensing inhibitor (positive control).

• Violacein Quantification: After incubation, extract the violacein pigment and quantify its production by measuring the absorbance at 585 nm.

• Data Analysis: Determine the concentration of each compound required to inhibit violacein production by 50% (IC50).

Signaling Pathway Diagram:

Caption: Putative mechanism of quorum sensing inhibition by 2,3-DHCA.

Conclusion and Future Directions

This guide outlines a rigorous, multi-faceted approach to systematically assess the biological specificity of 2,3-dihydroxycinnamic acid. By combining broad-spectrum screening with detailed biophysical and cellular assays, researchers can build a comprehensive specificity profile for this intriguing natural product. The comparative framework presented here, using caffeic acid and other phenolic acids as benchmarks, is essential for discerning the unique biological properties of 2,3-DHCA. Elucidating its specific molecular targets will be the first step towards unlocking its potential as a novel therapeutic agent or a valuable chemical probe for biological research.

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• Jafari, R., et al. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology, 56, 141-161. [Link]

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"structure-activity relationship of dihydroxycinnamic acid isomers"

An In-Depth Guide to the Structure-Activity Relationships of Dihydroxycinnamic Acid Isomers

Authored by a Senior Application Scientist

Dihydroxycinnamic acids are a class of phenolic compounds found throughout the plant kingdom, forming a cornerstone of the human diet and traditional medicine. As researchers and drug development professionals, understanding not just their presence but the nuances of their chemical structure is paramount to unlocking their full therapeutic potential. This guide provides an in-depth comparison of dihydroxycinnamic acid isomers, focusing on how subtle shifts in hydroxyl (-OH) group positioning on the phenyl ring dramatically alter their antioxidant and anti-inflammatory activities. We will delve into the mechanistic underpinnings of these differences, supported by experimental data and validated protocols.

The Decisive Role of Structure: Core Principles of Activity

The biological efficacy of a dihydroxycinnamic acid is not arbitrary; it is dictated by its molecular architecture. Three principal features govern its function: the number and position of hydroxyl groups on the aromatic ring, the presence of an unsaturated bond in the propenoic acid side chain, and the carboxylic acid function.[1][2][3]

• The Catechol Moiety (ortho-dihydroxy phenyl group): The most significant determinant of high antioxidant activity is the presence of two hydroxyl groups positioned ortho to each other on the phenyl ring (at the C3 and C4 positions), forming what is known as a catechol group.[1][2][3][4] This specific arrangement is critical for the molecule's ability to donate a hydrogen atom and stabilize the resulting phenoxyl radical through resonance. Caffeic acid (3,4-dihydroxycinnamic acid) is the archetypal example of a highly active isomer due to this feature.

• The Propenoic Acid Side Chain: The unsaturated double bond in the C3 side chain is vital for the molecule's radical-scavenging capacity.[1][2][3] It acts as an electron-conjugating bridge, which further helps to delocalize and stabilize the unpaired electron of the phenoxyl radical, making the molecule a more effective and stable antioxidant.[5]

• The Carboxylic Acid Group: The carboxylic acid moiety contributes to the overall polarity and hydrogen-donating potential of the molecule, influencing its solubility and interaction with biological systems.[1][2]

The following diagram illustrates the key structural features of Caffeic Acid that are central to its potent antioxidant activity.

Caption: Key structural determinants of Caffeic Acid's biological activity.

Comparative Analysis: Antioxidant Activity

The primary mechanism by which dihydroxycinnamic acids exert their antioxidant effect is through scavenging free radicals via hydrogen atom or electron donation.[5] The efficiency of this process is highly dependent on the isomer's structure.

Experimental data consistently show that isomers possessing the 3,4-dihydroxy (catechol) structure, such as caffeic acid, are superior antioxidants.[1][2] This is because the catechol group readily donates a hydrogen atom to a radical, and the resulting phenoxyl radical is efficiently stabilized by resonance, with the second hydroxyl group participating in this stabilization. In contrast, isomers where the hydroxyl groups are not in the ortho position are generally less effective.

Compound	Assay	IC50 / Activity Metric	Reference
Caffeic Acid	DPPH Scavenging	EC50: 15.41 µg/mL	[6]
ABTS Scavenging	EC50: 11.47 µg/mL	[6]
Protocatechuic Acid	DPPH Scavenging	Relative Activity vs Trolox: 2.8	[7][8]
(Dihydroxybenzoic acid)	ABTS Scavenging	Relative Activity vs Trolox: 2.3	[7][8]
Ferulic Acid	DPPH Scavenging	Less potent than caffeic acid	[9]
(4-hydroxy-3-methoxy)
p-Coumaric Acid	DPPH Scavenging	Inactive or very low activity	[9]
(4-hydroxy)

Note: Protocatechuic acid is a dihydroxybenzoic acid, a key metabolite often compared due to its shared catechol structure.[7][10] Its activity underscores the importance of the 3,4-dihydroxy arrangement.

Comparative Analysis: Anti-inflammatory Activity

Inflammation is a complex biological response involving various signaling pathways and mediators. Dihydroxycinnamic acids can modulate these processes, primarily through the inhibition of pro-inflammatory enzymes and cytokines.[9][11]

The structure-activity relationship for anti-inflammatory effects is more complex than for antioxidant activity. While the catechol structure is still important, other features play a significant role. For instance, some derivatives of 3,5-dihydroxycinnamic acid have demonstrated a more pronounced anti-inflammatory effect than 3,4-dihydroxycinnamic acid (caffeic acid) in certain models.[12] This suggests that different isomers may target distinct inflammatory pathways.

Key anti-inflammatory mechanisms include:

• Inhibition of Pro-inflammatory Cytokines: Dihydroxylated metabolites have been shown to significantly inhibit the secretion of TNF-α, IL-1β, and IL-6.[9]

• Modulation of NF-κB Pathway: Caffeic acid and its derivatives can suppress the activation of NF-κB, a key transcription factor that governs the expression of many inflammatory genes.[6][13]

• Enzyme Inhibition: Certain isomers can inhibit enzymes like cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are responsible for producing inflammatory mediators like prostaglandins and leukotrienes.[12][14]

Compound/Derivative	Model	Key Finding	Reference
Dihydrocaffeic Acid	IL-1β-stimulated colon fibroblasts	>50% inhibition of prostaglandin E2	[9]
3,5-dihydroxycinnamic acid derivative (Cmpd 7)	TPA-induced mouse ear edema	65.6% inhibition; reduced TNF-α, IL-1β, IL-6	[12]
LPS-treated RAW 264.7 cells	Inhibited COX-2-catalyzed PGE2 production	[12]
Caffeic Acid	LPS-stimulated monocytes	Reduced NF-κB activation and IL-1β production	[6]
Hydroxycinnamic Acid Amides	LPS-stimulated macrophages	Inhibited nitric oxide (NO) production	[15]

The following diagram depicts a simplified overview of an inflammatory signaling pathway and highlights potential points of intervention for dihydroxycinnamic acids.

Caption: Potential intervention points of dihydroxycinnamic acids in inflammation.

Validated Experimental Protocols

To ensure reproducibility and accuracy in assessing the bioactivity of these isomers, standardized protocols are essential. Below are step-by-step methodologies for key in vitro assays.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of a compound to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.[16]

Workflow Diagram:

Caption: Workflow for the DPPH radical scavenging assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly made and stored in the dark.[16] Prepare a stock solution of the test isomer and a positive control (e.g., Ascorbic Acid, Trolox) in a suitable solvent.

• Assay Procedure: In a 96-well microplate, add a fixed volume of the DPPH solution (e.g., 190 µL) to each well.

• Add a small volume (e.g., 10 µL) of various concentrations of the test isomer, positive control, or solvent blank to the wells.

• Incubation: Mix thoroughly and incubate the plate in the dark at room temperature for 30 minutes.[16]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Protocol 2: Cell-Based Nitric Oxide (NO) Inhibition Assay

This assay evaluates the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide in macrophage cells (e.g., RAW 264.7) stimulated with an inflammatory agent like lipopolysaccharide (LPS).[11]

Step-by-Step Methodology:

• Cell Culture: Culture RAW 264.7 macrophage cells in appropriate media until they reach 80-90% confluency.

• Cell Seeding: Seed the cells into a 96-well plate at a suitable density (e.g., 5 x 10^4 cells/well) and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the dihydroxycinnamic acid isomers for 1-2 hours.

• Stimulation: Induce inflammation by adding LPS (e.g., 1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• NO Measurement: Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess Reagent. This involves mixing the supernatant with the Griess Reagent and measuring the absorbance at ~540 nm.

• Data Analysis: Construct a standard curve using sodium nitrite. Calculate the percentage inhibition of NO production for each isomer concentration compared to the LPS-only treated cells. A cell viability assay (e.g., MTT) should be run in parallel to ensure the observed inhibition is not due to cytotoxicity.

Conclusion and Future Directions

The evidence is clear: the isomeric form of dihydroxycinnamic acid is a critical determinant of its biological function. For antioxidant activity , the 3,4-dihydroxy (catechol) configuration of caffeic acid is the gold standard, providing potent radical scavenging capabilities. The structure-activity relationship for anti-inflammatory effects is more nuanced, with different isomers potentially offering advantages by targeting specific inflammatory mediators and pathways, as seen with certain 3,5-dihydroxy derivatives.

These insights are vital for researchers in pharmacology and nutrition. They guide the rational design of novel therapeutic agents and inform the selection of natural products with optimal bioactivity. Future research should focus on in vivo studies to confirm these in vitro findings and explore the synergistic effects of different isomers as they naturally occur in foods and botanical extracts.

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A Senior Application Scientist's Guide to Confirming the Mechanism of Action of 2,3-Dihydroxycinnamic Acid

Introduction: The Enigma of an Isomer

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid, identified as a metabolite in organisms ranging from Escherichia coli to humans.[1][2][3] Structurally, it is an isomer of the extensively studied and well-understood caffeic acid (3,4-dihydroxycinnamic acid), a compound renowned for its potent antioxidant and anti-inflammatory properties.[4][5] Despite this close structural relationship, the specific molecular mechanisms underpinning the bioactivity of 2,3-DHCA remain largely uncharacterized.[2]

This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals to systematically investigate and confirm the mechanism of action of 2,3-DHCA. We will move beyond simple screening assays to build a self-validating experimental narrative, establishing causality from broad antioxidant potential to specific intracellular signaling pathways and direct enzyme inhibition. Our primary comparator and positive control throughout this guide will be the well-characterized isomer, caffeic acid (3,4-DHCA) , to provide a robust benchmark for activity.

Part 1: Foundational Mechanisms & Primary Hypotheses

Based on the activities of its structural relatives, we can formulate three primary hypotheses for 2,3-DHCA's mechanism of action. The experimental workflow is designed to test these hypotheses sequentially.

• Hypothesis 1: Direct and Indirect Antioxidant Activity. Like other hydroxycinnamic acids, 2,3-DHCA likely possesses direct free-radical scavenging capabilities due to its phenolic hydroxyl groups.[5] Furthermore, it may exert indirect antioxidant effects by upregulating endogenous cellular defense mechanisms, such as the Nrf2 pathway.[6]

• Hypothesis 2: Modulation of Inflammatory Signaling Pathways. The anti-inflammatory effects of many phenolic compounds are attributed to their ability to interfere with key signaling cascades. We hypothesize that 2,3-DHCA inhibits the pro-inflammatory NF-κB (Nuclear Factor-kappa B) signaling pathway, a mechanism established for related molecules.[7][8]

• Hypothesis 3: Specific Enzyme Inhibition. The core cinnamic acid scaffold has been shown to interact with and inhibit specific enzymes.[9] A methylated derivative, 2,3-dimethoxycinnamic acid, acts as a competitive inhibitor of the bacterial CviR receptor, providing a strong precedent that 2,3-DHCA may directly bind to and inhibit specific mammalian enzymes involved in pathology.[10][11]

The following diagram illustrates the logical flow of the proposed investigation.

Caption: Experimental workflow for elucidating the mechanism of action of 2,3-DHCA.

Part 2: Experimental Guide & Protocols

This section details the step-by-step methodologies required to test our hypotheses. For each phase, we will compare the performance of 2,3-DHCA against caffeic acid (positive control) and a vehicle control (e.g., DMSO).

Phase 1: Biochemical Assays - Confirming Antioxidant Potential

The initial step is to confirm that 2,3-DHCA has inherent antioxidant properties in cell-free chemical assays. This provides a fundamental baseline of its redox potential.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Causality: This assay directly measures the ability of a compound to donate a hydrogen atom or electron to neutralize the stable DPPH radical, a foundational antioxidant mechanism.[12]

• Methodology:

  • Prepare a stock solution of 2,3-DHCA and caffeic acid in methanol.

  • Prepare a working solution of DPPH in methanol (typically ~0.1 mM).

  • In a 96-well plate, add 100 µL of various concentrations of 2,3-DHCA or caffeic acid (e.g., 1-200 µM).

  • Add 100 µL of the DPPH working solution to each well.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of scavenging activity relative to a methanol control.

• Data Interpretation: A decrease in absorbance indicates scavenging of the DPPH radical. Data should be presented as a dose-response curve to determine the EC50 (half-maximal effective concentration) for both compounds.

Compound	DPPH Scavenging EC50 (µM) - Hypothetical Data
2,3-DHCA	[Experimental Value]
Caffeic Acid (3,4-DHCA)	~15 µM
Trolox (Standard Control)	~40 µM

Phase 2: Cell-Based Assays - Elucidating Pathway Modulation

Once biochemical activity is confirmed, we must determine if 2,3-DHCA is cell-permeable and active in a biological context. We will use macrophage-like cells (e.g., RAW 264.7) or endothelial cells (e.g., EA.hy926), which are central to inflammatory and oxidative stress responses.[8][13]

Protocol 2: Cellular Antioxidant Activity (CAA) Assay

• Causality: This assay validates that the compound can enter cells and quench intracellular reactive oxygen species (ROS) generated by an external stressor, providing a more biologically relevant measure of antioxidant efficacy than chemical assays.[14]

• Methodology:

  • Seed cells (e.g., HepG2) in a 96-well black plate and allow them to adhere.

  • Wash cells and incubate with 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA), a cell-permeable ROS indicator.

  • Remove the DCFH-DA solution and treat cells with various concentrations of 2,3-DHCA or caffeic acid for 1 hour.

  • Add a ROS generator, such as AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride).

  • Immediately measure fluorescence (excitation ~485 nm, emission ~535 nm) every 5 minutes for 1 hour.

• Data Interpretation: A reduction in the fluorescence signal indicates that 2,3-DHCA is preventing the oxidation of DCFH to its fluorescent form (DCF), thereby scavenging intracellular ROS.

Protocol 3: NF-κB Signaling Pathway Analysis

• Causality: This series of experiments aims to confirm if 2,3-DHCA exerts anti-inflammatory effects by inhibiting the NF-κB pathway, a central regulator of inflammation.[7]

• Methodology:

  • NF-κB Reporter Assay:

    • Use a stable cell line expressing a luciferase reporter gene under the control of an NF-κB response element.

    • Pre-treat cells with 2,3-DHCA or caffeic acid for 1-2 hours.

    • Stimulate the cells with an inflammatory agent like Lipopolysaccharide (LPS, 1 µg/mL).

    • After 6-8 hours, lyse the cells and measure luciferase activity. A reduction in luminescence indicates inhibition of NF-κB transcriptional activity.

  • Western Blot Validation:

    • Treat RAW 264.7 cells with 2,3-DHCA or caffeic acid, followed by LPS stimulation for a short duration (e.g., 30 minutes).

    • Lyse the cells and perform SDS-PAGE and Western blotting.

    • Probe for key pathway proteins: phospho-IκBα, total IκBα, phospho-NF-κB p65, and total p65. A housekeeping protein (e.g., β-actin) should be used as a loading control.

• Data Interpretation: A decrease in luciferase signal suggests pathway inhibition. This is mechanistically confirmed by Western blot data showing a reduction in the phosphorylation of IκBα and the p65 subunit of NF-κB, which are critical activation steps.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by 2,3-DHCA.

Phase 3: Target Identification and Validation

If cell-based assays show potent activity, the final phase is to identify a specific molecular target, moving from a pathway effect to direct enzyme inhibition.

Protocol 4: Enzyme Inhibition and Kinetics

• Causality: This protocol determines if 2,3-DHCA directly binds to and inhibits the activity of a specific enzyme, and characterizes the nature of that inhibition (e.g., competitive, non-competitive).

• Methodology:

  • Screening: Screen 2,3-DHCA against a panel of relevant enzymes, such as cyclooxygenases (COX-1, COX-2), lipoxygenases (e.g., 5-LOX), or kinases involved in inflammation (e.g., IKKβ).

  • IC50 Determination: For any identified "hit," perform a dose-response assay to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[15]

  • Kinetic Analysis:

    • Set up the enzymatic reaction with a fixed concentration of enzyme and varying concentrations of the substrate.

    • Repeat the experiment in the presence of several fixed concentrations of 2,3-DHCA.

    • Measure the reaction velocity (V).

    • Plot the data using a Lineweaver-Burk plot (1/V vs. 1/[S]).

• Data Interpretation: The pattern of the lines on the Lineweaver-Burk plot reveals the mechanism of inhibition.

  • Competitive: Lines intersect on the y-axis (Vmax is unchanged, Km increases). This suggests 2,3-DHCA binds to the enzyme's active site.

  • Non-competitive: Lines intersect on the x-axis (Km is unchanged, Vmax decreases). This suggests binding to an allosteric site.

Comparative Data Summary

Throughout this investigation, all quantitative data should be systematically compiled to compare the performance of 2,3-DHCA with its well-characterized isomer, caffeic acid.

Assay	Parameter	2,3-DHCA	Caffeic Acid (3,4-DHCA)	Interpretation
Biochemical	DPPH EC50 (µM)	Experimental Value	~15	Measures hydrogen-donating ability.
ORAC (µM TE/g)	Experimental Value	High	Measures overall radical chain-breaking capacity.[16]
Cellular	CAA EC50 (µM)	Experimental Value	[Literature Value]	Confirms cell permeability and intracellular ROS scavenging.
NF-κB Reporter IC50 (µM)	Experimental Value	[Literature Value]	Indicates potency in inhibiting a key inflammatory pathway.
Enzymatic	COX-2 IC50 (µM)	Experimental Value	~50-100	Determines specificity and potency of direct enzyme inhibition.
Inhibition Type	Experimental Value	Competitive/Mixed	Elucidates the molecular nature of the enzyme-inhibitor interaction.

*Note: Literature values for caffeic acid can vary based on specific assay conditions.

Conclusion

This guide outlines a rigorous, multi-phased approach to move from a poorly characterized molecule to a compound with a confirmed, well-defined mechanism of action. By systematically progressing from broad biochemical potential to specific cellular pathway modulation and finally to direct target engagement, researchers can build a robust, evidence-based understanding of 2,3-dihydroxycinnamic acid. The direct comparison with its well-known isomer, caffeic acid, at each step provides the necessary context to evaluate its potential as a novel therapeutic or cosmeceutical agent. This structured, self-validating workflow ensures scientific integrity and provides a clear path for future research and development.

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• Pan, Z., et al. (2001). Assay of 2,3-dihydroxybenzoic acid and related compounds in plant materials by high-performance liquid chromatography. Journal of Chromatography A, 927(1-2), 39-45. Available from: [Link]

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A Comparative Guide to the Enzyme Inhibitory Potential of 2,3-Dihydroxycinnamic Acid

Introduction

2,3-Dihydroxycinnamic acid (2,3-DHCA) is a naturally occurring hydroxycinnamic acid, an isomer of the well-studied caffeic acid, found in various plants and as a human metabolite.[1][2] While hydroxycinnamic acids, in general, are recognized for their antioxidant and anti-inflammatory properties, the specific bioactivities of 2,3-DHCA, particularly its potential as an enzyme inhibitor, remain less characterized.[1][3] Enzyme inhibitors are crucial molecules that modulate the activity of enzymes and are fundamental in regulating metabolic pathways and cellular processes.[4][5] Many therapeutic drugs function by inhibiting specific enzymes.[5][6] This guide provides a framework for benchmarking the enzyme inhibitory activity of 2,3-dihydroxycinnamic acid against established inhibitors, offering a comparative analysis of its potential in a therapeutic and research context.

This guide will delve into the methodologies for evaluating 2,3-DHCA's inhibitory effects on three key enzymes: tyrosinase, xanthine oxidase, and matrix metalloproteinase-2 (MMP-2). These enzymes are implicated in a range of physiological and pathological processes, making them relevant targets for inhibitor screening. The protocols provided are designed to be robust and reproducible, enabling researchers to generate reliable comparative data.

Selecting Benchmark Inhibitors: The Importance of Positive Controls

To accurately assess the inhibitory potency of 2,3-DHCA, it is essential to compare its activity against well-characterized, standard inhibitors for each target enzyme. These "positive controls" provide a reference point for the expected level of inhibition and validate the assay's performance. For the enzymes discussed in this guide, the following benchmark inhibitors are recommended:

• Tyrosinase: Kojic acid is a widely used and well-documented inhibitor of tyrosinase, an enzyme involved in melanin biosynthesis.[7][8] Its inhibitory action makes it a common ingredient in skin-lightening cosmetic products.

• Xanthine Oxidase: Allopurinol is a clinically significant inhibitor of xanthine oxidase, an enzyme crucial in purine metabolism that produces uric acid.[9] It is a standard therapeutic agent for treating hyperuricemia and gout.

• Matrix Metalloproteinase-2 (MMP-2): cis-ACCP (cis-2-aminocyclohexylcarbamoylphosphonic acid) is a known selective inhibitor of MMP-2, a zinc-dependent endopeptidase involved in the degradation of the extracellular matrix.[10] Dysregulation of MMP-2 is associated with various diseases, including cancer metastasis.

Experimental Protocols: A Step-by-Step Guide to Inhibition Assays

The following sections provide detailed protocols for conducting in vitro inhibition assays for tyrosinase, xanthine oxidase, and MMP-2. These protocols are designed for a 96-well plate format, suitable for high-throughput screening.

Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the oxidation of L-DOPA by tyrosinase, which results in the formation of a colored product, dopachrome.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of 2,3-DHCA and Kojic Acid (positive control) in a suitable solvent (e.g., DMSO).

  • Prepare a working solution of mushroom tyrosinase in phosphate buffer (pH 6.8).

  • Prepare a solution of L-DOPA in phosphate buffer.

• Assay Procedure:

  • To each well of a 96-well plate, add 20 µL of the test compound (2,3-DHCA) or Kojic acid at various concentrations.[11] For the control well, add 20 µL of the solvent.

  • Add 140 µL of phosphate buffer to each well.

  • Add 20 µL of the tyrosinase enzyme solution to each well and incubate at 25°C for 10 minutes.[12]

  • Initiate the reaction by adding 20 µL of the L-DOPA solution to each well.

• Data Acquisition and Analysis:

  • Measure the absorbance at 475 nm every minute for at least 20 minutes using a microplate reader.

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

  • Determine the percentage of inhibition using the following formula: % Inhibition = [ (Rate of control - Rate of sample) / Rate of control ] x 100

Xanthine Oxidase Inhibition Assay

This spectrophotometric assay measures the inhibition of xanthine oxidase by monitoring the formation of uric acid from its substrate, xanthine. Uric acid has a strong absorbance at approximately 290-295 nm.[9]

Protocol:

• Reagent Preparation:

  • Prepare stock solutions of 2,3-DHCA and Allopurinol (positive control) in a suitable solvent.

  • Prepare a working solution of xanthine oxidase in phosphate buffer (pH 7.5).

  • Prepare a solution of xanthine in the same phosphate buffer.

• Assay Procedure:

  • In a 96-well UV-transparent plate, add 50 µL of the test compound (2,3-DHCA) or Allopurinol at various concentrations.[13] For the control, add 50 µL of the solvent.

  • Add 35 µL of phosphate buffer to each well.[13]

  • Add 30 µL of the xanthine oxidase solution to each well and pre-incubate at 25°C for 15 minutes.[13]

  • Start the reaction by adding 60 µL of the xanthine solution.[13]

• Data Acquisition and Analysis:

  • Immediately measure the absorbance at 295 nm at regular intervals for 10-15 minutes using a microplate reader.[9]

  • Calculate the rate of uric acid formation from the linear portion of the absorbance curve.

  • Calculate the percentage of inhibition as described for the tyrosinase assay.

Matrix Metalloproteinase-2 (MMP-2) Inhibition Assay

This assay utilizes a fluorogenic peptide substrate that is cleaved by active MMP-2, leading to an increase in fluorescence.

Protocol:

• Reagent Preparation:

  • Prepare stock solutions of 2,3-DHCA and cis-ACCP (positive control) in an appropriate solvent.

  • Prepare a working solution of active human MMP-2 in assay buffer.

  • Prepare a solution of a fluorogenic MMP-2 substrate.

• Assay Procedure:

  • To a 96-well black plate, add the test compound (2,3-DHCA) or cis-ACCP at various concentrations.

  • Add the active MMP-2 solution to each well and incubate for a pre-determined time at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic MMP-2 substrate.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths in a kinetic mode for 30-60 minutes.

  • Determine the reaction rate from the linear phase of the fluorescence curve.

  • Calculate the percentage of inhibition as previously described.

Data Interpretation: From Raw Data to Meaningful Comparisons

The primary metric for quantifying the potency of an enzyme inhibitor is the half-maximal inhibitory concentration (IC50).[14] This value represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[15]

Determining the IC50:

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• The resulting dose-response curve will typically be sigmoidal.

• The IC50 value is the concentration at the inflection point of this curve.[15]

Comparative Analysis:

By determining the IC50 values for 2,3-DHCA and the respective benchmark inhibitors, a direct comparison of their potencies can be made. A lower IC50 value indicates a more potent inhibitor.[16]

Understanding Inhibition Kinetics:

To gain deeper insight into the mechanism of inhibition, further kinetic studies, such as Michaelis-Menten and Lineweaver-Burk plots, can be performed.[17][18] These analyses can help determine whether the inhibition is competitive, non-competitive, or uncompetitive, providing valuable information about how the inhibitor interacts with the enzyme.[18]

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the general workflow for enzyme inhibition assays and the concept of IC50 determination.

Caption: A representative dose-response curve for IC50 determination.

Data Summary and Comparison

The following table provides a template for summarizing the comparative inhibitory data obtained for 2,3-DHCA and the benchmark inhibitors.

Enzyme Target	Test Compound	IC50 (µM)
Tyrosinase	2,3-Dihydroxycinnamic Acid	Experimental Value
Kojic Acid	Experimental Value
Xanthine Oxidase	2,3-Dihydroxycinnamic Acid	Experimental Value
Allopurinol	Experimental Value
MMP-2	2,3-Dihydroxycinnamic Acid	Experimental Value
cis-ACCP	Experimental Value

Conclusion

This guide provides a comprehensive framework for the systematic evaluation of 2,3-dihydroxycinnamic acid as an enzyme inhibitor. By employing standardized assays and comparing its activity against established inhibitors, researchers can obtain robust and meaningful data on its inhibitory potential. The detailed protocols and data analysis guidelines presented here are intended to facilitate the exploration of 2,3-DHCA's biological activities and pave the way for its potential applications in pharmacology and drug development. Further investigation into its mechanism of action through kinetic studies will provide a more complete understanding of its interaction with target enzymes.

References

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• Chem Help ASAP. (2021, January 12). measuring enzyme inhibition by drugs [Video]. YouTube.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-(2,3-dihydroxyphenyl)prop-2-enoic Acid

In the pursuit of scientific advancement, particularly within researcher, scientist, and drug development spheres, the integrity of our work is intrinsically linked to the safety and responsibility with which we manage our chemical reagents. This guide provides a detailed, procedural framework for the proper disposal of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, a phenolic compound of interest in numerous research applications. By providing this guidance, we aim to be your preferred partner, not only in supplying high-quality reagents but also in ensuring a safe and compliant laboratory environment.

Understanding the Compound: A Foundation for Safe Handling

3-(2,3-dihydroxyphenyl)prop-2-enoic acid, an isomer of the more widely known caffeic acid, possesses a chemical structure that dictates its handling and disposal requirements.[1] As a phenolic acid, it is crucial to recognize its potential hazards to mitigate risks effectively.

Safety Profile:

• Irritant: This compound is classified as an irritant and may cause skin, eye, and respiratory irritation.[1]

• Hazard Statements: Standard hazard statements associated with similar compounds include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[2]

A thorough understanding of these properties, as outlined in the Safety Data Sheet (SDS), is the cornerstone of a robust safety protocol.[3]

Table 1: Key Properties of 3-(2,3-dihydroxyphenyl)prop-2-enoic Acid

Property	Value
Molecular Formula	C₉H₈O₄
Molecular Weight	180.16 g/mol [1]
Appearance	Solid, powder[4]
Physical State	Solid
Primary Hazards	Skin, eye, and respiratory irritant[1][2]

Personal Protective Equipment (PPE): A Non-Negotiable Aspect of Safety

The causality behind PPE selection is directly tied to the compound's hazard profile. The goal is to create a barrier between the researcher and any potential exposure.

Table 2: Recommended Personal Protective Equipment (PPE)

Protection	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses with side-shields.[5]	To prevent eye contact with dust or splashes, which can cause serious irritation.[2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat.[6]	To prevent skin contact, which can lead to irritation.[2] Contaminated clothing should be removed immediately.[7]
Respiratory Protection	To be used in a well-ventilated area or a chemical fume hood, especially when handling powders to avoid dust formation.[6][8]	To prevent inhalation of dust, which may cause respiratory irritation.[2]

Disposal Protocol: A Step-by-Step, Self-Validating System

The disposal of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid should be approached with the understanding that it is a hazardous waste.[7] Do not discard it down the sink.[8][9]

Experimental Protocol: Waste Segregation and Collection

A critical aspect of a self-validating disposal system is the proper segregation of waste streams from the point of generation.

Caption: Experimental workflow for the segregation and disposal of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid waste.

Detailed Methodology:

• Waste Characterization: All forms of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid waste, including unused product, contaminated labware (pipette tips, tubes), and solutions, must be treated as hazardous chemical waste.[7][9]

• Solid Waste Collection:

  • Carefully transfer unused solid reagent and any contaminated disposable materials (e.g., weighing paper, gloves, pipette tips) into a designated, puncture-proof, and sealable container.[9]

  • This container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "3-(2,3-dihydroxyphenyl)prop-2-enoic acid".[9]

• Liquid Waste Collection:

  • Collect any solutions containing this compound in a separate, compatible, and clearly labeled container for liquid hazardous waste.

  • Rinse any contaminated glassware with a suitable solvent (e.g., ethanol or a detergent solution followed by water). This rinsate must also be collected as hazardous waste.[6]

• Container Management: Keep waste containers securely closed when not in use.[9] Store them in a designated and well-ventilated hazardous waste accumulation area, away from incompatible materials such as strong oxidizers.[3][8]

• Final Disposal: Once the waste container is nearly full (around 90%), contact your institution's Environmental Health and Safety (EHS) department to arrange for proper disposal.[9]

Spill Management: An Emergency Response Protocol

In the event of a spill, a prepared and logical response is essential to ensure safety.

Caption: Logical workflow for responding to a spill of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

Spill Cleanup Procedure:

• Secure the Area: Immediately evacuate the vicinity of the spill and inform your laboratory supervisor.[7]

• Assess and Prepare: For small spills, and if you are trained to do so, don the appropriate PPE. For larger spills (e.g., over 500mL of a solution), contact your EHS department for an emergency response.[7]

• Contain and Collect: Cover the spill with an absorbent, inert material.[7] Carefully sweep up the absorbed material, avoiding dust generation, and place it in a labeled container for hazardous waste.[6]

• Decontaminate: Wash the spill area thoroughly with soap and water.[6] All cleaning materials must also be disposed of as hazardous waste.

• Report: Report all spills to your laboratory supervisor and EHS department, as per your institution's policy.[6]

By adhering to these scientifically grounded procedures, you are not only ensuring your personal safety but also contributing to a culture of responsibility and excellence in research.

References

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A Senior Application Scientist's Guide to Safely Handling 3-(2,3-dihydroxyphenyl)prop-2-enoic Acid

In the dynamic landscape of pharmaceutical research and development, the meticulous handling of chemical reagents is paramount to both personnel safety and experimental integrity. This guide provides a comprehensive, experience-driven framework for the safe handling of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, a phenolic acid of interest in various research applications. By moving beyond a simple checklist of precautions, we will delve into the rationale behind each recommendation, empowering you, my fellow researchers, to cultivate a deeply ingrained culture of safety.

Understanding the Hazard Profile

3-(2,3-dihydroxyphenyl)prop-2-enoic acid, an isomer of the more widely known caffeic acid, shares structural similarities with other hydroxycinnamic acids and catechol.[1] While specific toxicological data for this particular isomer may be limited, its chemical structure necessitates a cautious approach. Safety data for related compounds indicate that it may cause skin, eye, and respiratory irritation.[1] Furthermore, its classification as a phenolic acid and a catechol derivative warrants careful consideration of the potential hazards associated with these functional groups, which can range from corrosive effects to systemic toxicity upon absorption.[2][3]

GHS Hazard Classification (Anticipated based on related compounds):

• Skin Irritation

• Eye Irritation

• Respiratory Irritation

• Potential for more severe hazards with prolonged or high-concentration exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is not merely a procedural step but a critical risk mitigation strategy. The following table outlines the recommended PPE for handling 3-(2,3-dihydroxyphenyl)prop-2-enoic acid, with an emphasis on the scientific reasoning behind each choice.

PPE Component	Specifications	Rationale
Eye Protection	Chemical safety goggles with side shields. A face shield is recommended when handling larger quantities or if there is a significant splash risk.[4]	The primary route of accidental exposure is often splashing. Standard safety glasses do not provide adequate protection from splashes from all angles. Goggles create a seal around the eyes, and a face shield offers an additional barrier for the entire face.[4]
Hand Protection	Nitrile or neoprene gloves.[5] Check for breakthrough time and compatibility with the specific solvents being used.	These materials offer good resistance to a broad range of chemicals, including acidic compounds. Always inspect gloves for any signs of degradation or perforation before use. Double-gloving is a prudent practice when handling highly concentrated solutions.
Body Protection	A laboratory coat is mandatory. For tasks with a higher risk of splashes or spills, consider a chemically resistant apron over the lab coat.	A lab coat protects your personal clothing and skin from minor spills and contamination.[5] An apron provides an additional layer of protection for the torso.
Respiratory Protection	For handling small quantities in a well-ventilated area, respiratory protection may not be required. However, if there is a risk of generating dust or aerosols, a NIOSH-approved N95 respirator or higher is recommended.[4]	Inhalation of fine powders or aerosols can lead to respiratory tract irritation. The use of a respirator should be determined by a risk assessment of the specific procedure.

Operational Plan: From Receipt to Disposal

A comprehensive safety plan extends beyond the point of use. The following workflow provides a step-by-step guide for the safe handling of 3-(2,3-dihydroxyphenyl)prop-2-enoic acid throughout its lifecycle in the laboratory.

Caption: Workflow for handling 3-(2,3-dihydroxyphenyl)prop-2-enoic acid.

Step-by-Step Handling Procedures:

• Receiving and Storage:

  • Upon receipt, visually inspect the container for any signs of damage or leakage.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6][7] The recommended storage temperature is often between 2-8°C.[6]

  • Ensure the container is tightly sealed to prevent the absorption of moisture and contamination.[6][7]

• Preparation and Use:

  • Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for the compound or a closely related one like caffeic acid.[2]

  • Always work in a well-ventilated area, such as a chemical fume hood, especially when handling the solid form to avoid dust inhalation.[2][6]

  • Don the appropriate PPE as outlined in the table above.

  • When weighing the solid, do so in a manner that minimizes dust generation. A weigh boat or a piece of creased paper can be effective.

  • If preparing solutions, add the solid to the solvent slowly to avoid splashing.

• In Case of a Spill:

  • For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • For larger spills, evacuate the area and follow your institution's emergency procedures.

  • Avoid generating dust during cleanup.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Caption: Disposal plan for 3-(2,3-dihydroxyphenyl)prop-2-enoic acid waste.

Disposal Procedures:

• Solid Waste: Contaminated items such as gloves, weigh boats, and absorbent materials should be placed in a clearly labeled, sealed container for solid chemical waste.[8]

• Liquid Waste: Unused solutions and reaction mixtures containing 3-(2,3-dihydroxyphenyl)prop-2-enoic acid should be collected in a designated, labeled waste container for organic or acidic waste, as appropriate. Do not mix with incompatible waste streams.

• Consult Local Regulations: Always consult your institution's Environmental Health and Safety (EH&S) office for specific disposal guidelines.[6] Disposal regulations can vary significantly by location.

By adhering to these principles of informed caution and procedural diligence, you can confidently and safely incorporate 3-(2,3-dihydroxyphenyl)prop-2-enoic acid into your research endeavors. Remember, a proactive approach to safety is the hallmark of a responsible scientist.

References

• Metasci. (n.d.). Safety Data Sheet 3-(3,4-Dihydroxyphenyl)propanoic acid. Retrieved from [Link]

• Metasci. (n.d.). Safety Data Sheet 3,4-Dihydroxycinnamic acid, predominantly trans. Retrieved from [Link]

• LeelineWork. (2026). What PPE Should You Wear When Handling Acid 2026?. Retrieved from [Link]

• Grokipedia. (n.d.). 2,3-Dihydroxycinnamic acid. Retrieved from [Link]

• NOD Apiary Products. (n.d.). What type of protective clothing should I wear when I work with Formic Pro?. Retrieved from [Link]

• Carl ROTH. (n.d.). Phenol - Safety Data Sheet. Retrieved from [Link]

• University of Alaska Fairbanks. (n.d.). Catechol - Biology and Wildlife STANDARD OPERATING PROCEDURE. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Caffeic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenol Toxicity. StatPearls. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Phenol. Office of Environment, Health & Safety. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Catechol (Pyrocatechol). Retrieved from [Link]

• Stratech. (2023). Safety data sheet. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Phenol - Hazardous Substance Fact Sheet. Retrieved from [Link]

• Diversey. (2023). Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). CID 88167177 | C15H16O11. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-(3-Hydroxyphenyl)-2-propenoic acid | C9H8O3 | CID 11496. PubChem. Retrieved from [Link]

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